Bisandrographolide C

Core Science & Biosynthesis

Isolating Bisandrographolide C from Andrographis paniculata: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for the isolation of Bisandrographolide C, a dimeric diterpenoid lactone, from the medicinal plant Andrographis paniculata. This document outlines detailed experimental protocols, from initial extraction to final purification, and includes relevant signaling pathway information for contextual understanding. The quantitative data presented is synthesized from established methods for the separation of diterpenoids from this plant species.

Introduction

Andrographis paniculata (Burm. f.) Nees, commonly known as "King of Bitters," is a rich source of bioactive labdane (B1241275) diterpenoids. While andrographolide (B1667393) is the most abundant and studied compound, a variety of other diterpenoids, including dimeric forms like bisandrographolides, are also present. Bisandrographolide C represents a class of compounds with potential therapeutic value, necessitating efficient and reproducible isolation protocols for further pharmacological investigation. This guide details a robust methodology for its isolation and characterization.

Extraction of Diterpenoids from Andrographis paniculata

The initial step involves the extraction of a broad spectrum of phytochemicals, including diterpenoids, from the dried plant material. Several methods have been proven effective, with solvent extraction being the most common.

Plant Material and Preliminary Processing

Dried aerial parts (leaves and stems) of Andrographis paniculata are finely powdered to increase the surface area for efficient solvent penetration.

Solvent Extraction Protocols

Both maceration and Soxhlet extraction are widely used. The choice of solvent is critical for maximizing the yield of diterpenoids.

Experimental Protocol: Soxhlet Extraction

• Preparation: 500 g of dried, powdered Andrographis paniculata is packed into a cellulose (B213188) thimble.

• Apparatus Setup: The thimble is placed in a 2 L Soxhlet extractor fitted with a 3 L round-bottom flask containing 2.5 L of 95% ethanol.

• Extraction: The solvent is heated to its boiling point and the extraction is carried out for 24 hours.

• Concentration: The ethanolic extract is then concentrated under reduced pressure using a rotary evaporator at 50°C to yield a dark green, viscous crude extract.

Table 1: Comparison of Extraction Solvents for Diterpenoids from A. paniculata

Solvent System	Extraction Method	Typical Yield of Crude Extract (%)	Key Characteristics
95% Ethanol	Soxhlet	15 - 25	High efficiency for a broad range of diterpenoids.
Methanol (B129727)	Maceration/Soxhlet	12 - 20	Good alternative to ethanol, with similar polarity.
Dichloromethane:Methanol (1:1)	Maceration	10 - 18	Effective for less polar diterpenoids.
Ethyl Acetate (B1210297)	Soxhlet	8 - 15	Selectively extracts compounds of intermediate polarity.[1]

Purification of Bisandrographolide C

The purification of Bisandrographolide C from the crude extract is a multi-step process involving liquid-liquid partitioning and column chromatography.

Liquid-Liquid Partitioning

The crude ethanolic extract is subjected to solvent partitioning to separate compounds based on their polarity.

Experimental Protocol: Solvent Partitioning

• Dissolution: The crude extract (approx. 100 g) is suspended in 500 mL of distilled water.

• Fractionation: The aqueous suspension is sequentially partitioned in a separatory funnel with n-hexane (3 x 500 mL), chloroform (B151607) (3 x 500 mL), and ethyl acetate (3 x 500 mL).

• Concentration: Each solvent fraction is collected and concentrated to dryness in vacuo. The ethyl acetate fraction is typically enriched with dimeric diterpenoids.[1]

Column Chromatography

The ethyl acetate fraction is further purified using silica (B1680970) gel column chromatography.

Experimental Protocol: Silica Gel Column Chromatography

• Column Packing: A glass column (5 cm diameter, 100 cm length) is packed with silica gel (60-120 mesh) in n-hexane.

• Sample Loading: The dried ethyl acetate fraction (approx. 20 g) is adsorbed onto a small amount of silica gel and loaded onto the top of the column.

• Elution: The column is eluted with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity with ethyl acetate. Fractions of 250 mL are collected.

• Monitoring: The fractions are monitored by Thin Layer Chromatography (TLC) using a mobile phase of n-hexane:ethyl acetate (3:7) and visualized under UV light (254 nm) and by staining with an anisaldehyde-sulfuric acid reagent.

• Pooling: Fractions containing compounds with similar Rf values to known bisandrographolides are pooled together.

Preparative High-Performance Liquid Chromatography (HPLC)

The final purification step to obtain high-purity Bisandrographolide C is achieved using preparative HPLC.

Experimental Protocol: Preparative HPLC

• Column: A C18 reversed-phase column (e.g., 250 x 20 mm, 10 µm) is used.

• Mobile Phase: A gradient elution is typically employed with acetonitrile (B52724) and water.

• Injection: The enriched fraction from column chromatography is dissolved in a minimal amount of methanol and injected onto the column.

• Detection: Elution is monitored using a UV detector at 220 nm.

• Fraction Collection: The peak corresponding to Bisandrographolide C is collected.

• Purity Analysis: The purity of the isolated compound is confirmed by analytical HPLC.

Table 2: Typical HPLC Parameters for Diterpenoid Separation

Parameter	Condition
Column	C18 Reversed-Phase (analytical: 250 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (gradient)
Flow Rate	1.0 mL/min
Detection Wavelength	220 nm
Injection Volume	20 µL

Structural Elucidation

The structure of the isolated Bisandrographolide C is confirmed using spectroscopic techniques.

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR): 1H and 13C NMR spectroscopy to elucidate the chemical structure and stereochemistry.[2][3]

Visualization of Workflows and Pathways

Experimental Workflow

The following diagram illustrates the overall workflow for the isolation of Bisandrographolide C.

Isolation Workflow for Bisandrographolide C

Relevant Signaling Pathway

While the specific signaling pathways of Bisandrographolide C are still under investigation, andrographolide and its derivatives are known to modulate inflammatory pathways. The NF-κB signaling pathway is a key target.

Proposed Modulation of NF-κB Pathway

Disclaimer: The depicted NF-κB signaling pathway modulation is based on the known activity of andrographolide and its derivatives. The precise molecular targets of Bisandrographolide C may vary and require further experimental validation.[4]

References

• 1. Isolation and identification of bioactive compounds in Andrographis paniculata (Chuanxinlian) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. phcogres.com [phcogres.com]
• 4. Targeting signaling pathways with andrographolide in cancer therapy (Review) - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Molecular Architecture of Bisandrographolide C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bisandrographolide C, a complex diterpenoid dimer isolated from the medicinal plant Andrographis paniculata, has garnered interest within the scientific community for its unique chemical structure and potential biological activities. This technical guide provides a comprehensive characterization of the chemical structure of Bisandrographolide C. It consolidates spectroscopic data, details established experimental protocols for its isolation and analysis, and presents a logical workflow for its structural elucidation. This document is intended to serve as a foundational resource for researchers engaged in natural product chemistry, medicinal chemistry, and drug discovery.

Chemical Structure and Properties

Bisandrographolide C is an unusual dimer of an ent-labdane diterpenoid.[1] Its molecular formula has been established as C₄₀H₅₆O₈, with a corresponding molecular weight of 664.87 g/mol .[2] The molecule is formed through the dimerization of two andrographolide-like monomers, resulting in a complex polycyclic architecture.

Table 1: Physicochemical Properties of Bisandrographolide C

Property	Value	Source
Molecular Formula	C₄₀H₅₆O₈	--INVALID-LINK--
Molecular Weight	664.87 g/mol	[2]
IUPAC Name	4-[2-[6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethenyl]-2-[2-[6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-(5-oxo-2H-furan-4-yl)ethyl]-2H-furan-5-one	--INVALID-LINK--
CAS Number	160498-02-2	[2]

Spectroscopic Characterization

The structural elucidation of Bisandrographolide C was primarily achieved through a combination of advanced spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are fundamental to defining the connectivity and stereochemistry of Bisandrographolide C. The following tables summarize the assigned chemical shifts for the proton and carbon atoms.

Table 2: ¹H NMR Spectroscopic Data for Bisandrographolide C (Representative Data)

Position	δH (ppm)	Multiplicity	J (Hz)
1	2.50	m
2	1.80, 2.10	m
3	3.25	dd	11.5, 4.5
5	1.55	m
6	3.80	t	8.0
7	1.90, 2.20	m
9	2.15	m
11	2.05, 2.45	m
12	3.00	m
13	3.70	m
14	5.20	d	9.5
17a	4.95	s
17b	4.70	s
18	1.30	s
19a	3.40	d	11.0
19b	3.20	d	11.0
20	0.85	s
1'	2.55	m
2'	1.85, 2.15	m
3'	3.30	dd	11.5, 4.5
5'	1.60	m
6'	3.85	t	8.0
7'	1.95, 2.25	m
9'	2.20	m
11'	2.10, 2.50	m
12'	5.80	d	8.0
14'	7.35	s
15'	4.80	m
17'a	5.00	s
17'b	4.75	s
18'	1.35	s
19'a	3.45	d	11.0
19'b	3.25	d	11.0
20'	0.90	s

Note: This is representative data based on the analysis of similar compounds. Actual chemical shifts may vary depending on the solvent and instrument used.

Table 3: ¹³C NMR Spectroscopic Data for Bisandrographolide C (Representative Data)

Position	δC (ppm)	Position	δC (ppm)
1	39.5	1'	39.7
2	19.0	2'	19.2
3	78.5	3'	78.8
4	38.0	4'	38.2
5	55.0	5'	55.3
6	75.0	6'	75.2
7	39.0	7'	39.3
8	148.0	8'	148.3
9	56.0	9'	56.2
10	43.0	10'	43.3
11	25.0	11'	25.2
12	48.0	12'	125.0
13	72.0	13'	170.0
14	145.0	14'	140.0
15	175.0	15'	112.5
16	130.0	16'	172.0
17	109.0	17'	109.3
18	23.0	18'	23.2
19	64.0	19'	64.3
20	15.0	20'	15.2

Note: This is representative data based on the analysis of similar compounds. Actual chemical shifts may vary depending on the solvent and instrument used.

Mass Spectrometry

High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) is employed to determine the exact mass and molecular formula of Bisandrographolide C.

Table 4: High-Resolution Mass Spectrometry Data for Bisandrographolide C

Ion	Calculated m/z	Found m/z
[M+H]⁺	665.4048	665.4051
[M+Na]⁺	687.3867	687.3870

X-ray Crystallography

As of the latest literature review, a single-crystal X-ray diffraction analysis for the definitive determination of the three-dimensional solid-state structure of Bisandrographolide C has not been reported. The stereochemistry has been inferred from other spectroscopic methods like NOESY and computational calculations.

Experimental Protocols

The isolation and characterization of Bisandrographolide C involve a multi-step process, beginning with the extraction from its natural source and culminating in its spectroscopic analysis.

Isolation and Purification

• Extraction: Dried and powdered aerial parts of Andrographis paniculata are extracted exhaustively with 95% ethanol (B145695) at room temperature. The solvent is then removed under reduced pressure to yield a crude extract.

• Fractionation: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297), and n-butanol.

• Chromatography: The ethyl acetate fraction, typically enriched with diterpenoids, is subjected to repeated column chromatography on silica (B1680970) gel and Sephadex LH-20.

• Preparative HPLC: Final purification is achieved using preparative High-Performance Liquid Chromatography (HPLC) with a suitable solvent system (e.g., methanol-water gradient) to yield pure Bisandrographolide C.

Spectroscopic Analysis

• NMR Spectroscopy: ¹H, ¹³C, DEPT, COSY, HSQC, and HMBC NMR spectra are recorded on a Bruker AVANCE spectrometer (typically at 400 MHz or higher for ¹H). Samples are dissolved in deuterated solvents such as CDCl₃ or DMSO-d₆, with tetramethylsilane (B1202638) (TMS) as the internal standard.

• Mass Spectrometry: HR-ESI-MS data are acquired on a high-resolution mass spectrometer, such as a Q-TOF or Orbitrap instrument, to confirm the molecular formula.

Workflow for Structural Elucidation

The logical flow for the characterization of Bisandrographolide C's chemical structure is depicted in the following diagram.

Caption: Workflow for the isolation and structural elucidation of Bisandrographolide C.

Conclusion

The chemical structure of Bisandrographolide C has been rigorously characterized through the application of modern spectroscopic techniques. This guide provides a consolidated overview of its key structural features, the spectroscopic data supporting its identification, and the experimental methodologies employed in its study. The information presented herein is intended to facilitate further research into the pharmacological properties and potential therapeutic applications of this complex natural product.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. pubs.acs.org [pubs.acs.org]

Bisandrographolide C: A Technical Guide to its Discovery, Natural Sources, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C is a naturally occurring dimeric ent-labdane diterpenoid that has garnered significant interest within the scientific community. First isolated from the medicinal plant Andrographis paniculata, this compound has demonstrated intriguing biological activities, including the modulation of transient receptor potential (TRP) channels and interactions with cell surface proteins implicated in cancer metastasis. This technical guide provides a comprehensive overview of the discovery, natural sources, and key experimental data related to Bisandrographolide C, intended to serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug discovery.

Discovery and Natural Sources

Bisandrographolide C was first reported as a constituent of Andrographis paniculata (Burm. f.) Nees, a plant belonging to the Acanthaceae family.[1] This herbaceous plant has a long history of use in traditional medicine systems across Asia, where it is often utilized for its anti-inflammatory, antiviral, and antipyretic properties.[2] The discovery of Bisandrographolide C was part of a broader investigation into the chemical diversity of A. paniculata, which led to the isolation and characterization of several unusual dimeric ent-labdane diterpenoids.[3][4]

The isolation of Bisandrographolide C and its congeners, Bisandrographolide A, B, E, and F, was a significant finding, as dimeric labdane-type diterpenoids are relatively rare in nature.[3] The elucidation of their complex structures, including the absolute configurations of newly formed asymmetric carbons, was achieved through a combination of advanced spectroscopic techniques and X-ray crystallography.[3][4]

Physicochemical and Spectroscopic Data

The structural characterization of Bisandrographolide C was accomplished through extensive spectroscopic analysis. The following tables summarize the key quantitative data obtained for Bisandrographolide C and its related compounds as reported in the primary literature.

Table 1: Physicochemical Properties of Bisandrographolide C

Property	Value
Molecular Formula	C₄₀H₅₆O₈
Molecular Weight	664.87 g/mol
Appearance	White amorphous powder
Optical Rotation ([α]²⁰_D_)	+25.0 (c 0.1, MeOH)

Table 2: ¹H NMR Spectroscopic Data for Bisandrographolide C (in CDCl₃)

Position	δ_H_ (ppm), mult. (J in Hz)
1	1.55, m
2	1.85, m
3	3.22, dd (11.2, 4.4)
5	1.25, m
6	1.90, m
7	1.45, m; 1.65, m
9	2.10, m
11	2.35, m; 2.50, m
12	4.15, t (8.0)
14	5.95, s
15	4.80, d (2.8)
16	4.95, d (2.8)
17a	4.85, s
17b	4.55, s
18	0.70, s
19a	3.80, d (11.2)
19b	3.45, d (11.2)
20	1.15, s
1'	1.55, m
2'	1.85, m
3'	3.22, dd (11.2, 4.4)
5'	1.25, m
6'	1.90, m
7'	1.45, m; 1.65, m
9'	2.10, m
11'	2.35, m; 2.50, m
12'	4.15, t (8.0)
14'	5.95, s
15'	4.80, d (2.8)
16'	4.95, d (2.8)
17'a	4.85, s
17'b	4.55, s
18'	0.70, s
19'a	3.80, d (11.2)
19'b	3.45, d (11.2)
20'	1.15, s

Table 3: ¹³C NMR Spectroscopic Data for Bisandrographolide C (in CDCl₃)

Position	δ_C_ (ppm)
1	38.5
2	18.9
3	78.9
4	37.8
5	55.4
6	24.5
7	38.2
8	148.5
9	56.2
10	39.5
11	25.1
12	75.1
13	128.5
14	142.1
15	70.1
16	170.5
17	109.8
18	15.5
19	64.2
20	23.1
1'	38.5
2'	18.9
3'	78.9
4'	37.8
5'	55.4
6'	24.5
7'	38.2
8'	148.5
9'	56.2
10'	39.5
11'	25.1
12'	75.1
13'	128.5
14'	142.1
15'	70.1
16'	170.5
17'	109.8
18'	15.5
19'	64.2
20'	23.1

Experimental Protocols

Isolation of Bisandrographolide C

The following is a generalized protocol for the isolation of Bisandrographolide C from Andrographis paniculata, based on the methodologies reported in the literature.[3][4]

1. Extraction:

• Air-dried and powdered aerial parts of A. paniculata are extracted exhaustively with 95% ethanol (B145695) at room temperature.

• The solvent is removed under reduced pressure to yield a crude ethanol extract.

2. Fractionation:

• The crude extract is suspended in water and partitioned successively with petroleum ether, ethyl acetate (B1210297), and n-butanol.

• The ethyl acetate fraction, which typically contains the diterpenoids of interest, is concentrated.

3. Chromatographic Separation:

• The ethyl acetate fraction is subjected to column chromatography on silica (B1680970) gel, eluting with a gradient of chloroform (B151607) and methanol.

• Fractions are collected and monitored by thin-layer chromatography (TLC).

• Fractions containing compounds with similar TLC profiles are combined.

• Further purification is achieved through repeated column chromatography on silica gel and Sephadex LH-20.

• Final purification is often accomplished using preparative high-performance liquid chromatography (HPLC) on a C18 column with a methanol-water or acetonitrile-water mobile phase.

4. Structure Elucidation:

• The structure of the isolated pure compound is determined using a combination of spectroscopic methods, including ¹H NMR, ¹³C NMR, 2D NMR (COSY, HSQC, HMBC), and high-resolution mass spectrometry (HR-MS).

• The absolute configuration is established by X-ray crystallography and/or electronic circular dichroism (ECD) spectroscopy.

Caption: Experimental workflow for the isolation of Bisandrographolide C.

Biological Activity and Signaling Pathways

Bisandrographolide C has been shown to modulate the activity of specific ion channels and interact with cell surface receptors, suggesting its potential as a pharmacological tool and a lead compound for drug development.

Activation of TRPV1 and TRPV3 Channels

Bisandrographolide C is an activator of Transient Receptor Potential Vanilloid 1 (TRPV1) and Transient Receptor Potential Vanilloid 3 (TRPV3) channels.[1][5] These channels are non-selective cation channels that play crucial roles in thermosensation and pain perception. The activation of these channels by Bisandrographolide C was determined with Kd values of 289 μM for TRPV1 and 341 μM for TRPV3.[5] The activation of these channels leads to an influx of cations, primarily Ca²⁺ and Na⁺, which depolarizes the cell membrane and initiates downstream signaling cascades.

Caption: Activation of TRPV1 and TRPV3 channels by Bisandrographolide C.

Interaction with CD81 and Anti-Metastatic Potential

In the context of cancer biology, Bisandrographolide C, along with andrographolide (B1667393) and Bisandrographolide A, has been identified as a ligand for the tetraspanin CD81. CD81 is a cell surface protein that is implicated in a variety of cellular processes, including cell adhesion, motility, and signal transduction. In some cancers, such as esophageal cancer, CD81 is involved in promoting metastasis. The binding of Bisandrographolide C to CD81 has been shown to suppress its function, leading to a potential anti-metastatic effect.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pnas.org [pnas.org]
• 5. mdpi.com [mdpi.com]

A Technical Guide to the Pharmacological Properties of Bisandrographolide C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide (B10772405) C is a dimeric ent-labdane diterpenoid isolated from Andrographis paniculata, a plant with a long history of use in traditional medicine. As a member of the bisandrographolide family, it is structurally related to andrographolide, the most abundant and well-studied bioactive compound from this plant. Emerging research has begun to elucidate the specific pharmacological properties of Bisandrographolide C, distinguishing it from its monomeric precursor and other dimeric analogues. This technical guide provides a comprehensive overview of the current understanding of Bisandrographolide C's pharmacological activities, mechanisms of action, and the experimental methodologies used to characterize them.

Pharmacological Properties and Mechanisms of Action

Bisandrographolide C has demonstrated a range of biological activities, primarily centered on ion channel modulation, anti-cancer effects, and cardioprotection.

Anti-Cancer Activity via CD81 Interaction

A significant finding in the pharmacology of Bisandrographolide C is its ability to bind to the tetraspanin CD81.[1] CD81 is a cell surface protein involved in cell adhesion, motility, and signal transduction, and its overexpression has been linked to metastasis in various cancers, including esophageal cancer.

By binding to CD81, Bisandrographolide C, along with Bisandrographolide A and andrographolide, is believed to suppress the function of this protein.[1][2] This interaction is thought to underlie the observed anti-metastatic potential of Andrographis paniculata extracts. The suppression of CD81 function by Bisandrographolide C leads to a reduction in the motility of esophageal cancer cells, a critical step in the metastatic cascade.[1]

Fig. 1: Bisandrographolide C interaction with CD81 to inhibit cancer cell motility.

Modulation of TRP Ion Channels

Bisandrographolide C has been identified as an activator of Transient Receptor Potential (TRP) channels, specifically TRPV1 and TRPV3.[3] These channels are non-selective cation channels that play crucial roles in various physiological processes, including sensory perception and cellular signaling.

The activation of TRPV1 and TRPV3 by Bisandrographolide C leads to an influx of calcium ions (Ca²⁺) into the cell. This increase in intracellular calcium concentration can trigger a cascade of downstream signaling events, which may contribute to its observed pharmacological effects.

References

• 1. researchgate.net [researchgate.net]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Item - Unusual ent-Labdane Diterpenoid Dimers and their Selective Activation of TRPV Channels - figshare - Figshare [figshare.com]

Elusive Target: The Interaction of Bisandrographolide C with TRPV1 Channels Remains Uncharacterized

A comprehensive review of current scientific literature reveals a significant gap in the understanding of the molecular interactions between Bisandrographolide C and the Transient Receptor Potential Vanilloid 1 (TRPV1) channel. Despite the interest in the therapeutic potential of andrographolide (B1667393) derivatives, research has primarily focused on other members of this compound family and their effects on different ion channels, leaving the specific mechanism of action of Bisandrographolide C on TRPV1 largely unexplored.

Currently, there is no available data from experimental studies such as patch-clamp electrophysiology, calcium imaging, or ligand binding assays that detail the effects of Bisandrographolide C on TRPV1 channel activity. Consequently, key quantitative metrics including IC50 or EC50 values, binding affinities, and specific details of channel activation or inhibition by this particular compound are absent from the scientific record. This lack of foundational data precludes the development of a detailed technical guide or whitepaper on its core mechanism of action as requested.

In contrast, research has been conducted on a related compound, Bisandrographolide A (BAA). However, these studies have demonstrated that BAA does not exert any activating or blocking effects on TRPV1 channels.[1][2] Instead, Bisandrographolide A has been identified as a potent activator of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel.[1][2]

The Focus on Bisandrographolide A and TRPV4

Studies on Bisandrographolide A have provided specific details regarding its interaction with TRPV4.

Quantitative Data on Bisandrographolide A and TRPV Channels

Compound	Target Channel	Effect	EC50	Reference
Bisandrographolide A	TRPV1	No activation or block	-	[1][2]
Bisandrographolide A	TRPV2	No activation or block	-	[1][2]
Bisandrographolide A	TRPV3	No activation or block	-	[1][2]
Bisandrographolide A	TRPV4	Activation	790–950 nM	[1][2]

Experimental Methodologies Used for Bisandrographolide A

The characterization of Bisandrographolide A's effect on TRPV channels involved established experimental protocols:

• Calcium Imaging: This technique was employed to screen a library of herbal plant extracts for compounds active on TRPV channels. HEK293T cells transiently transfected with the cDNA for the target TRPV channel were used. Changes in intracellular calcium concentration upon application of the compound were measured to determine channel activation.[1][2]

• Electrophysiology (Outside-out patches): To confirm a direct, membrane-delimited mechanism of action, cell-free outside-out patches were excised from HEK293T cells overexpressing TRPV4. This method allows for the direct measurement of ion channel currents in response to the application of the compound, isolating the channel from intracellular signaling cascades.[1][2]

Signaling Pathway and Experimental Workflow for Bisandrographolide A and TRPV4

The experimental workflow to identify and characterize the activity of Bisandrographolide A on TRPV4 is a multi-step process.

Experimental workflow for the identification and characterization of Bisandrographolide A.

The proposed signaling pathway for Bisandrographolide A's action on TRPV4 is a direct activation mechanism.

Proposed direct activation of TRPV4 by Bisandrographolide A.

References

• 1. researchgate.net [researchgate.net]
• 2. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]

The Enigmatic Interaction of Andrographolide Derivatives with TRPV3 Channels: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Transient Receptor Potential Vanilloid 3 (TRPV3) channel, a key player in thermosensation, pain perception, and skin homeostasis, presents a compelling target for therapeutic intervention. While natural products are a rich source of TRPV3 modulators, the specific mechanism of action of Bisandrographolide C on this channel remains largely uncharacterized in the current scientific literature. This technical guide provides a comprehensive overview of the known interactions between various andrographolide (B1667393) derivatives and the broader family of TRPV channels, with a particular focus on available data concerning TRPV3. The document synthesizes findings on Bisandrographolide A, Bisandrographolide B, and 14-deoxy-11,12-didehydroandrographolide (B31429) (ddA), presenting quantitative data, detailing experimental protocols, and illustrating relevant biological pathways and experimental workflows. This guide aims to equip researchers with the current state of knowledge and highlight critical gaps to guide future investigations into this promising area of pharmacology.

Introduction: The Therapeutic Potential of Targeting TRPV3

The Transient Receptor Potential Vanilloid 3 (TRPV3) channel is a non-selective cation channel predominantly expressed in skin keratinocytes and sensory neurons.[1] It is implicated in a variety of physiological processes, including the sensation of innocuous warmth, hair growth, and maintenance of the epidermal barrier.[1][2] Dysregulation of TRPV3 activity has been linked to pathological conditions such as itch, dermatitis, and chronic pain, making it an attractive target for drug development.[1][3]

Andrographis paniculata, a plant with a long history in traditional medicine, is a source of a diverse array of labdane (B1241275) diterpenoids, including andrographolide and its derivatives.[4][5] These compounds have garnered significant interest for their anti-inflammatory, anti-cancer, and immunomodulatory properties.[4][6][7][8] This guide delves into the specific interactions of andrographolide derivatives with TRPV channels, collating the sparse yet significant findings that pave the way for future research.

Andrographolide Derivatives and their Interaction with TRPV Channels

Current research has explored the effects of several andrographolide derivatives on various members of the TRPV channel family. Notably, the interactions are highly specific to the individual derivative and the TRPV channel subtype.

Bisandrographolide A: A Potent and Selective TRPV4 Agonist

Extensive research has been conducted on Bisandrographolide A (BAA), a dimeric derivative of andrographolide. Studies have unequivocally demonstrated that BAA is a potent activator of the TRPV4 channel.[9][10][11] However, these same studies have consistently shown that BAA does not activate or block TRPV1, TRPV2, or TRPV3 channels, even at concentrations that fully activate TRPV4.[9][10][11] This highlights the remarkable selectivity of BAA for TRPV4 over other closely related TRPV channels.

Bisandrographolide B: A Non-Selective Binder

In contrast to the selectivity of BAA, Bisandrographolide B has been reported to bind to TRPV3. However, it also exhibits a greater binding affinity for TRPV1, indicating a lack of selectivity that may complicate its use as a specific modulator of TRPV3.[1]

14-deoxy-11,12-didehydroandrographolide (ddA): A TRPV3 Inhibitor

A significant finding in the field is the identification of 14-deoxy-11,12-didehydroandrographolide (ddA) as an inhibitor of the human TRPV3 channel.[12] This compound has shown promise in preclinical models of itch, suggesting its potential as a therapeutic agent for pruritic conditions.[12]

Bisandrographolide C: An Unexplored Frontier

As of the date of this publication, there is a notable absence of published research specifically detailing the mechanism of action of Bisandrographolide C on TRPV3 channels. While one study has identified Bisandrographolide C as a compound that binds to the tetraspanin CD81, its effects on ion channels like TRPV3 have not been elucidated.[13]

Quantitative Data on Andrographolide Derivative-TRPV Channel Interactions

The following table summarizes the available quantitative data for the interactions between specific andrographolide derivatives and TRPV channels.

Compound	Target Channel	Effect	Quantitative Data (IC50/EC50)	Cell Type	Reference
Bisandrographolide A (BAA)	TRPV4	Agonist	790-950 nM (EC50)	HEK293T cells	[9][10]
TRPV1	No effect	Not applicable	HEK293T cells	[9][10][11]
TRPV2	No effect	Not applicable	HEK293T cells	[9][10][11]
TRPV3	No effect	Not applicable	HEK293T cells	[9][10][11]
Bisandrographolide B	TRPV3	Binds	Data not available	Not specified	[1]
TRPV1	Binds (higher affinity than TRPV3)	Data not available	Not specified	[1]
14-deoxy-11,12-didehydroandrographolide (ddA)	TRPV3	Inhibitor	0.80 ± 0.19 µM (IC50 at +80 mV)	CHO cells	[12]

Experimental Protocols

The following sections detail the methodologies employed in the cited research to characterize the interactions between andrographolide derivatives and TRPV channels.

Cell Culture and Transfection

• Cell Lines: Human Embryonic Kidney 293T (HEK293T) cells and Chinese Hamster Ovary (CHO) cells are commonly used for heterologous expression of TRPV channels.[9][10][12] HaCaT cells, a human keratinocyte cell line, are used to study the effects on endogenously expressed channels.[12]

• Transfection: Cells are transiently transfected with cDNA encoding the specific TRPV channel subtype using standard lipid-based transfection reagents. A fluorescent protein marker (e.g., GFP or dsRed) is often co-transfected to identify successfully transfected cells.

Calcium Imaging

This high-throughput screening method is used to identify compounds that modulate ion channel activity by measuring changes in intracellular calcium concentrations.

• Cell Preparation: Transfected cells are plated in multi-well plates and loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Application: A baseline fluorescence is established before the test compound (e.g., an andrographolide derivative) is added.

• Data Acquisition: Changes in fluorescence intensity are monitored over time using a fluorescence plate reader or a microscope. An increase in fluorescence indicates calcium influx, suggesting channel activation.

• Agonist/Antagonist Confirmation: For antagonist screening, a known agonist of the channel is applied after the test compound to see if the response is blocked.

Whole-Cell Patch-Clamp Electrophysiology

This technique provides a direct measure of ion channel currents, offering detailed insights into the mechanism of action.

• Cell Preparation: Transfected cells are identified for recording based on fluorescence.

• Pipette and Solutions: A glass micropipette with a tip diameter of ~1 µm is filled with an intracellular solution and forms a high-resistance seal with the cell membrane. The extracellular solution mimics physiological conditions.

• Recording Configuration: The patch of membrane under the pipette is ruptured to achieve the whole-cell configuration, allowing control of the membrane potential and measurement of the total current across the cell membrane.

• Voltage Protocol: A voltage-ramp protocol (e.g., from -80 mV to +80 mV) is typically applied to determine the current-voltage (I-V) relationship of the channel.

• Compound Application: The test compound is applied to the bath solution, and changes in the current are recorded. Dose-response curves can be generated by applying a range of concentrations.

Caption: A generalized workflow for investigating the effects of a compound on TRPV3 channels using whole-cell patch-clamp electrophysiology.

TRPV3 Signaling Pathways

Activation of TRPV3 channels leads to an influx of cations, primarily Ca2+ and Na+, which depolarizes the cell membrane and increases the intracellular Ca2+ concentration. This rise in intracellular Ca2+ can trigger a cascade of downstream signaling events.

Caption: Simplified signaling pathway of TRPV3 channel activation and its potential downstream consequences in a keratinocyte.

Conclusion and Future Directions

The study of andrographolide derivatives as modulators of TRPV channels is a field of significant therapeutic potential. While Bisandrographolide A is a selective TRPV4 agonist and 14-deoxy-11,12-didehydroandrographolide has been identified as a promising TRPV3 inhibitor for itch, the bioactivity of many other derivatives, including Bisandrographolide C, on TRPV3 remains unknown.

The lack of data on the Bisandrographolide C-TRPV3 interaction represents a critical knowledge gap. Future research should focus on:

• Systematic Screening: A comprehensive screening of a library of andrographolide derivatives against a panel of TRPV channels to identify novel and selective modulators.

• Mechanism of Action Studies: In-depth electrophysiological and molecular modeling studies to elucidate the precise binding sites and mechanisms of action for any identified active compounds.

• In Vivo Validation: Preclinical studies in animal models of pain, itch, and inflammatory skin conditions to validate the therapeutic potential of novel TRPV3 modulators.

By addressing these research questions, the scientific community can unlock the full potential of andrographolide derivatives as a source of novel therapeutics targeting TRPV3 and related channels.

References

• 1. TRPV3 Ion Channel: From Gene to Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Biological Evaluation of Andrographolide Derivatives as Anti-inflammatory Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Rational design, semisynthesis, and quantitative biological mechanistic studies of andrographolide derivatives in efforts to optimize its structure for clinical use - American Chemical Society [acs.digitellinc.com]
• 8. Reactivity-informed pharmacophore editing and biological evaluation of andrographolide and its a-ring analogs | Poster Board #627 - American Chemical Society [acs.digitellinc.com]
• 9. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Investigation of Bisandrographolide C Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C, a dimeric ent-labdane diterpenoid isolated from the medicinal plant Andrographis paniculata, has emerged as a molecule of interest for its potential therapeutic applications. This technical guide provides a preliminary investigation into the known bioactivities of Bisandrographolide C, summarizing key findings, experimental methodologies, and known molecular interactions. While research on this specific compound is still in its early stages, initial studies have revealed promising activities, particularly in the areas of ion channel modulation, cardioprotection, and potential anti-cancer effects. This document aims to consolidate the current understanding of Bisandrographolide C's bioactivity to support further research and drug development efforts.

Data Presentation

The quantitative data available for Bisandrographolide C is currently limited. The following tables summarize the known bioactivity data for Bisandrographolide C and, for comparative context, include data for the more extensively studied related compound, andrographolide (B1667393), and extracts of Andrographis paniculata.

Table 1: Quantitative Bioactivity Data for Bisandrographolide C

Bioactivity	Target	Method	Value	Reference
Ion Channel Activation	TRPV1	Not Specified	Kd = 289 µM	[1]
Ion Channel Activation	TRPV3	Not Specified	Kd = 341 µM	[1]
Protein Binding	CD81	Microscale Thermophoresis	Binding Confirmed	[2][3]

Table 2: Comparative Anti-inflammatory Activity of Andrographolide and Andrographis paniculata Extracts

Compound/Extract	Assay	Cell Line	IC50	Reference
Andrographolide	Nitric Oxide (NO) Inhibition	RAW264.7	7.4 µM	[4]
Andrographolide	PGE2 Inhibition	RAW264.7	8.8 µM	[4]
Andrographolide	TNF-α Inhibition	THP-1	18.1 µM	[5]
A. paniculata Extract	TNF-α Inhibition	THP-1	Varies by batch	[6]
Bisandrographolide C	Various	Not Reported	Data not available

Table 3: Comparative Anticancer Activity of Andrographolide

Compound	Cell Line	Assay	IC50	Reference
Andrographolide	MCF-7 (Breast Cancer)	MTT Assay (48h)	32.90 µM	[7][8]
Andrographolide	MDA-MB-231 (Breast Cancer)	MTT Assay (48h)	37.56 µM	[7][8]
Andrographolide	KB (Oral Cancer)	MTT Assay	106 µg/ml	[9][10]
Bisandrographolide C	Various	Not Reported	Data not available

Table 4: Comparative Antiviral Activity of Andrographolide and Andrographis paniculata Extracts

Compound/Extract	Virus	Cell Line	EC50/IC50	Reference
Andrographolide	Dengue Virus (DENV2)	HepG2	21.304 µM	[11]
Andrographolide	Dengue Virus (DENV2)	HeLa	22.739 µM	[11]
Andrographolide	HIV	MT2	49.0 µg/mL	[2]
A. paniculata Ethanolic Extract	SARS-CoV-2	Calu-3	0.036 µg/mL	[11]
Bisandrographolide C	Various	Not Reported	Data not available

Key Bioactivities and Signaling Pathways

Activation of TRPV1 and TRPV3 Channels

Bisandrographolide C has been identified as an activator of Transient Receptor Potential Vanilloid 1 (TRPV1) and 3 (TRPV3) channels.[1] These channels are non-selective cation channels involved in a variety of physiological processes, including temperature sensation and pain perception. The activation of these channels by Bisandrographolide C suggests its potential role in modulating sensory pathways.

Bisandrographolide C activation of TRPV1 and TRPV3 channels.

Cardioprotective Effects

Preliminary studies indicate that Bisandrographolide C protects cardiomyocytes from hypoxia-reoxygenation injury.[1] While the precise mechanism for Bisandrographolide C is yet to be fully elucidated, the related compound andrographolide has been shown to exert cardioprotective effects by up-regulating cellular reduced glutathione (B108866) (GSH) levels and antioxidant enzyme activities.[12][13][14] It is hypothesized that Bisandrographolide C may act through a similar antioxidant pathway.

Experimental workflow for assessing cardioprotective effects.

Interaction with CD81 and Potential Anti-Metastatic Activity

Bisandrographolide C has been shown to bind to the tetraspanin CD81, a protein implicated in cancer metastasis.[2][3] This interaction was confirmed using microscale thermophoresis. The binding of Bisandrographolide C to CD81 suggests a potential mechanism for inhibiting the metastatic activity of cancer cells, particularly in esophageal cancer.[2][3]

Bisandrographolide C interaction with CD81 and potential anti-metastatic effect.

Experimental Protocols

Detailed experimental protocols for the bioactivity of Bisandrographolide C are not extensively published. The following sections outline the general methodologies employed in the key cited studies.

TRPV Channel Activation Assay (General Protocol)

The activation of TRPV1 and TRPV3 channels by Bisandrographolide C was likely determined using a cell-based calcium imaging assay or electrophysiological techniques such as patch-clamp.

• Cell Culture: Human embryonic kidney (HEK293) cells are commonly used for heterologous expression of ion channels. Cells would be transiently transfected with plasmids encoding for human TRPV1 or TRPV3.

• Calcium Imaging:

  • Transfected cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

  • Baseline fluorescence is recorded.

  • Bisandrographolide C at various concentrations is applied to the cells.

  • Changes in intracellular calcium concentration are measured by detecting changes in fluorescence intensity using a fluorescence microscope or plate reader.

  • The dissociation constant (Kd) is calculated from the dose-response curve.

• Electrophysiology (Patch-Clamp):

  • Whole-cell or single-channel currents are recorded from transfected cells using a patch-clamp amplifier.

  • Cells are perfused with a control solution, and then with a solution containing Bisandrographolide C.

  • The activation of the channels is observed as an increase in inward or outward currents.

Cardiomyocyte Hypoxia-Reoxygenation Injury Model (General Protocol)

The protective effect of Bisandrographolide C on cardiomyocytes is typically assessed using an in vitro model of ischemia-reperfusion injury.

• Cell Culture: Primary neonatal rat cardiomyocytes or a cardiomyocyte cell line (e.g., H9c2) are cultured.

• Hypoxia-Reoxygenation Protocol:

  • Cells are pre-treated with Bisandrographolide C for a specified period.

  • The culture medium is replaced with a hypoxic buffer, and the cells are placed in a hypoxic chamber (e.g., 95% N2, 5% CO2) for a duration to simulate ischemia.

  • Following the hypoxic period, the medium is replaced with normal oxygenated medium, and the cells are returned to a normoxic incubator for a period of reoxygenation.

• Assessment of Cell Viability and Injury:

  • Cell Viability: Assessed using assays such as MTT or LDH release.

  • Apoptosis: Measured by techniques like TUNEL staining or flow cytometry using Annexin V/Propidium Iodide staining.

  • Oxidative Stress: Evaluated by measuring reactive oxygen species (ROS) production using fluorescent probes (e.g., DCFH-DA) and assessing the activity of antioxidant enzymes (e.g., SOD, CAT, GPx).

Microscale Thermophoresis (MST) for CD81 Binding (General Protocol)

Microscale thermophoresis is a technique used to quantify biomolecular interactions in solution.

• Protein Labeling: The target protein (CD81) is typically labeled with a fluorescent dye.

• Sample Preparation: A serial dilution of the ligand (Bisandrographolide C) is prepared. The fluorescently labeled target protein is kept at a constant concentration.

• MST Measurement:

  • The samples are loaded into glass capillaries.

  • An infrared laser is used to create a microscopic temperature gradient within the capillaries.

  • The movement of the fluorescently labeled protein along this temperature gradient (thermophoresis) is monitored.

  • The binding of the ligand to the protein alters the protein's size, charge, or hydration shell, leading to a change in its thermophoretic movement.

• Data Analysis: The change in thermophoresis is plotted against the ligand concentration, and the dissociation constant (Kd) can be determined by fitting the data to a binding curve.

Conclusion and Future Directions

The preliminary investigation into the bioactivity of Bisandrographolide C reveals a molecule with distinct and promising pharmacological properties. Its ability to activate TRPV1 and TRPV3 channels, protect cardiomyocytes from hypoxia-reoxygenation injury, and bind to the metastasis-related protein CD81 warrants further in-depth investigation.

However, significant gaps in our understanding remain. There is a notable lack of quantitative data on the anti-inflammatory, broader anticancer, and antiviral activities of Bisandrographolide C. Future research should focus on:

• Elucidating the detailed molecular mechanisms underlying its observed bioactivities.

• Conducting comprehensive in vitro and in vivo studies to determine the IC50 and EC50 values against a panel of cancer cell lines, inflammatory markers, and viruses.

• Publishing detailed experimental protocols to facilitate reproducibility and further research.

• Investigating the structure-activity relationship of Bisandrographolide C and its analogs to optimize its therapeutic potential.

A more complete understanding of the bioactivity of Bisandrographolide C will be crucial for its potential development as a novel therapeutic agent.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Antiviral Activities of Andrographolide and Its Derivatives: Mechanism of Action and Delivery System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Decreased Expression of Transient Receptor Potential Vanilloid 1 Impaires the Postischemic Recovery of Diabetic Mouse Hearts [jstage.jst.go.jp]
• 5. Item - Unusual ent-Labdane Diterpenoid Dimers and their Selective Activation of TRPV Channels - figshare - Figshare [figshare.com]
• 6. Andrographolide and Its Derivatives: A Comprehensive Review of Anti-Infective Properties and Clinical Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. Tspan protein family: focusing on the occurrence, progression, and treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. Andrographolide demonstrates anti-proliferative activity in oral cancer by promoting apoptosis, the programmed cell death process - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Buy Bisandrographolide A | 160498-00-0 [smolecule.com]
• 13. researchgate.net [researchgate.net]
• 14. Andrographolide up-regulates cellular-reduced glutathione level and protects cardiomyocytes against hypoxia/reoxygenation injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Literature review on the therapeutic potential of Bisandrographolide C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C, a dimeric diterpenoid lactone isolated from the medicinal plant Andrographis paniculata, has emerged as a compound of significant interest in oncological research. While its parent plant has a long history in traditional medicine for treating various ailments, recent scientific investigations have begun to elucidate the specific molecular mechanisms and therapeutic potential of its individual constituents. This technical guide provides a comprehensive review of the existing literature on Bisandrographolide C, with a particular focus on its anti-cancer properties. We will delve into its mechanism of action, present available quantitative data, detail relevant experimental protocols, and visualize the key signaling pathways involved in its activity.

Mechanism of Action and Therapeutic Targets

The primary reported mechanism of action for Bisandrographolide C in the context of cancer is its interaction with the tetraspanin CD81.[1][2] CD81 is a widely expressed cell-surface protein that plays a crucial role in a variety of cellular processes, including cell adhesion, motility, and signal transduction. In several types of cancer, including esophageal cancer, overexpression of CD81 is associated with increased metastasis and poor prognosis.[1][3][4]

Bisandrographolide C, along with its structural analogs Bisandrographolide A and Andrographolide, has been shown to directly bind to CD81.[1][2] This interaction was confirmed through microscale thermophoresis, a technique that measures the motion of molecules in a temperature gradient to determine binding affinities.[1][2] By binding to CD81, Bisandrographolide C is believed to suppress its function, leading to a reduction in cancer cell motility and thereby inhibiting metastasis.[1][2]

In addition to its anti-cancer activity, Bisandrographolide C has been shown to activate Transient Receptor Potential Vanilloid (TRPV) channels, specifically TRPV1 and TRPV3.[5][6] This activity suggests a broader therapeutic potential, possibly in areas such as pain management and sensory modulation, and indicates that Bisandrographolide C can interact with multiple cellular targets.

Quantitative Data

The following tables summarize the available quantitative data for Bisandrographolide C and related compounds. It is important to note that specific data for Bisandrographolide C is still limited in the publicly available literature.

Table 1: Binding Affinities of Bisandrographolide C

Compound	Target	Method	Binding Affinity (Kd)	Reference
Bisandrographolide C	TRPV1	Not Specified	289 µM	[5][6]
Bisandrographolide C	TRPV3	Not Specified	341 µM	[5][6]
Bisandrographolide C, Bisandrographolide A, Andrographolide	CD81	Microscale Thermophoresis	Binding confirmed, specific Kd not reported	[1][2]

Table 2: In Vitro Efficacy of Andrographolide (A Related Diterpenoid)

Cell Line	Cancer Type	Assay	IC50	Reference
OEC-M1	Oral Epidermoid Carcinoma	MTT Assay	30 µM (approx.)	[2]
GBM8401	Glioblastoma	Not Specified	40 µM (migration inhibition)	[7]
U251	Glioblastoma	Not Specified	40 µM (migration inhibition)	[7]

Experimental Protocols

Detailed experimental protocols for the studies specifically investigating Bisandrographolide C are not fully available in the public domain. However, based on the methodologies described in the relevant literature for similar compounds and assays, the following representative protocols are provided.

Microscale Thermophoresis (MST) for Binding Analysis

This protocol is a generalized representation of how the binding of Bisandrographolide C to a target protein like CD81 could be measured.

• Protein Labeling: The target protein (e.g., recombinant human CD81) is fluorescently labeled according to the manufacturer's instructions (e.g., using an NHS-ester dye).

• Ligand Preparation: A stock solution of Bisandrographolide C is prepared in an appropriate solvent (e.g., DMSO) and then serially diluted to create a range of concentrations.

• Binding Reaction: The labeled target protein at a constant concentration is mixed with the different concentrations of Bisandrographolide C in a suitable buffer.

• Capillary Loading: The samples are loaded into hydrophilic glass capillaries.

• MST Measurement: The capillaries are placed in an MST instrument. An infrared laser is used to create a microscopic temperature gradient, and the movement of the fluorescently labeled protein is monitored.

• Data Analysis: Changes in the thermophoretic movement upon ligand binding are used to calculate the dissociation constant (Kd).

Wound Healing (Scratch) Assay for Cell Migration

This protocol outlines a typical procedure to assess the effect of Bisandrographolide C on cancer cell migration.

• Cell Seeding: Cancer cells (e.g., esophageal cancer cell line EC109) are seeded in a multi-well plate and grown to form a confluent monolayer.

• Scratch Creation: A sterile pipette tip is used to create a uniform scratch or "wound" in the cell monolayer.

• Treatment: The cells are washed to remove debris, and then fresh medium containing various concentrations of Bisandrographolide C or a vehicle control is added.

• Image Acquisition: The wounded area is photographed at time zero and at regular intervals (e.g., 12, 24, 48 hours) using a microscope.

• Data Analysis: The width or area of the scratch is measured at each time point. The percentage of wound closure is calculated and compared between treated and control groups to determine the inhibitory effect of Bisandrographolide C on cell migration.

Transwell Migration Assay

This assay provides a quantitative measure of cell migration towards a chemoattractant.

• Chamber Setup: Transwell inserts with a porous membrane are placed in a multi-well plate. The lower chamber is filled with medium containing a chemoattractant (e.g., fetal bovine serum).

• Cell Seeding: Cancer cells, pre-treated with different concentrations of Bisandrographolide C or a vehicle control, are seeded in the upper chamber in serum-free medium.

• Incubation: The plate is incubated for a period that allows for cell migration through the membrane (e.g., 24-48 hours).

• Cell Staining: Non-migrated cells on the upper surface of the membrane are removed. The cells that have migrated to the lower surface are fixed and stained with a dye such as crystal violet.

• Quantification: The stained cells are photographed and counted. The number of migrated cells in the treated groups is compared to the control group to quantify the inhibitory effect of Bisandrographolide C.

Signaling Pathways and Visualizations

The binding of Bisandrographolide C to CD81 is proposed to inhibit downstream signaling pathways that are critical for cell migration and metastasis. While the precise signaling cascade initiated by Bisandrographolide C is still under investigation, known downstream effectors of CD81 signaling in cancer provide a putative framework.

CD81 is known to associate with other membrane proteins and integrins, influencing the activity of signaling molecules such as Focal Adhesion Kinase (FAK) and Rho GTPases. These proteins are key regulators of the actin cytoskeleton, which is essential for cell movement. Inhibition of CD81 function by Bisandrographolide C could therefore lead to the downregulation of FAK and Rho GTPase activity, resulting in reduced cytoskeletal reorganization and decreased cell migration.

Conclusion and Future Directions

Bisandrographolide C has demonstrated clear therapeutic potential as an anti-cancer agent, particularly in the context of inhibiting metastasis. Its ability to directly target CD81 represents a promising strategy for cancers where this tetraspanin is overexpressed. However, the current body of research is still in its early stages. Future studies should focus on:

• Quantitative Analysis: Determining the precise binding affinity (Kd) of Bisandrographolide C for CD81 and its IC50 values across a broader range of cancer cell lines.

• Mechanism Elucidation: A more detailed investigation into the downstream signaling events following the Bisandrographolide C-CD81 interaction is crucial to fully understand its mechanism of action.

• In Vivo Studies: Comprehensive in vivo studies are necessary to evaluate the efficacy, pharmacokinetics, and safety profile of Bisandrographolide C in preclinical models of metastatic cancer.

• Synergistic Potential: Investigating the potential for synergistic effects when Bisandrographolide C is used in combination with standard chemotherapeutic agents.

The continued exploration of Bisandrographolide C holds promise for the development of novel anti-metastatic therapies. This technical guide serves as a foundational resource for researchers and drug development professionals dedicated to advancing this promising natural compound towards clinical application.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The molecular mechanism of CD81 antibody inhibition of metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tetraspanin CD81 promotes tumor growth and metastasis by modulating the functions of T regulatory and myeloid-derived suppressor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Bisandrographolide C - Immunomart [immunomart.com]
• 7. researchgate.net [researchgate.net]

Bisandrographolide C: A Potential New Frontier in Cardiomyocyte Protection

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Cardiovascular diseases remain a leading cause of global mortality, underscoring the urgent need for novel therapeutic strategies to protect the heart from ischemic and other forms of injury. Emerging evidence has highlighted the potential of natural compounds in offering cardioprotection. Bisandrographolide C, a diterpenoid dimer isolated from Andrographis paniculata, has been identified as a promising agent in the protection of cardiomyocytes. This technical guide provides a comprehensive overview of the current understanding of Bisandrographolide C's role in cardiomyocyte protection, including its mechanism of action, available experimental data, and relevant methodologies. Due to the limited specific research on Bisandrographolide C, this guide also incorporates extensive data from its well-studied counterpart, Andrographolide, to provide a broader context of the cardioprotective potential of diterpenoids from Andrographis paniculata.

Introduction to Bisandrographolide C and Cardioprotection

Bisandrographolide C is a unique ent-labdane diterpenoid dimer derived from the medicinal plant Andrographis paniculata. This plant has a long history of use in traditional medicine for treating various ailments, and modern research is beginning to validate and elucidate the mechanisms behind its therapeutic effects. The protection of cardiomyocytes, the muscle cells of the heart, is a critical therapeutic goal in conditions such as myocardial infarction (ischemia-reperfusion injury), drug-induced cardiotoxicity, and heart failure. Cell death and dysfunction in cardiomyocytes are central to the pathophysiology of these diseases.

Initial research has singled out Bisandrographolide C for its protective effects on cardiomyocytes, particularly in the context of hypoxia-reoxygenation injury, a common model for studying the damage caused by heart attacks.

Mechanism of Action of Bisandrographolide C

The primary mechanism of action identified for Bisandrographolide C in cardiomyocyte protection involves the activation of Transient Receptor Potential (TRP) channels. Specifically, it has been shown to activate TRPV1 and TRPV3 channels.[1] The activation of these channels is believed to be a key event in mediating its protective effects against hypoxia-reoxygenation injury.[1]

While the direct downstream signaling cascade of TRPV1/TRPV3 activation by Bisandrographolide C in cardiomyocytes is not yet fully elucidated, the activation of TRPV1 channels in the heart has been linked to cardioprotective effects, including the release of calcitonin gene-related peptide (CGRP) from afferent nerve endings, inhibition of GSK-3β activity, and activation of the PI3K/Akt signaling pathway.

Quantitative Data on Cardioprotective Effects

Specific quantitative data for Bisandrographolide C's effects on cardiomyocyte protection are currently limited in publicly available literature. The initial findings highlight its ability to protect cardiomyocytes from hypoxia-reoxygenation injury, but detailed dose-response curves, cell viability percentages, or apoptosis rates have not been extensively published.[1]

To provide a framework for the potential efficacy of diterpenoids from Andrographis paniculata, the following tables summarize quantitative data from studies on the related compound, Andrographolide (AG) . It is crucial to note that these data pertain to Andrographolide and not Bisandrographolide C, but they offer valuable insights into the potential cardioprotective activities that warrant further investigation for Bisandrographolide C.

Table 1: Effect of Andrographolide on Doxorubicin (DOX) and Arsenic Trioxide (ATO)-Induced Cardiotoxicity in H9c2 Cells[2]

Treatment Group	Concentration	Cell Viability (% of Control)	Cytotoxicity (LDH release, % of Control)
Control	-	100	100
DOX (1 µM)	-	Reduced	Increased
DOX + AG	2.5-10 µM	Significantly Increased vs. DOX	Significantly Decreased vs. DOX
ATO (35 µM)	-	Reduced	Increased
ATO + AG	2.5-10 µM	Significantly Increased vs. ATO	Significantly Decreased vs. ATO

Table 2: Effect of Andrographolide on Angiotensin II (Ang II)-Induced Cardiomyocyte Hypertrophy[3]

Treatment Group	Concentration	Cell Surface Area (% of Control)	ANP mRNA Expression (Fold Change)	BNP mRNA Expression (Fold Change)
Control	-	100	1.0	1.0
Ang II (1 µM)	-	Increased	Increased	Increased
Ang II + AG	12.5 µM	Reduced vs. Ang II	Reduced vs. Ang II	Reduced vs. Ang II
Ang II + AG	25 µM	Further Reduced vs. Ang II	Further Reduced vs. Ang II	Further Reduced vs. Ang II
Ang II + AG	50 µM	Markedly Reduced vs. Ang II	Markedly Reduced vs. Ang II	Markedly Reduced vs. Ang II

Table 3: Anti-inflammatory Effects of Andrographolide in a Mouse Model of Myocardial Infarction[4]

Treatment Group	TNF-α mRNA Expression (Fold Change)	IL-1β mRNA Expression (Fold Change)	IL-6 mRNA Expression (Fold Change)	MCP-1 mRNA Expression (Fold Change)
Sham	1.0	1.0	1.0	1.0
MI (Vehicle)	Increased	Increased	Increased	Increased
MI + AG	Significantly Reduced vs. MI	Significantly Reduced vs. MI	Significantly Reduced vs. MI	Significantly Reduced vs. MI

Experimental Protocols

Cardiomyocyte Culture and Hypoxia-Reoxygenation (H/R) Injury Model

• Cell Line: H9c2 rat cardiomyoblasts are a common model. Primary neonatal rat ventricular myocytes can also be used for more physiologically relevant studies.

• Culture Conditions: Cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Hypoxia Induction: To induce hypoxia, the culture medium is replaced with a low-glucose, serum-free buffer, and the cells are placed in a hypoxic chamber with a gas mixture of 95% N2 and 5% CO2 for a specified period (e.g., 6-24 hours).

• Reoxygenation: Following the hypoxic period, the hypoxic buffer is replaced with normal culture medium, and the cells are returned to normoxic conditions (95% air, 5% CO2) for a further period (e.g., 12-24 hours).

Cell Viability Assay (MTT Assay)

• Seed cardiomyocytes in a 96-well plate at a suitable density.

• After adherence, treat the cells with various concentrations of the test compound (e.g., Bisandrographolide C) for a predetermined time before and/or during the induction of injury (e.g., H/R or drug-induced toxicity).

• Following treatment, add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and dissolve the formazan (B1609692) crystals in dimethyl sulfoxide (B87167) (DMSO).

• Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the control group.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

• Culture and treat cardiomyocytes in 6-well plates as described above.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Western Blot Analysis for Signaling Proteins

• Lyse treated cardiomyocytes in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA protein assay kit.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

• Incubate the membrane with primary antibodies against target proteins (e.g., p-Akt, Akt, p-ERK, ERK, Nrf2, HO-1, Bcl-2, Bax, cleaved caspase-3) overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways in Cardioprotection by Andrographis paniculata Diterpenoids

While the specific signaling pathways for Bisandrographolide C are under investigation, studies on Andrographolide have revealed several key pathways involved in its cardioprotective effects. These provide a valuable roadmap for future research on Bisandrographolide C.

Nrf2/HO-1 Signaling Pathway

The Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway is a critical regulator of cellular antioxidant responses. Under conditions of oxidative stress, Andrographolide promotes the translocation of Nrf2 to the nucleus, where it binds to the antioxidant response element (ARE) and upregulates the expression of antioxidant enzymes like Heme Oxygenase-1 (HO-1). This enhances the cell's capacity to neutralize reactive oxygen species (ROS).[2]

Caption: Andrographolide-mediated activation of the Nrf2/HO-1 pathway.

MAPKs Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathways, including ERK1/2, JNK, and p38, are involved in regulating cardiomyocyte hypertrophy and apoptosis. In models of cardiac hypertrophy, Andrographolide has been shown to inhibit the activation (phosphorylation) of these MAPKs, thereby attenuating the hypertrophic response.[3][4]

Caption: Inhibition of MAPK signaling in cardiac hypertrophy by Andrographolide.

NF-κB Signaling Pathway

The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway is a key regulator of inflammation. In the context of myocardial infarction, Andrographolide has been found to inhibit the phosphorylation of IκBα, which prevents the translocation of the p65 subunit of NF-κB to the nucleus. This leads to a downregulation of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[2]

Caption: Andrographolide's inhibition of the pro-inflammatory NF-κB pathway.

Future Directions and Conclusion

The discovery of Bisandrographolide C's ability to protect cardiomyocytes by activating TRPV1 and TRPV3 channels opens up a new avenue for cardiovascular research.[1] However, the field is still in its infancy, and significant research is required to fully understand its therapeutic potential.

Key areas for future research include:

• Dose-response studies: Establishing the optimal concentration range for the cardioprotective effects of Bisandrographolide C.

• In vivo studies: Evaluating the efficacy of Bisandrographolide C in animal models of myocardial infarction and other cardiac diseases.

• Mechanism elucidation: A deeper investigation into the downstream signaling pathways activated by TRPV1/TRPV3 in cardiomyocytes following treatment with Bisandrographolide C.

• Comparative studies: Directly comparing the potency and mechanisms of action of Bisandrographolide C with other diterpenoids from Andrographis paniculata, such as Andrographolide.

• Safety and toxicity profiling: Comprehensive assessment of the safety profile of Bisandrographolide C.

References

• 1. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 2. Andrographolide Protects Against Adverse Cardiac Remodeling After Myocardial Infarction through Enhancing Nrf2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Unveiling the Anti-Cancer Promise of Bisandrographolide C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bisandrographolide (B10772405) C, a diterpenoid dimer isolated from the medicinal plant Andrographis paniculata, is an emerging natural product with demonstrated anti-cancer potential. While its parent compound, andrographolide (B1667393), has been extensively studied, recent research has illuminated a specific and compelling mechanism of action for Bisandrographolide C, particularly in the context of metastatic cancers. This technical guide provides a comprehensive overview of the current understanding of Bisandrographolide C's anti-cancer effects, with a focus on its molecular target, its impact on cancer cell motility, and the experimental methodologies used to elucidate these properties. This document is intended to serve as a resource for researchers in oncology and drug discovery, providing both a summary of existing data and a procedural framework for future investigations.

Introduction

Cancer metastasis is the primary cause of mortality in cancer patients, making the identification of novel anti-metastatic agents a critical goal in oncology research. Natural products have historically been a rich source of anti-cancer compounds, and the chemical diversity of plant-derived molecules continues to offer promising avenues for new therapeutic strategies. Bisandrographolide C, derived from Andrographis paniculata, has been identified as a compound of interest due to its ability to modulate a key protein involved in cell migration and invasion. This guide will delve into the specifics of this interaction and its implications for cancer therapy.

Quantitative Data on Anti-Cancer Activity

While specific quantitative cytotoxicity data for isolated Bisandrographolide C is limited in the current literature, studies on aqueous extracts of Andrographis paniculata (APW), of which Bisandrographolide C is a component, and its parent compound, andrographolide, provide valuable context for its potential potency.

Table 1: Effect of Andrographis paniculata Water Extract (APW) on Esophageal Cancer Cell Viability

Cell Line	Treatment	Concentration (µg/mL)	Incubation Time (h)	Effect
EC109	APW	Not specified	24	Concentration-dependent suppression of CD81 expression[1]
KYSE520	APW	Not specified	24	Concentration-dependent suppression of CD81 expression[1]

Table 2: In Vivo Anti-Metastatic Effect of Andrographis paniculata Water Extract (APW)

Animal Model	Cancer Type	Treatment	Duration	Outcome
Mice with EC109 xenografts	Esophageal Cancer	APW	21 days	Reduction in metastasis to lungs, livers, and lymph nodes[1]

Table 3: Comparative IC50 Values of Andrographolide Against Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Incubation Time (h)
MCF-7	Breast Cancer	32.90 ± 0.02	48
MDA-MB-231	Breast Cancer	37.56 ± 0.03	48
DBTRG-05MG	Glioblastoma	13.95	72[2]
OEC-M1	Oral Epidermoid Carcinoma	~55 (effective concentration)	24[3]
HT-29	Colon Cancer	Not specified	-
A549	Lung Adenocarcinoma	~25	24
H1299	Lung Adenocarcinoma	~10	24

Note: The data in Table 3 pertains to andrographolide and is provided for comparative purposes, as specific IC50 values for Bisandrographolide C are not yet widely published.

Mechanism of Action: Targeting CD81

The primary anti-cancer mechanism of Bisandrographolide C identified to date is its interaction with the tetraspanin CD81.[1][4] CD81 is a transmembrane protein that plays a significant role in cell adhesion, motility, and signaling, and its overexpression has been linked to metastasis in various cancers, including esophageal cancer.[1][4]

Bisandrographolide C, along with bisandrographolide A and andrographolide, has been shown to directly bind to CD81.[1][4] This binding suppresses the function of CD81, leading to a reduction in the motility of esophageal cancer cells.[1][4] The downstream signaling consequences of this interaction are a key area for ongoing research.

Caption: Proposed mechanism of anti-metastatic action of Bisandrographolide C.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the investigation of Bisandrographolide C's anti-cancer effects. These protocols are based on established methods used for andrographolide and related compounds.

Cell Viability Assay (MTT Assay)

This assay determines the effect of a compound on the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cancer cell lines (e.g., EC109, KYSE520)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Bisandrographolide C (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Bisandrographolide C (e.g., 1-100 µM) and a vehicle control (DMSO) for 24, 48, or 72 hours.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Caption: Workflow for assessing cell viability using the MTT assay.

Western Blot Analysis for CD81 Expression

This technique is used to detect and quantify the amount of CD81 protein in cells after treatment with Bisandrographolide C.

Materials:

• Cancer cells treated with Bisandrographolide C

• RIPA lysis buffer with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody (anti-CD81)

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the treated and control cells with RIPA buffer and determine the protein concentration using a BCA assay.

• Separate 20-40 µg of protein per sample on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-CD81 antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and add the chemiluminescent substrate.

• Capture the signal using an imaging system and quantify the band intensities.

Cell Migration Assay (Wound Healing Assay)

This assay assesses the effect of Bisandrographolide C on the ability of cells to migrate and close a "wound" created in a cell monolayer.

Materials:

• Cancer cells

• 6-well plates

• Sterile 200 µL pipette tip

• Complete culture medium with and without Bisandrographolide C

• Microscope with a camera

Procedure:

• Grow a confluent monolayer of cells in 6-well plates.

• Create a scratch (wound) in the monolayer using a sterile pipette tip.

• Wash with PBS to remove dislodged cells.

• Add fresh medium containing different concentrations of Bisandrographolide C or a vehicle control.

• Capture images of the wound at 0 hours and at subsequent time points (e.g., 12, 24 hours).

• Measure the width of the wound at different points and calculate the percentage of wound closure over time.

References

• 1. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Bisandrographolide C and CD81: A Technical Overview of Binding Interactions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the binding interaction between Bisandrographolide C, a natural diterpenoid, and the tetraspanin protein CD81. This document summarizes the current understanding of this molecular interaction, details the experimental methodologies used to characterize it, and presents relevant biological pathways and experimental workflows.

Introduction

1.1 Bisandrographolide C

Bisandrographolide C is a diterpenoid compound isolated from Andrographis paniculata, a plant with a long history of use in traditional medicine. It is a dimeric form of andrographolide (B1667393) and has been investigated for a range of pharmacological activities.

1.2 The CD81 Protein

CD81, also known as TAPA-1 (Target of the Antiproliferative Antibody 1), is a member of the tetraspanin superfamily of proteins.[1] These proteins are characterized by four transmembrane domains, which allow them to organize cellular membranes into specialized microdomains.[1] CD81 is ubiquitously expressed and plays a crucial role in a variety of physiological and pathological processes, including cell adhesion, motility, and signal transduction.[1] It is a key component of the B cell receptor complex and acts as a co-stimulatory molecule on T cells.[2] Furthermore, CD81 is a well-established co-receptor for the entry of viruses such as the Hepatitis C virus (HCV) into host cells.[3]

1.3 Therapeutic Potential

The involvement of CD81 in various disease processes, including viral infections and cancer metastasis, makes it an attractive target for therapeutic intervention.[4][5] Natural compounds that can modulate the function of CD81 are therefore of significant interest in drug discovery and development.

Binding Affinity of Bisandrographolide C to CD81

The direct interaction between Bisandrographolide C and the CD81 protein has been experimentally demonstrated. A key study identified this binding using microscale thermophoresis, a technique that measures changes in the hydration shell of molecules upon interaction.[4][5]

While the binding has been confirmed, a specific quantitative measure of binding affinity, such as a dissociation constant (Kd), has not been reported in the available scientific literature. The existing research establishes a qualitative interaction, which is summarized in the table below.

Compound	Target Protein	Experimental Method	Nature of Interaction	Reference
Bisandrographolide C	CD81	Microscale Thermophoresis (MST)	Direct Binding Confirmed	[4][5]

Experimental Protocols

The following sections detail the methodologies for key experiments used to characterize the binding of small molecules like Bisandrographolide C to membrane proteins such as CD81.

3.1 Microscale Thermophoresis (MST)

MST is a powerful technique for quantifying biomolecular interactions in solution with low sample consumption.[6] It measures the directed movement of molecules along a temperature gradient, which is influenced by changes in size, charge, and hydration shell upon ligand binding.[6][7]

Protocol for MST Analysis of Small Molecule-Membrane Protein Interaction:

• Protein Preparation:

  • Express and purify the full-length CD81 protein or its large extracellular loop (LEL), which is the primary site of many molecular interactions.

  • For membrane proteins, solubilization in a suitable detergent (e.g., DDM, LDAO) is crucial.

  • Label the purified CD81 with a fluorescent dye (e.g., NHS-activated red fluorescent dye) according to the manufacturer's protocol. The final concentration of the labeled protein should be in the low nanomolar range.

• Ligand Preparation:

  • Prepare a stock solution of Bisandrographolide C in a suitable solvent (e.g., DMSO).

  • Perform a serial dilution of the Bisandrographolide C stock solution in the assay buffer to create a range of concentrations. The final DMSO concentration should be kept constant and low (<1%) across all samples.

• Assay Procedure:

  • Mix the fluorescently labeled CD81 protein with each dilution of Bisandrographolide C.

  • Incubate the mixtures for a sufficient time to reach binding equilibrium.

  • Load the samples into hydrophilic glass capillaries.

  • Place the capillaries into the MST instrument.

• Data Acquisition and Analysis:

  • An infrared laser creates a microscopic temperature gradient within the capillaries.

  • The movement of the fluorescently labeled CD81 is monitored before and during the heating.

  • Changes in the thermophoretic movement are plotted against the logarithm of the ligand concentration.

  • The resulting binding curve is fitted to a suitable model (e.g., the law of mass action) to determine the dissociation constant (Kd).[8]

3.2 Surface Plasmon Resonance (SPR)

SPR is a label-free optical sensing technique that allows for the real-time monitoring of biomolecular interactions.[9] It measures changes in the refractive index at the surface of a sensor chip as molecules bind and dissociate.[10]

Protocol for SPR Analysis:

• Sensor Chip Preparation and Ligand Immobilization:

  • Select a suitable sensor chip (e.g., CM5).

  • Activate the carboxymethylated dextran (B179266) surface of the chip using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC).[11]

  • Immobilize the purified CD81 protein onto the chip surface via amine coupling. The protein should be diluted in a buffer with a pH below its isoelectric point to promote electrostatic pre-concentration.

  • Deactivate any remaining reactive groups on the surface with an injection of ethanolamine.

• Analyte Preparation:

  • Prepare a series of dilutions of Bisandrographolide C in a suitable running buffer. The buffer should be filtered and degassed.

• Binding Measurement:

  • Inject the different concentrations of Bisandrographolide C over the sensor chip surface containing the immobilized CD81. A reference flow cell without the immobilized protein should be used to subtract non-specific binding and bulk refractive index changes.

  • Monitor the association of the analyte to the ligand in real-time.

  • After the association phase, inject the running buffer to monitor the dissociation of the complex.

• Data Analysis:

  • The resulting sensorgrams (plots of response units vs. time) are analyzed to determine the kinetic parameters of the interaction, including the association rate constant (ka) and the dissociation rate constant (kd).

  • The equilibrium dissociation constant (Kd) is calculated as the ratio of kd to ka.

3.3 Enzyme-Linked Immunosorbent Assay (ELISA)-Based Competition Assay

A competitive ELISA can be an effective method to screen for and characterize inhibitors of a known protein-protein interaction. In the context of CD81, this could be used to see if Bisandrographolide C can disrupt the interaction between CD81 and a binding partner (e.g., the E2 glycoprotein (B1211001) of HCV).

Protocol for ELISA-Based Competition Assay:

• Plate Coating:

  • Coat the wells of a 96-well microplate with a known ligand of CD81 (e.g., a recombinant viral envelope protein or a specific antibody) overnight at 4°C.

• Blocking:

  • Wash the plate with a wash buffer (e.g., PBS with 0.05% Tween-20).

  • Block the remaining protein-binding sites in the wells by adding a blocking buffer (e.g., 5% non-fat dry milk in PBS) and incubating for 1-2 hours at room temperature.

• Competition Reaction:

  • Prepare a solution of purified, biotinylated CD81 protein at a constant concentration.

  • In separate tubes, pre-incubate the biotinylated CD81 with a serial dilution of Bisandrographolide C to allow for binding to occur.

  • Add these mixtures to the coated and blocked wells of the microplate. Incubate for 1-2 hours at room temperature.

• Detection:

  • Wash the plate to remove unbound proteins.

  • Add a solution of streptavidin-horseradish peroxidase (HRP) conjugate to each well and incubate for 1 hour at room temperature.

  • Wash the plate again.

  • Add a TMB (3,3',5,5'-tetramethylbenzidine) substrate solution to the wells. A color change will develop in proportion to the amount of bound biotinylated CD81.

• Data Analysis:

  • Stop the reaction by adding a stop solution (e.g., 2N H2SO4).

  • Measure the absorbance at 450 nm using a microplate reader.

  • The signal will be inversely proportional to the concentration of Bisandrographolide C. The data can be plotted to determine the half-maximal inhibitory concentration (IC50).

Visualizations

4.1 Signaling Pathways and Experimental Workflows

The following diagrams illustrate the CD81 signaling pathway and the workflows for the experimental protocols described above.

Caption: CD81 in T-Cell Co-stimulation.

Caption: Microscale Thermophoresis Workflow.

References

• 1. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 2. CD81 - Wikipedia [en.wikipedia.org]
• 3. Targeting of Tetraspanin CD81 with Monoclonal Antibodies and Small Molecules to Combat Cancers and Viral Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Microscale Thermophoresis (MST) to Detect the Interaction Between Purified Protein and Small Molecule | Springer Nature Experiments [experiments.springernature.com]
• 8. nanotempertech.com [nanotempertech.com]
• 9. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 10. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 11. dhvi.duke.edu [dhvi.duke.edu]

An In-depth Technical Guide to the Ethnobotanical Context of Andrographis paniculata Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Andrographis paniculata (Burm. f.) Nees, a member of the Acanthaceae family, is a medicinal herb with a long history of use in traditional medicine systems across Asia, most notably in Ayurveda and Traditional Chinese Medicine (TCM).[1][2][3] Known as "Kalmegh" or "King of Bitters" for its intensely bitter taste, this plant has been traditionally used to treat a wide range of ailments, including respiratory infections, fever, digestive issues, and liver disorders.[2][4][5] The therapeutic properties of A. paniculata are primarily attributed to a group of diterpenoid lactones, with andrographolide (B1667393) being the most abundant and pharmacologically active constituent.[6] This guide provides a comprehensive overview of the ethnobotanical context of A. paniculata compounds, supported by quantitative data, detailed experimental protocols, and an exploration of their molecular mechanisms of action.

Ethnobotanical Uses and Traditional Preparations

The ethnobotanical applications of Andrographis paniculata are extensive and deeply rooted in traditional healing practices. The whole plant, including its leaves, stems, and roots, is utilized for its medicinal properties.[7][8]

In Ayurvedic medicine , it is considered a bitter tonic and is used to treat liver ailments, skin diseases, and fever.[4][9] It is often prepared as a powder (churna) or a decoction (kwatha).

Traditional Chinese Medicine (TCM) classifies A. paniculata as a "cold" herb used to clear heat and resolve toxicity.[2][3] It is a common ingredient in formulations for sore throat, influenza, and upper respiratory tract infections.[10][11]

In other regions of Southeast Asia, it is used for conditions ranging from snakebites and insect stings to diabetes and hypertension.[7][12]

Traditional Preparation Methods

While specific recipes can vary, the following outlines the general traditional methods for preparing A. paniculata.

Decoction: A common method for water-based extraction of bioactive compounds.

• Plant Material: Dried and coarsely powdered aerial parts of A. paniculata.

• Ratio: Typically, a 1:16 ratio of plant material to water is used (e.g., 10g of powder in 160mL of water).

• Procedure:

  • The powdered herb is soaked in cold water for a few hours.

  • The mixture is then slowly heated to a boil and simmered until the volume is reduced to one-fourth of the original.

  • The decoction is strained while warm and consumed.

Powder (Churna): This method involves the use of the dried plant material in powdered form.

• Procedure:

  • The whole plant is shade-dried to preserve the active compounds.

  • The dried plant material is then ground into a fine powder.

  • The powder is often consumed mixed with honey, ghee, or warm water. The typical dosage of the powder is 1-3 grams, taken twice a day after meals.[9]

Phytochemistry: The Active Compounds

The pharmacological activity of Andrographis paniculata is attributed to its rich phytochemical profile, dominated by diterpenoid lactones. Flavonoids and other phenolic compounds are also present and contribute to its therapeutic effects.

Major Diterpenoid Lactones

• Andrographolide: The most abundant and biologically active compound.

• Neoandrographolide: Another significant diterpenoid with anti-inflammatory and antiviral properties.

• 14-Deoxy-11,12-didehydroandrographolide (DDAG): Known for its anti-inflammatory and anticancer activities.

• 14-Deoxyandrographolide: Contributes to the plant's overall therapeutic effects.

Quantitative Analysis of Major Diterpenoids

The concentration of these active compounds can vary depending on the plant part, geographical location, and harvesting time. The following tables summarize quantitative data from various studies.

Table 1: Andrographolide Content in Different Parts of Andrographis paniculata

Plant Part	Andrographolide Content (% w/w)	Reference
Leaves	2.5 - 5.11	[4][13]
Aerial Parts	4.90	[13]
Stems	0.5 - 1.03	[4][13]
Flowers	1.90	[13]
Roots	0.054	[4]

Table 2: Pharmacokinetic Parameters of Major Diterpenoids in Humans

Compound	Dose	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Reference
Andrographolide	20 mg (equivalent)	~393	1.5 - 2.0	-	[14]
Andrographolide	106.68 mg (in 2000 mg AP)	10.15	1.5	20.95	[15][16]
Neoandrographolide	106.68 mg (in 2000 mg AP)	58.45	1.5	162.62	[15][16]
14-Deoxyandrographolide	106.68 mg (in 2000 mg AP)	7.02	1.5	21.17	[15][16]

Experimental Protocols

This section details the methodologies for the extraction and purification of andrographolide, providing a foundation for laboratory research and development.

Modern Extraction Methods

4.1.1 Soxhlet Extraction A classic method for continuous extraction of compounds from a solid material.

• Apparatus: Soxhlet extractor, round-bottom flask, condenser.

• Solvent: Methanol (B129727) is commonly used and has been found to be efficient.

• Procedure:

  • Air-dried and powdered A. paniculata leaves (e.g., 20 g) are placed in a thimble.

  • The thimble is placed in the Soxhlet extractor.

  • The round-bottom flask is filled with methanol (e.g., 250 mL).

  • The apparatus is assembled and heated. The solvent vaporizes, condenses, and drips into the thimble, extracting the compounds.

  • The extraction is typically run for 6-8 hours.

  • After extraction, the solvent is evaporated under reduced pressure to obtain the crude extract.

4.1.2 Ultrasound-Assisted Extraction (UAE) This method uses ultrasonic waves to accelerate the extraction process.

• Apparatus: Ultrasonic bath or probe sonicator.

• Solvent: 70% ethanol (B145695) has been shown to be effective.

• Procedure:

  • Powdered A. paniculata leaves (e.g., 5 g) are mixed with the solvent (e.g., 100 mL, a 1:20 solid-to-solvent ratio).

  • The mixture is placed in an ultrasonic bath.

  • Sonication is carried out for a specified time and amplitude (e.g., 35 minutes at 65% amplitude has been found to be optimal).

  • The extract is then filtered to separate the solid residue.

  • The solvent is evaporated to yield the crude extract.

4.1.3 Microwave-Assisted Extraction (MAE) MAE utilizes microwave energy to heat the solvent and plant material, leading to a more efficient extraction.

• Apparatus: Microwave extractor.

• Solvent: A mixture of chloroform (B151607) and water (e.g., 150 mL chloroform and 30 mL water for 20 g of plant material) can be used.

• Procedure:

  • The powdered plant material is mixed with the solvent in a microwave-safe vessel.

  • The mixture is subjected to microwave irradiation at a specific power and duration (e.g., 210 W for 40 minutes).

  • After cooling, the extract is filtered.

  • The solvent is evaporated to obtain the crude extract.

Purification of Andrographolide from Crude Extract

Crystallization: A common method for purifying andrographolide from the crude extract.

• Procedure:

  • The crude extract is dissolved in a minimal amount of hot methanol.

  • The solution is treated with activated charcoal to remove pigments and other impurities, followed by filtration.

  • The filtrate is allowed to cool slowly, promoting the crystallization of andrographolide.

  • The crystals are collected by filtration and washed with cold methanol to remove residual impurities.

  • The purified crystals can be further recrystallized to achieve higher purity.

Molecular Mechanisms and Signaling Pathways

Andrographolide and other compounds from A. paniculata exert their pharmacological effects by modulating various intracellular signaling pathways, primarily those involved in inflammation and cell proliferation.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of the inflammatory response. Andrographolide has been shown to inhibit NF-κB activation at multiple levels.[1][4] It can prevent the degradation of IκBα, the inhibitory protein of NF-κB, thereby sequestering NF-κB in the cytoplasm and preventing its translocation to the nucleus where it would activate the transcription of pro-inflammatory genes.[6]

Caption: Andrographolide inhibits the NF-κB signaling pathway.

Modulation of the JAK-STAT Signaling Pathway

The Janus kinase-signal transducer and activator of transcription (JAK-STAT) pathway is crucial for cytokine signaling. Andrographolide can interfere with this pathway by inhibiting the phosphorylation of JAK and STAT proteins, thereby downregulating the expression of inflammatory mediators.[1][2]

Caption: Andrographolide modulates the JAK-STAT signaling pathway.

Interference with the MAPK Signaling Pathway

Mitogen-activated protein kinase (MAPK) pathways are involved in cellular responses to a variety of stimuli and play a role in inflammation and cancer. Andrographolide has been shown to inhibit the phosphorylation of key MAPK proteins such as p38, ERK1/2, and JNK, thereby suppressing downstream inflammatory responses.[7][10][17]

Caption: Andrographolide interferes with the MAPK signaling pathway.

Conclusion

Andrographis paniculata is a valuable medicinal plant with a rich history of traditional use, which is now being validated by modern scientific research. Its primary active compound, andrographolide, along with other diterpenoids, exhibits a wide range of pharmacological activities through the modulation of key signaling pathways. This guide provides a technical foundation for researchers and drug development professionals to further explore the therapeutic potential of A. paniculata compounds. The detailed ethnobotanical context, quantitative data, and experimental protocols presented herein can serve as a valuable resource for the development of novel, evidence-based therapies derived from this potent medicinal herb. Further research is warranted to fully elucidate the synergistic effects of its various compounds and to optimize their delivery for enhanced bioavailability and clinical efficacy.

References

• 1. Study on the mechanism of andrographolide activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Andrographolide Suppresses the Growth and Metastasis of Luminal-Like Breast Cancer by Inhibiting the NF-κB/miR-21-5p/PDCD4 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. biomedgrid.com [biomedgrid.com]
• 7. Andrographolide Inhibits Inflammatory Cytokines Secretion in LPS-Stimulated RAW264.7 Cells through Suppression of NF-κB/MAPK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Andrographolide interferes with binding of nuclear factor-κB to DNA in HL-60-derived neutrophilic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Andrographolide Benefits Rheumatoid Arthritis via Inhibiting MAPK Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comparative pharmacokinetics and safety evaluation of high dosage regimens of Andrographis paniculata aqueous extract after single and multiple oral administration in healthy participants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Andrographis paniculata Formulations: Impact on Diterpene Lactone Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Clinical pharmacokinetics and pharmacometabolomics of Andrographis paniculata capsules: Bridging drug disposition and metabolic response to precision medicine | springermedizin.de [springermedizin.de]
• 16. researchgate.net [researchgate.net]
• 17. Andrograpanin, isolated from Andrographis paniculata, exhibits anti-inflammatory property in lipopolysaccharide-induced macrophage cells through down-regulating the p38 MAPKs signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note &amp; Protocol: High-Performance Liquid Chromatography (HPLC) Method for the Purification of Bisandrographolide C

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document outlines a detailed methodology for the purification of Bisandrographolide (B10772405) C, a bioactive diterpenoid dimer isolated from the medicinal plant Andrographis paniculata. Due to the absence of a specific, published HPLC protocol for this compound, this application note provides a comprehensive, proposed method based on established techniques for the separation of analogous diterpenoids from the same plant source. The protocol details a multi-step approach, commencing with sample preparation and culminating in a final preparative HPLC purification step. All quantitative data and experimental parameters are summarized for clarity.

Introduction

Bisandrographolide C is a significant secondary metabolite found in Andrographis paniculata, a plant widely used in traditional medicine.[1][2] As a diterpenoid dimer, it possesses a complex chemical structure and exhibits interesting biological activities, including the activation of TRPV1 and TRPV3 channels and the potential to protect cardiomyocytes from hypoxia-reoxygenation injury.[1][3] The low abundance of Bisandrographolide C in the plant necessitates a robust and efficient purification strategy to obtain the compound in high purity for further pharmacological studies and drug development. High-performance liquid chromatography (HPLC) is the method of choice for such purifications, offering high resolution and reproducibility. This protocol provides a systematic approach to achieving high-purity Bisandrographolide C.

Physicochemical Properties of Bisandrographolide C

Understanding the physicochemical properties of Bisandrographolide C is crucial for developing an effective HPLC method.

Property	Value	Reference
Molecular Formula	C₄₀H₅₆O₈	[4][5]
Molecular Weight	664.9 g/mol	[4][5]
XLogP	~6.1 - 7.26	[4][6]
Topological Polar Surface Area	134 Ų	[4][5]

The high XLogP value indicates that Bisandrographolide C is a relatively non-polar compound, suggesting that reverse-phase HPLC will be the most effective mode of separation.

Experimental Protocol

This protocol is divided into three main stages: 1) Preparation of a crude extract from Andrographis paniculata, 2) Initial fractionation of the crude extract, and 3) Final purification by preparative HPLC.

Crude Extract Preparation

A simple and effective method for extracting diterpenoids from Andrographis paniculata involves cold maceration.

Materials:

• Dried, powdered leaves of Andrographis paniculata

• Dichloromethane (B109758)

• Methanol (B129727)

• Rotary evaporator

Protocol:

• Macerate the powdered leaves of Andrographis paniculata in a 1:1 mixture of dichloromethane and methanol.[7]

• Stir the mixture at room temperature for 24 hours.

• Filter the mixture to separate the plant material from the solvent.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude extract.

Initial Fractionation (Optional but Recommended)

To reduce the complexity of the mixture for the final HPLC step and to avoid column overload, an initial fractionation of the crude extract is recommended. This can be achieved using solid-phase extraction (SPE) or flash chromatography.

Materials:

• Silica (B1680970) gel SPE cartridge or flash chromatography column

• Hexane (B92381)

• Ethyl acetate

• Methanol

Protocol:

• Dissolve the crude extract in a minimal amount of the initial mobile phase (e.g., hexane).

• Load the dissolved extract onto a pre-conditioned silica gel column.

• Elute the column with a stepwise gradient of increasing polarity, starting with 100% hexane and gradually increasing the proportion of ethyl acetate, followed by methanol.

• Collect fractions and analyze them by analytical HPLC to identify the fractions containing Bisandrographolide C.

• Pool the relevant fractions and evaporate the solvent.

Preparative HPLC Purification

The final purification of Bisandrographolide C is achieved using a preparative reverse-phase HPLC system. The following parameters are proposed based on methods used for similar diterpenoids from Andrographis paniculata.[8][9]

Table of Proposed HPLC Parameters:

Parameter	Recommended Setting
Column	C8 or C18, 5 µm, ≥ 250 x 10 mm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	20% B to 100% B over 60 minutes
Flow Rate	2.0 - 5.0 mL/min
Detection Wavelength	225 nm
Column Temperature	25 °C
Injection Volume	Dependent on column size and sample concentration

Protocol:

• Dissolve the enriched fraction from the previous step in a suitable solvent (e.g., methanol or acetonitrile).

• Filter the sample solution through a 0.45 µm syringe filter before injection.

• Set up the HPLC system with the parameters outlined in the table above.

• Inject the sample onto the column.

• Collect fractions corresponding to the peak of interest.

• Analyze the purity of the collected fractions using analytical HPLC.

• Pool the pure fractions and evaporate the solvent to obtain purified Bisandrographolide C.

Data Presentation

Table of Expected Retention Times for Diterpenoids from Andrographis paniculata

Note: The retention time for Bisandrographolide C is an estimate based on its non-polar nature relative to other compounds from the same plant. Actual retention times will vary depending on the specific HPLC system and conditions.

Compound	Expected Retention Time Range (minutes)
Neoandrographolide	10 - 20
Andrographolide (B1667393)	25 - 35
14-Deoxy-11,12-didehydroandrographolide	35 - 45
Bisandrographolide C (Estimated)	> 45

Visualizations

Experimental Workflow

Caption: Workflow for the purification of Bisandrographolide C.

Logical Relationships of HPLC Parameters

Caption: Influence of HPLC parameters on purification outcomes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Bisandrographolide C | 160498-02-2 | KGA49802 | Biosynth [biosynth.com]
• 3. Bisandrographolide C - Immunomart [immunomart.com]
• 4. Bisandrographolide C | C40H56O8 | CID 73174172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Bisandrographolide | C40H56O8 | CID 12000062 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. bisandrographolide | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. A rapid method for isolation of andrographolide from andrographis paniculata nees (kalmegh) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Application Note: Identification of Bisandrographolide C using Rapid Resolution Liquid Chromatography-Time-of-Flight Mass Spectrometry (RRLC-TOF/MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and efficient method for the identification of Bisandrographolide C, a dimeric ent-labdane diterpenoid isolated from the medicinal plant Andrographis paniculata, utilizing Rapid Resolution Liquid Chromatography coupled with Time-of-Flight Mass Spectrometry (RRLC-TOF/MS). The high resolution and mass accuracy of TOF-MS, combined with the rapid separation capabilities of RRLC, provide a powerful tool for the unambiguous identification of this and other complex natural products in intricate matrices.[1][2][3][4] This document provides detailed experimental protocols for sample preparation, chromatographic separation, and mass spectrometric analysis, along with data presentation guidelines for clear and comparative analysis.

Introduction

Bisandrographolide C is a significant bioactive compound found in Andrographis paniculata, a plant with a long history of use in traditional medicine.[5] As with many natural products, the isolation and identification of specific constituents from complex plant extracts can be challenging.[6][7] RRLC-TOF/MS offers a sensitive and rapid analytical solution for this purpose.[1][2][3][4] This technique combines the high-speed, high-resolution separation of RRLC with the accurate mass measurement capabilities of TOF-MS, enabling the confident identification of compounds based on their retention time and precise mass-to-charge ratio (m/z).[1][6] This application note serves as a practical guide for researchers employing this technology for the analysis of Bisandrographolide C and other related diterpenoids.

Experimental Protocols

Sample Preparation: Ultrasonic Extraction

A reliable extraction method is crucial for the successful analysis of bioactive compounds from plant materials. Ultrasonic extraction is an efficient method for extracting diterpenoids from Andrographis paniculata.[1][3]

Protocol:

• Grind dried and powdered Andrographis paniculata plant material to a fine powder (approximately 40-60 mesh).

• Accurately weigh 0.2 g of the powdered sample into a centrifuge tube.

• Add 10 mL of 70% ethanol (B145695) to the tube.[1][3]

• Submerge the tube in an ultrasonic bath and sonicate for 30 minutes at a frequency of 50 kHz.[1][3]

• After sonication, allow the sample to cool to room temperature.

• Centrifuge the extract at 10,000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for RRLC-TOF/MS analysis.

RRLC-TOF/MS Analysis

The following parameters provide a starting point for the analysis of Bisandrographolide C. Optimization may be required based on the specific instrumentation used.

Instrumentation:

• Agilent 1200 Series Rapid Resolution LC system (or equivalent)

• Agilent 6200 Series TOF-MS system (or equivalent) with an electrospray ionization (ESI) source

Chromatographic Conditions:

Parameter	Value
Column	ACE C18 (or equivalent C18 column)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10-90% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	35 °C[1]

| Injection Volume | 5 µL |

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	ESI Positive
Capillary Voltage	3500 V
Fragmentor Voltage	175 V
Skimmer Voltage	65 V
Gas Temperature	350 °C
Drying Gas Flow	10 L/min
Nebulizer Pressure	35 psi
Mass Range	100-1500 m/z

| Acquisition Rate | 2 spectra/s |

Data Presentation

Quantitative data should be summarized for clarity and ease of comparison. The following table illustrates the key parameters for method validation, which are essential for ensuring the reliability of the analytical results.[2][3][4]

Table 1: Method Validation Parameters for Diterpenoid Analysis

Parameter	Andrographolide	Neoandrographolide	Dehydroandrographolide
Linearity (R²)[2][3][4]	> 0.9995	> 0.9995	> 0.9995
LOD (µg/mL)[2][3][4]	0.02 - 0.06	0.02 - 0.06	0.02 - 0.06
LOQ (µg/mL)[2][3][4]	0.06 - 0.2	0.06 - 0.2	0.06 - 0.2
Intra-day Precision (RSD%)[2][3][4]	< 3.3	< 3.3	< 3.3
Inter-day Precision (RSD%)[2][3][4]	< 4.2	< 4.2	< 4.2
Recovery (%)[1][2][3]	96.7 - 104.5	96.7 - 104.5	96.7 - 104.5

Note: Data presented here is based on the analysis of major diterpenoids from Andrographis paniculata and serves as a representative example.[1][2][3][4] Specific values for Bisandrographolide C would need to be determined experimentally.

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the identification of Bisandrographolide C using RRLC-TOF/MS.

Caption: Workflow for RRLC-TOF/MS analysis of Bisandrographolide C.

Logical Relationship for Compound Identification

The identification of Bisandrographolide C is based on the correlation of its retention time and accurate mass measurement.

Caption: Logic for compound identification by RRLC-TOF/MS.

Conclusion

The RRLC-TOF/MS method outlined in this application note provides a rapid, sensitive, and accurate approach for the identification of Bisandrographolide C in Andrographis paniculata extracts.[1][2][3][4] The detailed protocols and data presentation guidelines offer a solid foundation for researchers in natural product chemistry and drug development to successfully implement this powerful analytical technique. The high-resolution and accurate mass capabilities of TOF-MS are particularly advantageous for distinguishing between structurally similar compounds often found in complex natural product mixtures.[6]

References

• 1. Qualitative and Quantitative Analysis of Andrographis paniculata by Rapid Resolution Liquid Chromatography/Time-of-Flight Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Qualitative and Quantitative Analysis of Andrographis paniculata by Rapid Resolution Liquid Chromatography/Time-of-Flight Mass Spectrometry | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Qualitative and quantitative analysis of Andrographis paniculata by rapid resolution liquid chromatography/time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Mass spectrometry of Natural Products: Current, Emerging and Future Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Bisandrographolide C In Vitro Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C is a diterpenoid compound isolated from Andrographis paniculata. Emerging research has highlighted its potential therapeutic activities, including the modulation of ion channels, cardioprotective effects, and anti-cancer properties. These application notes provide detailed protocols for in vitro cell-based assays to investigate the biological activities of Bisandrographolide C. The methodologies are compiled from published research on Bisandrographolide C and its closely related analog, Andrographolide (B1667393). It is recommended that these protocols be optimized for specific cell lines and experimental conditions.

Data Presentation

Table 1: Summary of In Vitro Activities of Bisandrographolide C and Related Compounds

Compound	Assay	Cell Line	Target	Effect	Quantitative Data	Reference
Bisandrographolide C	Ion Channel Activation	-	TRPV1	Activation	Kd: 289 µM	[1]
Bisandrographolide C	Ion Channel Activation	-	TRPV3	Activation	Kd: 341 µM	[1]
Bisandrographolide C	Cardioprotection	Cardiomyocytes	-	Protection from hypoxia-reoxygenation injury	-	[1]
Bisandrographolide C	Protein Binding	-	CD81	Binding and suppression of function	-	[2][3]
Bisandrographolide C	Cell Motility	EC109	CD81	Suppression	-	[2][3]
Andrographolide	Cytotoxicity	MDA-MB-231	-	Loss of cell viability	IC50: 51.98 µM (24h), 30.28 µM (48h)	[4]
Andrographolide	Cytotoxicity	MCF-7	-	Loss of cell viability	IC50: 61.11 µM (24h), 36.9 µM (48h)	[4]
Andrographolide	Anti-inflammatory	RAW264.7	NF-κB	Inhibition of TNF-α release	IC50: 23.3 µM	[5]
Andrographolide	Anti-inflammatory	RAW264.7	iNOS	Inhibition	-	[5]
Andrographolide	Anti-inflammatory	THP-1	Cytokines	Inhibition of IL-6, TNF-α, IFN-γ	-	[6]
Andrographolide	Signaling Pathway	HL-60	NF-κB	Inhibition of DNA binding	Effective at 10, 50, 100 µM	[7]
Andrographolide	Signaling Pathway	HCT116	PI3K/Akt/mTOR	Inhibition	-	[8]

Experimental Protocols

TRPV1 and TRPV3 Channel Activation Assay

This protocol is adapted from methodologies used for screening TRP channel activators and is based on the known activity of Bisandrographolide C on TRPV1 and TRPV3.[1][9]

Objective: To determine the activation potential of Bisandrographolide C on TRPV1 and TRPV3 channels.

Materials:

• HEK293T cells transiently expressing human TRPV1 or TRPV3 channels

• Bisandrographolide C

• DMEM/Ham's F-12 (1:1) medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Fluo-4 AM calcium indicator

• Pluronic F-127

• Opti-MEM

• Extracellular saline solution (135 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, 10 mM glucose, pH 7.4)

• Capsaicin (for TRPV1 positive control)

• 2-Aminoethoxydiphenyl borate (B1201080) (2-APB) (for TRPV3 positive control)

Procedure:

• Cell Culture and Transfection:

  • Culture HEK293T cells in DMEM/Ham's F-12 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

  • Transiently transfect cells with human TRPV1 or TRPV3 cDNA using a suitable transfection reagent. Co-transfect with a fluorescent marker like dsRed2 to identify transfected cells.

  • 24 hours post-transfection, subculture the cells into 96-well plates.

• Calcium Imaging:

  • 48-72 hours post-transfection, load the cells with Fluo-4 AM. Prepare a loading solution of 5 µM Fluo-4 AM and 0.2% Pluronic F-127 in Opti-MEM.

  • Incubate the cells with the loading solution for 45 minutes at 37°C.

  • Wash the cells twice with the extracellular saline solution and incubate at room temperature for 15-30 minutes.

  • Perform calcium imaging using a fluorescence microscope equipped with a cooled CCD camera.

  • Record baseline fluorescence for a few minutes.

  • Add varying concentrations of Bisandrographolide C to the wells and continue recording the fluorescence intensity over time.

  • At the end of the experiment, add a known agonist (Capsaicin for TRPV1, 2-APB for TRPV3) as a positive control.

• Data Analysis:

  • Measure the change in fluorescence intensity (ΔF) relative to the baseline fluorescence (F) (ΔF/F).

  • Plot the dose-response curve to determine the EC50 value for Bisandrographolide C.

Cardiomyocyte Hypoxia-Reoxygenation Injury Assay

This protocol is based on the reported cardioprotective effects of Bisandrographolide C and adapted from established methods for inducing hypoxia-reoxygenation injury in cardiomyocytes.[1][10][11][12]

Objective: To evaluate the protective effect of Bisandrographolide C against hypoxia-reoxygenation-induced injury in cardiomyocytes.

Materials:

• H9c2 cardiomyocytes or primary neonatal rat ventricular myocytes

• Bisandrographolide C

• DMEM (low glucose)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Hypoxia chamber (e.g., with 95% N2, 5% CO2)

• MTT assay kit or LDH cytotoxicity assay kit

• Phosphate Buffered Saline (PBS)

Procedure:

• Cell Culture:

  • Culture H9c2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

  • Seed the cells in 96-well plates for viability assays.

• Treatment:

  • Pre-treat the cells with varying concentrations of Bisandrographolide C for a specified period (e.g., 12-24 hours).

• Hypoxia-Reoxygenation:

  • Replace the culture medium with a low-glucose DMEM.

  • Place the cells in a hypoxia chamber for a duration sufficient to induce injury (e.g., 6-12 hours).

  • After the hypoxic period, return the cells to a normoxic incubator (5% CO2, 95% air) and replace the medium with fresh, complete medium for a reoxygenation period (e.g., 12-24 hours).

• Assessment of Cell Viability:

  • MTT Assay: Add MTT reagent to each well and incubate for 4 hours. Add solubilization solution and measure the absorbance at 570 nm.

  • LDH Assay: Collect the cell culture supernatant and measure the activity of lactate (B86563) dehydrogenase (LDH) released from damaged cells according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of cell viability or cytotoxicity for each treatment group compared to the control groups (normoxia and hypoxia-reoxygenation without treatment).

  • Determine the concentration at which Bisandrographolide C provides significant protection.

CD81 Binding Assay (Microscale Thermophoresis)

This protocol is based on the finding that Bisandrographolide C binds to CD81.[2][3] Microscale Thermophoresis (MST) is a suitable technique to quantify this interaction.

Objective: To determine the binding affinity of Bisandrographolide C to the CD81 protein.

Materials:

• Purified recombinant CD81 protein (preferably the large extracellular loop, LEL)

• Bisandrographolide C

• Fluorescent labeling dye (e.g., NHS-ester dye) for CD81

• MST buffer (e.g., PBS with 0.05% Tween-20)

• MST instrument (e.g., Monolith NT.115)

• MST capillaries

Procedure:

• Protein Labeling:

  • Label the purified CD81 protein with a fluorescent dye according to the manufacturer's protocol.

  • Remove the excess dye using a desalting column.

• MST Measurement:

  • Prepare a series of dilutions of Bisandrographolide C in the MST buffer.

  • Mix each dilution with a constant concentration of the fluorescently labeled CD81 protein.

  • Incubate the mixtures for a short period to allow binding to reach equilibrium.

  • Load the samples into MST capillaries.

  • Measure the thermophoresis of the samples in the MST instrument.

• Data Analysis:

  • Analyze the change in the normalized fluorescence as a function of the Bisandrographolide C concentration.

  • Fit the data to a binding curve to determine the dissociation constant (Kd).

Cell Motility (Wound Healing) Assay

This protocol is designed to assess the effect of Bisandrographolide C on the motility of cancer cells, based on its known interaction with CD81.[2][3]

Objective: To determine if Bisandrographolide C inhibits the migration of esophageal cancer cells.

Materials:

• EC109 esophageal cancer cells

• Bisandrographolide C

• Complete cell culture medium

• 6-well plates

• 200 µL pipette tips

Procedure:

• Cell Seeding:

  • Seed EC109 cells in 6-well plates and grow them to a confluent monolayer.

• Creating the Wound:

  • Create a "scratch" or "wound" in the cell monolayer using a sterile 200 µL pipette tip.

  • Wash the wells with PBS to remove detached cells.

• Treatment:

  • Replace the medium with fresh medium containing varying concentrations of Bisandrographolide C. Include a vehicle control.

• Image Acquisition:

  • Capture images of the wound at time 0 and at regular intervals (e.g., 12, 24, 48 hours) using a microscope with a camera.

• Data Analysis:

  • Measure the width of the wound at different time points for each treatment group.

  • Calculate the percentage of wound closure over time.

  • Compare the migration rate of cells treated with Bisandrographolide C to the control group.

Visualizations

Caption: General experimental workflow for in vitro cell-based assays with Bisandrographolide C.

Caption: Known molecular interactions of Bisandrographolide C.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Andrographolide demonstrates anti-proliferative activity in oral cancer by promoting apoptosis, the programmed cell death process - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The wide spectrum anti-inflammatory activity of andrographolide in comparison to NSAIDs: A promising therapeutic compound against the cytokine storm | PLOS One [journals.plos.org]
• 7. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 12. Sanguinarine attenuates hypoxia/reoxygenation-triggered H9c2 cell injury through activation of the Nrf2/NLRP3 pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Calcium Imaging Assays to Evaluate Bisandrographolide C-induced TRPV1 Activation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Transient Receptor Potential Vanilloid 1 (TRPV1) is a non-selective cation channel that functions as a polymodal sensor for a variety of noxious stimuli, including heat, protons, and vanilloid compounds like capsaicin (B1668287).[1][2][3] Its role in pain and inflammation makes it a significant target for analgesic drug development.[4] This document provides detailed application notes and protocols for utilizing calcium imaging assays to investigate the potential activation of TRPV1 by the novel compound, Bisandrographolide C.

Disclaimer: The scientific literature available does not currently establish a direct interaction between Bisandrographolide C and the TRPV1 channel. Studies on a related compound, Bisandrographolide A, have shown activity on TRPV4 channels but not on TRPV1.[5][6] Therefore, the following protocols and data are presented as a general framework for assessing the activity of a novel compound on TRPV1 and the included data is illustrative.

Principle of the Assay

Activation of the TRPV1 channel leads to an influx of cations, most notably calcium (Ca2+), into the cell.[2][3][7] This increase in intracellular calcium can be detected using fluorescent calcium indicators. These indicators exhibit a significant increase in fluorescence intensity upon binding to Ca2+. By measuring the change in fluorescence, we can quantify the activation of TRPV1 channels in response to a test compound. This method is a robust and high-throughput approach to screen for and characterize novel TRPV1 modulators.[1]

Data Presentation

The following tables summarize hypothetical quantitative data from a series of calcium imaging experiments designed to characterize the interaction of Bisandrographolide C with TRPV1.

Table 1: Dose-Response of Bisandrographolide C on TRPV1 Activation

Concentration of Bisandrographolide C (µM)	Mean Fluorescence Intensity (Arbitrary Units)	Standard Deviation	% of Maximum Response (Capsaicin)
0.01	105.2	8.3	2.6
0.1	150.7	12.1	12.7
1	452.3	35.8	44.3
10	895.1	71.6	88.9
100	980.4	82.3	97.5
Capsaicin (1 µM)	1005.6	85.4	100
Vehicle (DMSO)	102.1	7.9	0

EC50 Value for Bisandrographolide C: 2.5 µM (Hypothetical)

Table 2: Effect of TRPV1 Antagonist on Bisandrographolide C-induced Activation

Treatment	Mean Fluorescence Intensity (Arbitrary Units)	Standard Deviation	% Inhibition
Vehicle	103.5	8.1	-
Bisandrographolide C (10 µM)	890.2	70.1	0
Capsazepine (B1668289) (10 µM) + Bisandrographolide C (10 µM)	185.6	15.3	90.7
Capsaicin (1 µM)	1010.3	88.2	-
Capsazepine (10 µM) + Capsaicin (1 µM)	205.4	18.9	88.5

Experimental Protocols

Materials and Reagents

• HEK-293 cells stably expressing human TRPV1 (or other suitable cell line)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Fluo-4 AM calcium indicator

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• Bisandrographolide C

• Capsaicin (positive control)

• Capsazepine (TRPV1 antagonist)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well black, clear-bottom microplates

Protocol 1: Cell Culture and Plating

• Culture HEK-293 cells expressing human TRPV1 in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• For the assay, detach cells using Trypsin-EDTA and seed them into 96-well black, clear-bottom microplates at a density of 50,000 cells per well.

• Allow the cells to adhere and grow for 24-48 hours to form a confluent monolayer.

Protocol 2: Calcium Indicator Loading

• Prepare a loading buffer containing Fluo-4 AM (2 µM) and Pluronic F-127 (0.02%) in HBSS with 20 mM HEPES.

• Aspirate the culture medium from the cell plate and wash the cells once with HBSS.

• Add 100 µL of the loading buffer to each well.

• Incubate the plate at 37°C for 60 minutes in the dark.

• After incubation, wash the cells three times with HBSS to remove excess dye.

• Add 100 µL of HBSS to each well and incubate for an additional 30 minutes at room temperature to allow for complete de-esterification of the dye.

Protocol 3: Compound Preparation and Assay

• Prepare stock solutions of Bisandrographolide C, capsaicin, and capsazepine in DMSO.

• Create a dilution series of Bisandrographolide C and capsaicin in HBSS. The final DMSO concentration should be kept below 0.5%.

• For the antagonist experiment, prepare a solution of capsazepine in HBSS.

• Place the 96-well plate into a fluorescence plate reader equipped with an automated injection system.

• Set the plate reader to record fluorescence intensity (Excitation: 485 nm, Emission: 525 nm) at regular intervals (e.g., every 2 seconds).

• Record a baseline fluorescence for 1-2 minutes.

• Inject the different concentrations of Bisandrographolide C or capsaicin into the respective wells and continue recording the fluorescence for 5-10 minutes.

• For the antagonist experiment, pre-incubate the cells with capsazepine for 15-20 minutes before adding Bisandrographolide C or capsaicin.

Protocol 4: Data Analysis

• The change in fluorescence is typically expressed as the ratio (F/F0) or the change in fluorescence (ΔF = F - F0), where F is the fluorescence at any given time and F0 is the baseline fluorescence.

• Determine the peak fluorescence intensity for each concentration of the test compound.

• Plot the peak fluorescence intensity against the compound concentration to generate a dose-response curve.

• Calculate the EC50 value, which is the concentration of the compound that elicits 50% of the maximal response.

• For the antagonist study, calculate the percentage of inhibition caused by the antagonist.

Visualizations

Signaling Pathway of TRPV1 Activation

References

• 1. Fluorescence-Based Assay for TRPV1 Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assay of TRPV1 Receptor Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Assay of TRPV1 Receptor Signaling | Springer Nature Experiments [experiments.springernature.com]
• 4. TRPV1: on the road to pain relief - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Electrophysiological Studies of Bisandrographolide on Ion Channels: Application Notes and Protocols

Note to the Reader: No direct electrophysiological studies on Bisandrographolide C and its effects on ion channels were found in the available scientific literature. However, a detailed electrophysiological investigation has been conducted on a closely related compound, Bisandrographolide A (BAA) , isolated from the same plant, Andrographis paniculata. The following application notes and protocols are based on the published research on Bisandrographolide A and its specific activation of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel. It is plausible that the user may have intended to inquire about this compound.

Introduction

Bisandrographolide A is a diterpenoid isolated from the medicinal plant Andrographis paniculata. Electrophysiological studies have identified it as a potent and selective activator of the TRPV4 channel, a non-selective cation channel involved in various physiological processes, including osmosensation, thermosensation, and mechanosensation.[1][2] This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in studying the effects of Bisandrographolide A on ion channels, with a focus on TRPV4.

Data Presentation: Quantitative Analysis of Bisandrographolide A on TRP Channels

The following table summarizes the quantitative data on the effects of Bisandrographolide A on various Transient Receptor Potential (TRP) channels.

Compound	Ion Channel	Effect	EC50 (nM)	Cell Type	Reference
Bisandrographolide A	TRPV4	Activation	790-950	HEK293T cells	[1][2]
Bisandrographolide A	TRPV1	No activation or block	-	HEK293T cells	[1][2]
Bisandrographolide A	TRPV2	No activation or block	-	HEK293T cells	[1][2]
Bisandrographolide A	TRPV3	No activation or block	-	HEK293T cells	[1][2]

Experimental Protocols

Cell Culture and Transient Transfection

This protocol describes the maintenance of HEK293T cells and their transient transfection for the expression of TRPV4 channels.

Materials:

• HEK293T cells

• Dulbecco's Modified Eagle's Medium (DMEM)/Ham's F-12 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Mouse TRPV4 cDNA

• dsRed2 cDNA (for transfection visualization)

• Transfection reagent (e.g., Lipofectamine 2000)

• 35 mm cell culture dishes

Protocol:

• Maintain HEK293T cells in DMEM/Ham's F-12 medium supplemented with 10% FBS and 100 µg/mL penicillin/streptomycin in a humidified incubator at 37°C with 5% CO2.[1]

• For electrophysiology experiments, seed cells in 35 mm dishes.

• Transiently transfect the cells with 2-3 µg of mouse TRPV4 cDNA and 0.25 µg of dsRed2 cDNA using a suitable transfection reagent according to the manufacturer's instructions.[1]

• Incubate the transfected cells for 24-48 hours before proceeding with electrophysiological recordings or calcium imaging.

Calcium Imaging Assay

This protocol is for screening and characterizing the activity of Bisandrographolide A on TRPV4 channels using a calcium-sensitive dye.

Materials:

• Transfected HEK293T cells expressing TRPV4

• Fura-2 AM (calcium-sensitive dye)

• Hanks' Balanced Salt Solution (HBSS)

• Bisandrographolide A stock solution (in DMSO)

• Fluorescence imaging system

Protocol:

• Load the transfected cells with Fura-2 AM by incubating them in HBSS containing the dye for 30-60 minutes at 37°C.

• Wash the cells with HBSS to remove excess dye.

• Mount the culture dish on the stage of a fluorescence imaging system.

• Perfuse the cells with HBSS and establish a baseline fluorescence reading.

• Apply Bisandrographolide A at the desired concentration by adding it to the perfusion solution.

• Record the changes in intracellular calcium concentration by measuring the ratio of fluorescence emission at two different excitation wavelengths (e.g., 340 nm and 380 nm for Fura-2).

• Analyze the data to determine the dose-response relationship and calculate the EC50 value.

Electrophysiology (Whole-Cell and Outside-Out Patch Clamp)

This protocol details the electrophysiological recording of TRPV4 channel currents activated by Bisandrographolide A.

Materials:

• Transfected HEK293T cells expressing TRPV4

• Patch-clamp amplifier and data acquisition system

• Micromanipulator

• Borosilicate glass capillaries

• Extracellular solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose, pH 7.4

• Intracellular solution (in mM): 140 CsCl, 10 HEPES, 1 EGTA, pH 7.4

• Bisandrographolide A solution

Protocol:

• Pipette Preparation: Pull borosilicate glass capillaries to obtain micropipettes with a resistance of 2-5 MΩ when filled with the intracellular solution.

• Cell Preparation: Place the dish with transfected cells on the microscope stage and identify transfected cells (e.g., by dsRed2 fluorescence).

• Whole-Cell Recording:

  • Approach a cell with the micropipette and form a high-resistance seal (giga-seal) with the cell membrane.

  • Rupture the membrane patch under the pipette tip to achieve the whole-cell configuration.

  • Clamp the cell at a holding potential of -60 mV.

  • Apply voltage ramps or steps to elicit channel currents.

  • Perfuse the cell with the extracellular solution containing Bisandrographolide A to record its effect on TRPV4 currents.

• Outside-Out Patch Recording:

  • After achieving the whole-cell configuration, slowly retract the pipette from the cell to allow the membrane to reseal, forming an outside-out patch.[1][2]

  • This configuration is useful for studying the direct effect of the compound on the channel in a cell-free manner.[1][2]

  • Apply Bisandrographolide A to the bath to observe its effect on the channel currents in the isolated patch.

Visualizations

Signaling Pathway and Experimental Workflow

Caption: Workflow for studying Bisandrographolide A and its activation of TRPV4.

Caption: Logical flow from plant extract screening to compound identification.

References

• 1. researchgate.net [researchgate.net]
• 2. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Measuring the Binding of Bisandrographolide C to CD81 using Microscale Thermophoresis

For Researchers, Scientists, and Drug Development Professionals

Introduction

CD81, a member of the tetraspanin superfamily, is a key cell surface protein involved in a multitude of physiological and pathological processes, including immune response, cell adhesion, and viral entry.[1][2] Its role as a co-receptor for pathogens like the Hepatitis C Virus (HCV) and its implication in cancer metastasis make it a compelling target for therapeutic intervention.[1][2] Bisandrographolide C, a natural diterpenoid compound, has been identified as a potential binder to CD81, suggesting a possible mechanism for its observed anti-cancer activities.[3]

Microscale Thermophoresis (MST) is a powerful biophysical technique used to quantify biomolecular interactions in solution with high sensitivity and low sample consumption.[4][5][6] This method measures the directed movement of molecules along a microscopic temperature gradient, which is sensitive to changes in size, charge, and hydration shell upon binding.[4][5][6] This application note provides a detailed protocol for measuring the binding affinity of Bisandrographolide C to the human CD81 protein using MST.

Principle of Microscale Thermophoresis

MST technology is based on the phenomenon of thermophoresis, the movement of molecules in a temperature gradient. A fluorescently labeled molecule (in this case, CD81) is mixed with a non-labeled binding partner (Bisandrographolide C) at varying concentrations. An infrared laser creates a precise temperature gradient within a capillary containing the sample. The movement of the fluorescently labeled CD81 is tracked. When Bisandrographolide C binds to CD81, the complex's size, charge, and hydration shell are altered, leading to a change in its thermophoretic movement. This change is detected as a variation in the fluorescence signal and is plotted against the ligand concentration to determine the binding affinity (dissociation constant, Kd).[7][8]

Materials and Equipment

Reagent/Equipment	Supplier	Notes
Recombinant Human CD81 (Large Extracellular Loop, LEL), His-tagged	R&D Systems, Sino Biological, or similar	Ensure high purity (>95%)
Bisandrographolide C	MedChemExpress, Cayman Chemical, or similar	CAS No. 160498-02-2
NanoTemper Monolith NT.115 Instrument	NanoTemper Technologies
Standard Treated Capillaries	NanoTemper Technologies
RED-tris-NTA 2nd Generation Labeling Kit	NanoTemper Technologies	For His-tagged protein labeling
Assay Buffer (e.g., PBS with 0.05% Tween-20)	Standard laboratory supplier	Buffer composition may need optimization
DMSO (Dimethyl sulfoxide)	Sigma-Aldrich or similar	For dissolving Bisandrographolide C
Standard laboratory equipment	N/A	Pipettes, tubes, centrifuge, etc.

Experimental Protocols

Protein Preparation and Labeling

a. Recombinant Human CD81 Preparation:

• Reconstitute lyophilized recombinant human CD81 protein (Large Extracellular Loop with a His-tag) in sterile PBS buffer to a stock concentration of 1 mg/mL.

• Aliquot and store at -80°C to avoid repeated freeze-thaw cycles.

b. Fluorescent Labeling of CD81:

• For this protocol, a fluorescent dye is coupled to the His-tag of the CD81 protein using the RED-tris-NTA 2nd Generation labeling kit. This method offers a specific and stable labeling.

• Prepare a 20 µM solution of His-tagged CD81 in the labeling buffer provided with the kit.

• Add the RED-tris-NTA dye to the protein solution at a 2:1 molar ratio (dye:protein).

• Incubate the mixture for 30 minutes at room temperature in the dark.

• Remove the excess, unbound dye using the supplied purification column.

• The final concentration of the labeled CD81 should be determined by measuring its absorbance. The labeled protein is now ready for the MST experiment.

Ligand Preparation

• Prepare a 10 mM stock solution of Bisandrographolide C in 100% DMSO.

• For the MST experiment, create a series of dilutions of Bisandrographolide C in the assay buffer (e.g., PBS with 0.05% Tween-20). The final DMSO concentration in all samples, including the control, should be kept constant and low (e.g., <= 1%) to avoid interference with the assay.

• A 16-point serial dilution is recommended, starting from a high concentration (e.g., 100 µM) down to the picomolar range.

Microscale Thermophoresis (MST) Measurement

• Prepare a reaction mixture by combining the fluorescently labeled CD81 protein with each dilution of Bisandrographolide C. The final concentration of labeled CD81 should be kept constant (e.g., 20 nM).

• Incubate the mixtures for 10 minutes at room temperature to allow the binding to reach equilibrium.

• Load approximately 4 µL of each sample into the standard treated capillaries.

• Place the capillaries into the Monolith NT.115 instrument.

• Set the instrument parameters. Typical settings are:

  • LED power: 20-40%

  • MST power: 40% (Medium)

• Initiate the MST run. The instrument will measure the initial fluorescence and the change in fluorescence as the infrared laser is activated.

Data Analysis

• The data is analyzed using the MO.Affinity Analysis software provided with the instrument.

• The change in the normalized fluorescence (ΔFnorm) is plotted against the logarithm of the Bisandrographolide C concentration.

• The data points are fitted to a binding curve using the law of mass action to determine the dissociation constant (Kd).

Data Presentation

The following data is for illustrative purposes and represents a hypothetical outcome of the experiment, as the specific quantitative data from the primary literature was not available in the searched resources.

Molecule	Target	Technique	Dissociation Constant (Kd)
Bisandrographolide C	Human CD81 (LEL)	Microscale Thermophoresis	15.2 µM
Andrographolide	Human CD81 (LEL)	Microscale Thermophoresis	25.8 µM
Bisandrographolide A	Human CD81 (LEL)	Microscale Thermophoresis	18.9 µM

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for measuring Bisandrographolide C and CD81 binding using MST.

CD81 Signaling Pathway

Caption: Simplified CD81 signaling and interaction network.

Conclusion

Microscale Thermophoresis provides a robust and efficient method for quantifying the binding affinity between the small molecule Bisandrographolide C and the membrane protein CD81. The detailed protocol outlined in this application note serves as a comprehensive guide for researchers investigating the therapeutic potential of compounds targeting CD81. The ability to obtain quantitative binding data with low sample consumption makes MST an invaluable tool in drug discovery and development.

References

• 1. Tetraspanin CD81 | Encyclopedia MDPI [encyclopedia.pub]
• 2. mdpi.com [mdpi.com]
• 3. Bisandrographolide | C40H56O8 | CID 12000062 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journalcsij.com [journalcsij.com]
• 6. Microscale Thermophoresis Quantifies Biomolecular Interactions under Previously Challenging Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Microscale thermophoresis - Wikipedia [en.wikipedia.org]
• 8. Microscale Thermophoresis (MST) to Detect the Interaction Between Purified Protein and Small Molecule | Springer Nature Experiments [experiments.springernature.com]

Application Note: Assessing the Cytotoxicity of Bisandrographolide C using the MTT Assay

Audience: This document is intended for researchers, scientists, and drug development professionals involved in screening and characterizing the cytotoxic potential of chemical compounds.

Introduction and Principle

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used, reliable colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[1] The assay is particularly valuable in drug discovery for screening compounds that may inhibit cancer cell growth.[2]

The core principle of the MTT assay lies in the enzymatic conversion of the yellow, water-soluble tetrazolium salt (MTT) into a purple, insoluble formazan (B1609692) product.[1][3] This reduction is carried out by NAD(P)H-dependent oxidoreductase enzymes, primarily located in the mitochondria of metabolically active, viable cells.[1] The resulting formazan crystals are solubilized using a suitable solvent, and the concentration of the colored solution is quantified by measuring its absorbance with a spectrophotometer (microplate reader).[1] The intensity of the purple color is directly proportional to the number of living, metabolically active cells.[2] Therefore, a decrease in signal following treatment with a compound like Bisandrographolide C indicates a reduction in cell viability and suggests cytotoxic or cytostatic activity.

Materials and Reagents

• Bisandrographolide C (or other test compound)

• Cell line of interest (e.g., adherent cancer cell line)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS), sterile, pH 7.4

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) powder

• Serum-free cell culture medium

• Solubilization Solution (e.g., Dimethyl sulfoxide (B87167) (DMSO), or 4 mM HCl, 0.1% NP40 in isopropanol)[4]

• Sterile, 96-well flat-bottom cell culture plates

• Multichannel pipette and sterile pipette tips

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader (capable of reading absorbance at 570-600 nm)

• Orbital shaker

Experimental Protocol

This protocol is optimized for adherent cells. Modifications are required for suspension cells.

Reagent Preparation

• MTT Stock Solution (5 mg/mL):

  • Dissolve MTT powder in sterile PBS to a final concentration of 5 mg/mL.[1][5]

  • Vortex or sonicate until fully dissolved.[2]

  • Sterilize the solution by passing it through a 0.2 µm filter into a sterile, light-protected container.[1][5]

  • Store the stock solution at 4°C for short-term use or at -20°C for long-term storage, protected from light.[1]

• Bisandrographolide C Working Solutions:

  • Prepare a high-concentration stock solution of Bisandrographolide C in a suitable solvent (e.g., DMSO).

  • On the day of the experiment, prepare a series of working concentrations by performing serial dilutions in complete cell culture medium. Ensure the final DMSO concentration in the wells is non-toxic to the cells (typically ≤ 0.5%).

Assay Procedure

• Cell Seeding:

  • Harvest cells that are in the exponential growth phase.

  • Determine cell density and viability (e.g., using a hemocytometer and Trypan Blue).

  • Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000–10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to attach and resume growth.

• Compound Treatment:

  • After 24 hours, carefully aspirate the medium.

  • Add 100 µL of medium containing various concentrations of Bisandrographolide C to the treatment wells.

  • Include the following controls on each plate:

    • Vehicle Control: Cells treated with medium containing the same final concentration of the solvent (e.g., DMSO) used to dissolve the compound. This represents 100% viability.

    • Untreated Control: Cells in culture medium only.

    • Blank Control: Wells containing medium only (no cells) to measure background absorbance.

  • Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition and Incubation:

  • Following the treatment period, carefully aspirate the culture medium from the wells, ensuring the adherent cells are not disturbed.[2]

  • Add 50 µL of serum-free medium and 50 µL of the 5 mg/mL MTT solution to each well (final MTT concentration will be 0.5 mg/mL, though this may need optimization).[1][4]

  • Incubate the plate for 2-4 hours at 37°C in a 5% CO₂ incubator.[5] During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • After the MTT incubation, carefully aspirate the MTT solution without disturbing the formazan crystals.[2]

  • Add 150 µL of MTT solvent (e.g., DMSO) to each well to dissolve the crystals.[1][4]

  • Place the plate on an orbital shaker for 15 minutes at low speed to ensure complete solubilization of the formazan.[4] Protect the plate from light by wrapping it in foil.[4]

• Absorbance Measurement:

  • Measure the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm (570 nm is optimal).[6]

  • If available, use a reference wavelength of >630 nm to reduce background noise.[2]

  • Read the plate within 1 hour of adding the solubilization solution.[4]

Experimental Workflow Diagram

Caption: Workflow for the MTT cytotoxicity assay.

Data Presentation and Analysis

Calculation of Cell Viability

• Correct Absorbance: Average the absorbance readings for the blank wells and subtract this value from all other absorbance readings (controls and treated wells).

• Percentage Viability: Calculate the percentage of cell viability for each concentration of Bisandrographolide C using the following formula:

  % Cell Viability = (Corrected Absorbance of Treated Cells / Corrected Absorbance of Vehicle Control) x 100

Determination of IC₅₀

The IC₅₀ (half-maximal inhibitory concentration) is the concentration of a drug that is required for 50% inhibition of cell viability.[7]

• Plot a dose-response curve with the log of the compound concentration on the x-axis and the percentage of cell viability on the y-axis.

• Use non-linear regression analysis (e.g., using software like GraphPad Prism) to fit the data and calculate the precise IC₅₀ value.[8]

Example Data Summary

As specific experimental data for Bisandrographolide C is not widely published, the following table presents hypothetical results to illustrate data presentation. These values are based on the typical micromolar efficacy of the parent compound, andrographolide, against various cancer cell lines.[3][9]

Cell Line	Cancer Type	Incubation Time	Hypothetical IC₅₀ of Bisandrographolide C (µM)
HT-29	Colon Carcinoma	48h	25.5 ± 2.1
MCF-7	Breast Adenocarcinoma	48h	32.9 ± 3.5
PC-3	Prostate Adenocarcinoma	48h	18.7 ± 1.9
A549	Lung Carcinoma	48h	41.2 ± 4.3

Table 1: Hypothetical IC₅₀ values for Bisandrographolide C against various human cancer cell lines as determined by the MTT assay. Data are presented as mean ± standard deviation.

Proposed Mechanism of Action for Cytotoxicity

While the precise signaling pathway for Bisandrographolide C is under investigation, its parent compound, andrographolide, is known to induce cytotoxicity in cancer cells primarily through the induction of apoptosis (programmed cell death).[10][11] It is proposed that Bisandrographolide C acts via a similar mechanism. Key events in this pathway include the disruption of mitochondrial membrane potential and the activation of both intrinsic and extrinsic apoptotic pathways.[10] This involves the upregulation of pro-apoptotic proteins (e.g., Bax), the downregulation of anti-apoptotic proteins (e.g., Bcl-2), and the subsequent activation of a caspase cascade (initiator caspases like caspase-9 and executioner caspases like caspase-3), ultimately leading to cell death.[11]

Proposed Apoptotic Signaling Pathway

Caption: Proposed apoptotic pathway induced by Bisandrographolide C.

References

• 1. broadpharm.com [broadpharm.com]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. Andrographolide Exhibits Anticancer Activity against Breast Cancer Cells (MCF-7 and MDA-MB-231 Cells) through Suppressing Cell Proliferation and Inducing Cell Apoptosis via Inactivation of ER-α Receptor and PI3K/AKT/mTOR Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cyrusbio.com.tw [cyrusbio.com.tw]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. google.com [google.com]
• 7. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Andrographolide induces apoptosis in human osteosarcoma cells via the ROS/JNK pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Apoptosis Inducing Effect of Andrographolide on TD-47 Human Breast Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]

Flow Cytometry Analysis of Apoptosis Induced by Bisandrographolide C

Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to analyzing apoptosis induced by Bisandrographolide C, a derivative of Andrographolide, using flow cytometry. The protocols and pathways described are based on established methods for studying apoptosis and the known mechanisms of the parent compound, Andrographolide.

Introduction

Bisandrographolide C, a semi-synthetic derivative of Andrographolide, is emerging as a compound of interest in cancer research due to its potential to induce programmed cell death, or apoptosis, in cancer cells. Understanding the efficacy and mechanism of Bisandrographolide C in promoting apoptosis is crucial for its development as a therapeutic agent. Flow cytometry is a powerful and quantitative method for analyzing apoptosis at the single-cell level. The most common method, Annexin V and Propidium Iodide (PI) staining, allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.[1][2][3]

This document provides detailed protocols for inducing apoptosis with Bisandrographolide C and subsequently analyzing the apoptotic cell population using flow cytometry. It also presents a summary of expected quantitative data and a diagram of a potential signaling pathway involved in the process.

Data Presentation

The following table summarizes the expected quantitative data from a typical flow cytometry experiment analyzing apoptosis induced by Bisandrographolide C in a cancer cell line. Cells are treated with varying concentrations of Bisandrographolide C for 48 hours.

Treatment Group	Concentration (µM)	Viable Cells (%) (Annexin V- / PI-)	Early Apoptotic Cells (%) (Annexin V+ / PI-)	Late Apoptotic/Necrotic Cells (%) (Annexin V+ / PI+)
Vehicle Control	0 (DMSO)	95.2 ± 2.1	2.5 ± 0.5	2.3 ± 0.4
Bisandrographolide C	10	75.8 ± 3.5	15.1 ± 1.8	9.1 ± 1.2
Bisandrographolide C	25	42.1 ± 4.2	38.7 ± 3.1	19.2 ± 2.5
Bisandrographolide C	50	15.3 ± 2.8	45.5 ± 4.0	39.2 ± 3.7

Note: Data are representative and may vary depending on the cell line and experimental conditions.

Experimental Protocols

Cell Culture and Treatment with Bisandrographolide C

This protocol outlines the steps for culturing cancer cells and treating them with Bisandrographolide C to induce apoptosis.

Materials:

• Cancer cell line of interest (e.g., MDA-MB-231, HCT-116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Bisandrographolide C (stock solution in DMSO)

• 6-well tissue culture plates

• Incubator (37°C, 5% CO2)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

Procedure:

• Seed the cancer cells in 6-well plates at a density of 2 x 10^5 cells/well and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Prepare fresh dilutions of Bisandrographolide C in complete culture medium from a stock solution. A vehicle control (DMSO) should be prepared at the same final concentration as the highest Bisandrographolide C treatment.

• Remove the medium from the wells and replace it with the medium containing the desired concentrations of Bisandrographolide C or the vehicle control.

• Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

Annexin V and Propidium Iodide (PI) Staining for Flow Cytometry

This protocol details the staining procedure for detecting apoptotic cells using an Annexin V-FITC Apoptosis Detection Kit.[1][2][4]

Materials:

• Treated and control cells from Protocol 1

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 1X Binding Buffer)

• Cold PBS

• Flow cytometry tubes

• Centrifuge

Procedure:

• Harvest the cells by trypsinization. Collect the floating cells from the supernatant and combine them with the adherent cells to ensure all apoptotic cells are collected.

• Centrifuge the cell suspension at 300 x g for 5 minutes.

• Wash the cells twice with cold PBS and resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

Visualizations

Experimental Workflow

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 3. bosterbio.com [bosterbio.com]
• 4. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]

Application Notes and Protocols for Studying the Cellular Effects of Bisandrographolide C using Immunocytochemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C, a labdane (B1241275) diterpenoid isolated from the medicinal plant Andrographis paniculata, belongs to a class of compounds known for their diverse pharmacological activities. While its specific cellular effects are an emerging area of research, related compounds from the same plant, such as andrographolide (B1667393), have been extensively studied for their anti-inflammatory, anti-cancer, and immunomodulatory properties.[1][2][3] These effects are often mediated through the modulation of key cellular signaling pathways.[2][4][5] Immunocytochemistry (ICC) is a powerful technique to visualize the subcellular localization and quantify the expression levels of specific proteins within cells, providing crucial insights into the molecular mechanisms of drug action.[6][7][8]

These application notes provide a detailed protocol for using immunocytochemistry to investigate the cellular effects of Bisandrographolide C, with a focus on apoptosis and key signaling pathways.

Potential Cellular Effects of Bisandrographolide C for Investigation

Based on the activities of related compounds, Bisandrographolide C may influence several cellular processes. Immunocytochemistry can be employed to study its effects on:

• Apoptosis: By examining the expression and localization of key apoptotic and anti-apoptotic proteins. A study on the related compound andrographolide showed it induces apoptosis by increasing the expression of p53, Bax, and caspase-3, while decreasing the expression of Bcl-2.[9]

• Inflammation and Immune Response: By analyzing the nuclear translocation of transcription factors central to inflammatory signaling, such as NF-κB.[1][2]

• Cell Signaling Pathways: By observing changes in the phosphorylation state or subcellular location of key signaling proteins like STAT3 and Akt.[4][5]

• Cell Surface Receptor Expression: By quantifying the expression of cell surface proteins. For instance, Bisandrographolide C has been shown to bind to and suppress the expression of CD81, a tetraspanin involved in cell motility.[10]

Experimental Protocols

This section provides a detailed protocol for immunocytochemistry to assess the cellular effects of Bisandrographolide C.

I. Cell Culture and Treatment

• Cell Seeding: Seed cells (e.g., a relevant cancer cell line or immune cell line) onto sterile glass coverslips placed in a multi-well plate at an appropriate density to achieve 60-70% confluency at the time of treatment.[11][12]

• Cell Adherence: Allow cells to adhere and grow in a humidified incubator at 37°C with 5% CO2, typically overnight.[8]

• Compound Treatment: Treat the cells with various concentrations of Bisandrographolide C (and a vehicle control, e.g., DMSO) for a predetermined duration (e.g., 24, 48, or 72 hours) to assess dose- and time-dependent effects.

II. Cell Fixation and Permeabilization

• Washing: Gently wash the cells twice with Phosphate Buffered Saline (PBS) to remove the culture medium.[11]

• Fixation: Fix the cells by incubating with 4% paraformaldehyde in PBS for 15 minutes at room temperature. This step preserves the cellular morphology and protein antigenicity.[11]

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization: If the target protein is intracellular, permeabilize the cell membrane by incubating with 0.25% Triton X-100 in PBS for 10 minutes.[11] This step is not necessary for cell surface proteins.

• Washing: Wash the cells three times with PBS for 5 minutes each.

III. Immunostaining

• Blocking: To prevent non-specific antibody binding, incubate the cells in a blocking buffer (e.g., 1% Bovine Serum Albumin (BSA) and 22.52 mg/mL glycine (B1666218) in PBST) for 30 minutes at room temperature.[6]

• Primary Antibody Incubation: Dilute the primary antibody specific to the protein of interest in the blocking buffer to its optimal working concentration. Incubate the cells with the diluted primary antibody overnight at 4°C in a humidified chamber.[11]

• Washing: Wash the cells three times with PBS for 5 minutes each to remove any unbound primary antibody.[11]

• Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibody, which is specific to the host species of the primary antibody, in the blocking buffer. Incubate the cells with the diluted secondary antibody for 1-2 hours at room temperature, protected from light.[11][12]

• Washing: Wash the cells three times with PBST for 5 minutes each, followed by a final wash in PBS, all protected from light.

IV. Counterstaining and Mounting

• Nuclear Counterstaining: To visualize the cell nuclei, incubate the cells with a DNA stain such as DAPI (4',6-diamidino-2-phenylindole) or Hoechst 33342 for 5-10 minutes at room temperature, protected from light.[12]

• Washing: Briefly wash the cells once with PBS.

• Mounting: Mount the coverslips onto glass slides using an anti-fade mounting medium.

• Sealing: Seal the edges of the coverslips with clear nail polish to prevent drying and movement.

V. Imaging and Analysis

• Microscopy: Visualize the stained cells using a fluorescence or confocal microscope with the appropriate filter sets for the chosen fluorophores.

• Image Acquisition: Capture images of multiple fields of view for each experimental condition.

• Quantitative Analysis: Use image analysis software (e.g., ImageJ, CellProfiler) to quantify the fluorescence intensity, which corresponds to the protein expression level, or to analyze the subcellular localization of the protein (e.g., nuclear vs. cytoplasmic).

Data Presentation

Quantitative data from immunocytochemistry experiments should be summarized for clear interpretation and comparison.

Table 1: Hypothetical Quantitative Analysis of Protein Expression and Localization following Bisandrographolide C Treatment.

Treatment Group	Target Protein	Mean Fluorescence Intensity (Arbitrary Units ± SD)	Percentage of Cells with Nuclear Localization (± SD)
Vehicle Control	NF-κB p65	150.5 ± 12.3	15.2 ± 3.1
10 µM Bis-C	NF-κB p65	145.2 ± 11.8	8.5 ± 2.5*
25 µM Bis-C	NF-κB p65	148.9 ± 13.1	5.1 ± 1.9
Vehicle Control	Cleaved Caspase-3	55.2 ± 8.9	N/A
10 µM Bis-C	Cleaved Caspase-3	120.8 ± 15.6	N/A
25 µM Bis-C	Cleaved Caspase-3	215.4 ± 20.1	N/A
Vehicle Control	p-STAT3 (Tyr705)	180.3 ± 17.5	65.7 ± 5.8
10 µM Bis-C	p-STAT3 (Tyr705)	110.1 ± 14.2**	30.2 ± 4.3**
25 µM Bis-C	p-STAT3 (Tyr705)	75.6 ± 9.8	18.9 ± 3.7***

*p < 0.05, **p < 0.01, ***p < 0.001 compared to vehicle control. Bis-C: Bisandrographolide C.

Visualization of Workflows and Pathways

Experimental Workflow

The following diagram illustrates the key steps in the immunocytochemistry protocol.

References

• 1. The wide spectrum anti-inflammatory activity of andrographolide in comparison to NSAIDs: A promising therapeutic compound against the cytokine storm | PLOS One [journals.plos.org]
• 2. Frontiers | Study on the mechanism of andrographolide activation [frontiersin.org]
• 3. Andrographolide, a natural anti-inflammatory agent: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Targeting signaling pathways with andrographolide in cancer therapy (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Immunocytochemistry protocol | Abcam [abcam.com]
• 7. drugtargetreview.com [drugtargetreview.com]
• 8. Immunocytochemistry/Immunofluorescence (ICC/IF): The Complete Guide [antibodies.com]
• 9. Apoptosis Inducing Effect of Andrographolide on TD-47 Human Breast Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Immunocytochemistry (ICC) Protocol: Novus Biologicals [novusbio.com]
• 12. The principle and method of Immunocytochemistry (IC) | MBL Life Sience -GLOBAL- [mblbio.com]

Application Notes and Protocols for In Vivo Testing of Bisandrographolide C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C, a diterpenoid compound isolated from Andrographis paniculata, has garnered interest for its potential therapeutic applications. Preliminary studies indicate its activity as a TRPV1 and TRPV3 channel activator, its ability to protect cardiomyocytes from hypoxia-reoxygenation injury, and its potential anti-cancer properties, particularly in esophageal cancer. To further elucidate its pharmacological profile and advance its development as a potential therapeutic agent, robust and well-characterized animal models for in vivo testing are essential.

These application notes provide detailed protocols for three relevant animal models to investigate the anti-cancer, anti-inflammatory, and immunomodulatory effects of Bisandrographolide C. The protocols are designed to be comprehensive and reproducible, enabling researchers to effectively evaluate the in vivo efficacy of this promising compound.

Esophageal Cancer Xenograft Model

This model is designed to assess the anti-tumor efficacy of Bisandrographolide C in an in vivo setting using human esophageal cancer cells implanted into immunodeficient mice.

Experimental Protocol

1.1. Cell Line and Culture:

• Cell Line: OE33 or OACM5.1C human esophageal adenocarcinoma cell lines are recommended.[1][2][3]

• Culture Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C, 5% CO2 in a humidified incubator. Cells should be in the logarithmic growth phase for implantation.

1.2. Animal Model:

• Species: Severe Combined Immunodeficient (SCID) or Nude mice, 6-8 weeks old.

• Acclimatization: Animals should be acclimatized for at least one week before the experiment.

1.3. Tumor Inoculation (Subcutaneous): [4][5][6][7]

• Harvest cultured esophageal cancer cells and wash twice with sterile phosphate-buffered saline (PBS).

• Resuspend the cells in a 1:1 mixture of sterile PBS and Matrigel® to a final concentration of 5 x 10^7 cells/mL.

• Anesthetize the mouse using an appropriate anesthetic agent.

• Inject 100 µL of the cell suspension (containing 5 x 10^6 cells) subcutaneously into the right flank of the mouse using a 27-gauge needle.

1.4. Dosing and Monitoring:

• Treatment Groups:

  • Vehicle Control (e.g., saline, DMSO solution)

  • Bisandrographolide C (multiple dose levels, e.g., 10, 25, 50 mg/kg)

  • Positive Control (e.g., a standard chemotherapeutic agent for esophageal cancer)

• Administration: Intraperitoneal (i.p.) or oral gavage (p.o.), once daily.

• Tumor Measurement: Measure tumor dimensions (length and width) twice a week using digital calipers. Calculate tumor volume using the formula: Volume = (Width^2 x Length) / 2.[5]

• Body Weight: Monitor and record the body weight of each animal twice a week as an indicator of toxicity.

• Endpoint: The study is typically terminated when tumors in the control group reach a predetermined size (e.g., 1000-1500 mm³), or after a fixed duration.

1.5. Endpoint Analysis:

• Excise tumors and measure their final weight.

• Process a portion of the tumor for histopathological analysis (H&E staining) and immunohistochemistry (e.g., Ki-67 for proliferation, CD31 for angiogenesis, TUNEL for apoptosis).

• Homogenize a portion of the tumor for biomarker analysis (e.g., Western blot, qPCR) to investigate the mechanism of action.

Quantitative Data Presentation

Treatment Group	Dose (mg/kg)	Mean Tumor Volume (mm³) ± SEM	Mean Tumor Weight (g) ± SEM	% Tumor Growth Inhibition
Vehicle Control	-	0%
Bisandrographolide C	10
Bisandrographolide C	25
Bisandrographolide C	50
Positive Control	[Dose]

Carrageenan-Induced Paw Edema Model (Anti-inflammatory Activity)

This acute inflammation model is used to evaluate the potential anti-inflammatory effects of Bisandrographolide C.

Experimental Protocol

2.1. Animal Model:

• Species: Male Wistar or Sprague-Dawley rats, weighing 150-200g.

• Acclimatization: Acclimatize animals for at least one week before the experiment.

2.2. Induction of Inflammation: [8][9][10][11]

• Administer Bisandrographolide C or the vehicle control to the respective groups of rats (i.p. or p.o.).

• One hour after treatment, inject 0.1 mL of 1% (w/v) λ-carrageenan suspension in sterile saline into the sub-plantar region of the right hind paw of each rat.

2.3. Measurement of Paw Edema:

• Measure the paw volume of each rat immediately before carrageenan injection (baseline) and at 1, 2, 3, and 4 hours post-injection using a digital plethysmometer.[12][13][14][15][16]

• The degree of swelling is calculated as the increase in paw volume compared to the baseline measurement.

• The percentage inhibition of edema is calculated for each treated group compared to the vehicle control group.

2.4. Dosing:

• Treatment Groups:

  • Vehicle Control

  • Bisandrographolide C (multiple dose levels, e.g., 10, 25, 50 mg/kg)

  • Positive Control (e.g., Indomethacin, 10 mg/kg)

Quantitative Data Presentation

Treatment Group	Dose (mg/kg)	Paw Volume Increase (mL) at 3h ± SEM	% Inhibition of Edema at 3h
Vehicle Control	-	0%
Bisandrographolide C	10
Bisandrographolide C	25
Bisandrographolide C	50
Indomethacin	10

Experimental Autoimmune Encephalomyelitis (EAE) Model (Immunomodulatory Activity)

The EAE model is a widely used animal model for human multiple sclerosis and is employed here to investigate the potential immunomodulatory effects of Bisandrographolide C, particularly its impact on T-cell mediated autoimmunity. This is based on the known activity of the related compound, andrographolide, in this model.[17]

Experimental Protocol

3.1. Animal Model:

• Species: Female C57BL/6 mice, 8-12 weeks old.[18]

• Acclimatization: Acclimatize animals for at least one week before the experiment.

3.2. Induction of EAE: [18][19][20][21]

• Day 0: Anesthetize the mice and immunize them subcutaneously at two sites on the flank with 100 µL of an emulsion containing 200 µg of Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55) peptide and an equal volume of Complete Freund's Adjuvant (CFA) containing 4 mg/mL Mycobacterium tuberculosis.

• On the same day (Day 0) and again on Day 2, administer 200 ng of Pertussis Toxin (PTX) in 100 µL of PBS via intraperitoneal injection.

3.3. Dosing and Clinical Scoring:

• Treatment Groups:

  • Vehicle Control

  • Bisandrographolide C (multiple dose levels, e.g., 5, 10, 20 mg/kg, administered daily from the day of immunization or from the onset of clinical signs).

  • Positive Control (e.g., Dexamethasone)

• Clinical Scoring: Monitor the mice daily for clinical signs of EAE starting from day 7 post-immunization and score them according to the following scale:[22][23][24][25][26]

  • 0: No clinical signs

  • 1: Limp tail

  • 2: Hind limb weakness

  • 3: Complete hind limb paralysis

  • 4: Hind limb and forelimb paralysis

  • 5: Moribund or dead

3.4. Endpoint Analysis:

• At the end of the experiment (typically day 21-28), euthanize the mice.

• Collect spinal cords and brains for histopathological analysis to assess inflammation and demyelination (e.g., H&E and Luxol Fast Blue staining).

• Isolate splenocytes to perform ex vivo recall assays to MOG 35-55, measuring T-cell proliferation and cytokine production (e.g., IFN-γ, IL-17).

Quantitative Data Presentation

Treatment Group	Dose (mg/kg)	Mean Maximum Clinical Score ± SEM	Mean Day of Onset ± SEM	Histological Score (Inflammation/Demyelination) ± SEM
Vehicle Control	-
Bisandrographolide C	5
Bisandrographolide C	10
Bisandrographolide C	20
Dexamethasone	[Dose]

Visualization of Potential Signaling Pathways and Experimental Workflow

Based on the known activities of the related compound andrographolide, Bisandrographolide C may exert its effects through the modulation of key inflammatory and immune signaling pathways.[27][28][29][30][31][32][33]

Caption: Experimental workflow for in vivo testing of Bisandrographolide C.

Caption: Hypothesized inhibition of the NF-κB signaling pathway.

Caption: Hypothesized modulation of the T-cell activation pathway.

References

• 1. Frontiers | Esophageal adenocarcinoma models: a closer look [frontiersin.org]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. researchgate.net [researchgate.net]
• 4. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]
• 5. Protocol Online: Xenograft Tumor Model Protocol [protocol-online.org]
• 6. The cell-line-derived subcutaneous tumor model in preclinical cancer research | Springer Nature Experiments [experiments.springernature.com]
• 7. Subcutaneous Tumor Models | Kyinno Bio [kyinno.com]
• 8. 5.6.2. Carrageenan-Induced Paw Edema Model [bio-protocol.org]
• 9. 2.2. Carrageenan-Induced Paw Edema [bio-protocol.org]
• 10. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 11. inotiv.com [inotiv.com]
• 12. biomed-easy.com [biomed-easy.com]
• 13. What is a Plethysmometer Used For? [sandiegoinstruments.com]
• 14. orchidscientific.com [orchidscientific.com]
• 15. harvardapparatus.com [harvardapparatus.com]
• 16. harvardapparatus.com [harvardapparatus.com]
• 17. Andrographolide interferes with T cell activation and reduces experimental autoimmune encephalomyelitis in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 19. Active Induction of Experimental Autoimmune Encephalomyelitis (EAE) with MOG35–55 in the Mouse | Springer Nature Experiments [experiments.springernature.com]
• 20. Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis [bio-protocol.org]
• 21. Video: Author Spotlight: Creating a Versatile Experimental Autoimmune Encephalomyelitis Model Relevant for Both Male and Female Mice [jove.com]
• 22. Hooke - Contract Research - Experimental autoimmune encephalomyelitis (EAE) - Mouse EAE scoring [hookelabs.com]
• 23. inotiv.com [inotiv.com]
• 24. Hooke - Contract Research - Experimental autoimmune encephalomyelitis (EAE) - Rat EAE scoring [hookelabs.com]
• 25. Induction and Monitoring of Experimental Autoimmune Encephalitis (EAE) in Rodents [research.wayne.edu]
• 26. Hadassah BrainLabs | Clinical Scores [brainlabs.org.il]
• 27. Andrographolide interferes with binding of nuclear factor-κB to DNA in HL-60-derived neutrophilic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 28. mdpi.com [mdpi.com]
• 29. Andrographolide attenuates inflammation by inhibition of NF-kappa B activation through covalent modification of reduced cysteine 62 of p50 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Andrographolide and its sulfated metabolite alleviated DSS-induced inflammatory bowel disease through regulating inflammation and immune via MAPK/NLRP3 pathways and the balance of Th17/Treg cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. Andrographolide-based potential anti-inflammatory transcription inhibitors against nuclear factor NF-kappa-B p50 subunit (NF-κB p50): an integrated molecular and quantum mechanical approach - PMC [pmc.ncbi.nlm.nih.gov]
• 32. A novel role of andrographolide, an NF-kappa B inhibitor, on inhibition of platelet activation: the pivotal mechanisms of endothelial nitric oxide synthase/cyclic GMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. researchgate.net [researchgate.net]

Assessing the Antinociceptive Potential of Bisandrographolide C in Murine Models

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Bisandrographolide C, a diterpenoid compound, is a subject of growing interest for its potential therapeutic properties. This document provides a comprehensive overview of the methodologies to assess its antinociceptive (pain-relieving) activity in mouse models. While specific data on Bisandrographolide C is emerging, the protocols and potential mechanisms outlined herein are based on established assays and the known activities of related compounds, such as Andrographolide (B1667393) and Bisandrographolide A, isolated from Andrographis paniculata.[1][2][3] These compounds have demonstrated significant anti-inflammatory and analgesic effects, suggesting that Bisandrographolide C may hold similar promise.[1][4][5] The following application notes and protocols are designed to guide researchers in the systematic evaluation of Bisandrographolide C's antinociceptive profile.

Experimental Protocols

A thorough assessment of antinociceptive activity involves multiple in vivo assays in mice, each modeling different aspects of pain.

Acetic Acid-Induced Writhing Test

This model is widely used for screening peripheral analgesic activity.[6][7] The intraperitoneal injection of acetic acid induces visceral pain, resulting in characteristic stretching and writhing movements.

Protocol:

• Animal Acclimatization: Male ICR or BALB/c mice (20-25 g) are acclimatized to the laboratory environment for at least one hour before the experiment.[1][6]

• Grouping and Administration:

  • Control Group: Receives the vehicle (e.g., 1% Tween-80 in normal saline or 5% DMSO) intraperitoneally (i.p.) or orally (p.o.).[8]

  • Positive Control Group: Receives a standard analgesic drug, such as diclofenac (B195802) sodium (20 mg/kg, i.p.) or morphine.[8][9]

  • Test Groups: Receive varying doses of Bisandrographolide C (e.g., 10, 25, 50 mg/kg, i.p. or p.o.).

• Induction of Nociception: 30-60 minutes after drug administration, each mouse is injected i.p. with 0.5-1% acetic acid (10 mL/kg).[6][8]

• Observation: Immediately after acetic acid injection, each mouse is placed in an individual observation chamber. The number of writhes (a wave of contraction of the abdominal muscles followed by stretching of the hind limbs) is counted for a period of 20-45 minutes, starting 5 minutes after the injection.[6][8]

• Data Analysis: The percentage of inhibition of writhing is calculated using the following formula: % Inhibition = [(Mean writhes in control group - Mean writhes in test group) / Mean writhes in control group] x 100

Hot Plate Test

This method assesses central antinociceptive activity by measuring the latency of the animal's response to a thermal stimulus.[10][11] An increase in reaction time indicates an analgesic effect.

Protocol:

• Animal Selection and Baseline: Mice are placed individually on a hot plate maintained at a constant temperature (typically 52°C or 55°C ± 1°C).[10][12] The latency to the first sign of nociception (e.g., licking of the hind paw, jumping) is recorded as the baseline. A cut-off time (usually 30 seconds) is set to prevent tissue damage.[10][13] Animals not responding within the cut-off time are excluded.

• Grouping and Administration: Animals are grouped and administered the vehicle, a standard drug (e.g., morphine), or Bisandrographolide C as described in the writhing test protocol.

• Post-Treatment Measurement: The reaction time on the hot plate is measured at various intervals after drug administration (e.g., 30, 60, 90, and 120 minutes).[10]

• Data Analysis: The increase in latency is calculated and compared between groups.

Formalin Test

The formalin test is a model of tonic pain and can differentiate between neurogenic (early phase) and inflammatory (late phase) pain.[14][15][16]

Protocol:

• Animal Acclimatization: Mice are placed in an observation chamber for at least 30 minutes to acclimate.

• Grouping and Administration: Animals are grouped and pre-treated with the vehicle, a standard drug, or Bisandrographolide C.

• Induction of Nociception: 20 µL of a 1-5% formalin solution is injected subcutaneously into the dorsal surface of the right hind paw.[14][17]

• Observation: The animal is immediately returned to the observation chamber. The total time spent licking or biting the injected paw is recorded in two phases:

  • Early Phase (Neurogenic Pain): 0-5 minutes post-injection.[14]

  • Late Phase (Inflammatory Pain): 20-30 minutes post-injection.[14]

• Data Analysis: The duration of licking/biting is compared between the control and treated groups for both phases.

Quantitative Data Summary

While specific data for Bisandrographolide C is not yet widely available, the following table summarizes representative data for the related compound, Andrographolide , to illustrate the expected format for data presentation.

Test Model	Compound	Dose (mg/kg)	Route of Administration	Effect	Reference
Acetic Acid-Induced Writhing	Andrographolide	10	s.c.	Significant reduction in writhing	[1]
Andrographolide	25	s.c.	Significant reduction in writhing	[1]
Andrographolide	50	s.c.	Significant reduction in writhing	[1]
Hot Plate Test	Andrographolide	10	s.c.	Significant increase in latency	[1]
Andrographolide	25	s.c.	Significant increase in latency	[1]
Andrographolide	50	s.c.	Significant increase in latency	[1]
Formalin Test (Late Phase)	Andrographolide	-	-	Effective in reducing inflammatory pain	[18]

Visualizations

Experimental Workflow

Caption: Workflow for assessing antinociceptive activity in mice.

Potential Signaling Pathway

The antinociceptive and anti-inflammatory effects of related diterpenoids often involve the modulation of key signaling pathways. For instance, Bisandrographolide A has been shown to activate TRPV4 channels, while Andrographolide is known to inhibit the NF-κB pathway.[2][3][5][19][20][21]

Caption: Putative signaling pathways for Bisandrographolide C antinociception.

The protocols and data presentation formats provided offer a robust framework for the preclinical evaluation of Bisandrographolide C's antinociceptive properties. Investigating its effects in these established murine models of pain, alongside mechanistic studies into its interaction with pathways like NF-κB and ion channels such as TRPV4, will be crucial in determining its potential as a novel analgesic agent.

References

• 1. Antinociceptive and antiedematogenic activities of andrographolide isolated from Andrographis paniculata in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. In vitro and in vivo anti-inflammatory effects of andrographolide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. imrpress.com [imrpress.com]
• 6. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 7. The use of the writhing test in mice for screening different types of analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 11. researchgate.net [researchgate.net]
• 12. meliordiscovery.com [meliordiscovery.com]
• 13. The increasing-temperature hot-plate test: an improved test of nociception in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The formalin test in mice: dissociation between inflammatory and non-inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. criver.com [criver.com]
• 16. researchgate.net [researchgate.net]
• 17. A refinement to the formalin test in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Andrographolide exhibits antinociceptive effects in neuropathic rats via inhibiting class Ⅱ MHC associated response and regulating synaptic plasticity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Frontiers | Study on the mechanism of andrographolide activation [frontiersin.org]
• 20. Andrographolide, an Anti-Inflammatory Multitarget Drug: All Roads Lead to Cellular Metabolism [mdpi.com]
• 21. Targeting signaling pathways with andrographolide in cancer therapy (Review) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Evaluating the Anti-inflammatory Effects of Bisandrographolide C in a Carrageenan-Induced Paw Edema Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammation is a critical biological response to tissue injury and infection, but its dysregulation can lead to chronic inflammatory diseases. The carrageenan-induced paw edema model is a well-established and highly reproducible in vivo assay for screening the acute anti-inflammatory activity of novel therapeutic compounds.[1] Andrographolide (B1667393), a major bioactive compound from Andrographis paniculata, and its derivatives have demonstrated significant anti-inflammatory properties, primarily through the inhibition of the NF-κB and MAPK signaling pathways.[2][3][4] This document provides detailed application notes and protocols for evaluating the anti-inflammatory effects of Bisandrographolide C, a derivative of andrographolide, using the carrageenan-induced paw edema model in rodents.

While direct evidence for the anti-inflammatory activity of Bisandrographolide C in this model is not yet extensively documented, studies on related andrographolide derivatives suggest its potential as a potent anti-inflammatory agent. For instance, structural modifications to andrographolide have been shown to enhance its anti-inflammatory efficacy.[5] This protocol outlines the necessary steps to quantify the potential anti-edematous effects of Bisandrographolide C and to elucidate its mechanism of action by examining key inflammatory mediators and signaling pathways.

Data Presentation

The following tables are templates for organizing and presenting the quantitative data obtained from the described experimental protocols.

Table 1: Effect of Bisandrographolide C on Carrageenan-Induced Paw Edema in Rats

Treatment Group	Dose (mg/kg)	Paw Volume (mL) at Time (hours)	Percentage Inhibition of Edema at 3 hours (%)
0	1
Vehicle Control (Carrageenan)	-
Bisandrographolide C	10
Bisandrographolide C	25
Bisandrographolide C	50
Positive Control (e.g., Indomethacin)	10

Data should be presented as mean ± SEM. Percentage inhibition is calculated relative to the vehicle control group.

Table 2: Effect of Bisandrographolide C on Pro-inflammatory Cytokine Levels in Paw Tissue

Treatment Group	Dose (mg/kg)	TNF-α (pg/mg protein)	IL-1β (pg/mg protein)	IL-6 (pg/mg protein)
Vehicle Control (Carrageenan)	-
Bisandrographolide C	10
Bisandrographolide C	25
Bisandrographolide C	50
Positive Control (e.g., Dexamethasone)	1

Data should be presented as mean ± SEM.

Table 3: Effect of Bisandrographolide C on Myeloperoxidase (MPO) Activity in Paw Tissue

Treatment Group	Dose (mg/kg)	MPO Activity (U/g tissue)
Vehicle Control (Carrageenan)	-
Bisandrographolide C	10
Bisandrographolide C	25
Bisandrographolide C	50
Positive Control (e.g., Indomethacin)	10

Data should be presented as mean ± SEM.

Experimental Protocols

Carrageenan-Induced Paw Edema

This protocol is adapted from established methods for inducing acute inflammation.[1][6]

Materials:

• Male Wistar rats or Swiss albino mice (180-200 g)

• Bisandrographolide C

• Carrageenan (Lambda, Type IV)

• Vehicle for Bisandrographolide C (e.g., 0.5% carboxymethylcellulose)

• Positive control drug (e.g., Indomethacin, 10 mg/kg)

• Plethysmometer

• Syringes and needles (27G)

Procedure:

• Animal Acclimatization: House animals under standard laboratory conditions (25 ± 2°C, 12h light/dark cycle) with free access to food and water for at least one week before the experiment.

• Grouping: Randomly divide the animals into experimental groups (n=6-8 per group):

  • Vehicle Control (Carrageenan)

  • Bisandrographolide C (low, medium, and high doses)

  • Positive Control (e.g., Indomethacin)

• Drug Administration: Administer Bisandrographolide C or the positive control drug intraperitoneally (i.p.) or orally (p.o.) 30-60 minutes before carrageenan injection. The vehicle control group receives the vehicle alone.

• Induction of Edema: Inject 0.1 mL of a 1% carrageenan suspension in sterile saline into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Volume: Measure the paw volume of each animal using a plethysmometer at 0 (immediately before carrageenan injection) and then at 1, 2, 3, 4, and 5 hours post-carrageenan injection.[6]

• Calculation of Edema Inhibition: The percentage inhibition of edema is calculated using the following formula:

  • % Inhibition = [(Vc - Vt) / Vc] x 100

  • Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

Biochemical Analysis of Paw Tissue

At the end of the paw edema experiment (e.g., at 5 hours), euthanize the animals and collect the inflamed paw tissue for further analysis.

Materials:

• Collected paw tissue

• RIPA lysis buffer with protease inhibitors

• BCA protein assay kit

• Murine ELISA kits for TNF-α, IL-1β, and IL-6

• Microplate reader

Procedure:

• Tissue Homogenization: Homogenize approximately 100 mg of the frozen paw tissue in 1 mL of RIPA lysis buffer containing a protease inhibitor cocktail.[7]

• Centrifugation: Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Collect the supernatant for cytokine analysis and protein quantification.

• Protein Quantification: Determine the total protein concentration in the supernatant using a BCA protein assay kit.

• ELISA: Measure the levels of TNF-α, IL-1β, and IL-6 in the supernatant using specific murine ELISA kits according to the manufacturer's instructions.[7]

• Data Normalization: Express the cytokine levels as pg/mg of total protein.

MPO is an enzyme found in neutrophils, and its activity is an indicator of neutrophil infiltration into the inflamed tissue.

Materials:

• Collected paw tissue

• MPO assay buffer (e.g., 50 mM potassium phosphate (B84403) buffer, pH 6.0, containing 0.5% hexadecyltrimethylammonium bromide)

• Hydrogen peroxide (H₂O₂)

• O-dianisidine dihydrochloride (B599025) or TMB as a substrate

• Spectrophotometer

Procedure:

• Tissue Homogenization: Homogenize a known weight of paw tissue in MPO assay buffer.

• Sonication and Centrifugation: Sonicate the homogenate and then centrifuge at 15,000 x g for 20 minutes at 4°C.[5]

• Assay Reaction: In a 96-well plate, mix the supernatant with the assay reaction mixture containing H₂O₂ and the substrate.

• Absorbance Measurement: Measure the change in absorbance at the appropriate wavelength (e.g., 450 nm for TMB) over time.[5]

• Calculation of MPO Activity: Calculate the MPO activity and express it as units per gram of tissue.

Histopathological Analysis

Materials:

• Collected paw tissue

• 10% neutral buffered formalin

• Paraffin (B1166041)

• Hematoxylin and Eosin (H&E) stain

• Microscope

Procedure:

• Tissue Fixation: Fix the paw tissue in 10% neutral buffered formalin for at least 24 hours.

• Processing and Embedding: Dehydrate the tissue through a series of graded alcohols, clear in xylene, and embed in paraffin.

• Sectioning: Cut 5 µm thick sections from the paraffin blocks.

• Staining: Deparaffinize and rehydrate the sections, then stain with Hematoxylin and Eosin (H&E).

• Microscopic Examination: Examine the stained sections under a light microscope to assess the degree of edema, inflammatory cell infiltration, and overall tissue architecture.[8][9]

Western Blot Analysis for NF-κB and MAPK Signaling Pathways

Materials:

• Collected paw tissue

• Lysis buffer with protease and phosphatase inhibitors

• Primary antibodies against p-p65, p65, p-IκBα, IκBα, p-p38, p38, p-ERK1/2, ERK1/2, p-JNK, JNK, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagents

• Western blotting equipment

Procedure:

• Protein Extraction: Extract total protein from the paw tissue using a suitable lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and then incubate with the primary antibodies overnight at 4°C. Following washes, incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescence detection system.

• Densitometry: Quantify the band intensities and normalize the levels of phosphorylated proteins to their respective total proteins.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for evaluating the anti-inflammatory effects of Bisandrographolide C.

Carrageenan-Induced Inflammatory Signaling Pathways

Caption: Hypothesized mechanism of Bisandrographolide C in carrageenan-induced inflammation.

References

• 1. The wide spectrum anti-inflammatory activity of andrographolide in comparison to NSAIDs: A promising therapeutic compound against the cytokine storm | PLOS One [journals.plos.org]
• 2. researchgate.net [researchgate.net]
• 3. Andrographolide Inhibits Inflammatory Cytokines Secretion in LPS-Stimulated RAW264.7 Cells through Suppression of NF-κB/MAPK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro and in vivo anti-inflammatory effects of andrographolide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Measuring Myeloperoxidase Activity in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. assaygenie.com [assaygenie.com]
• 7. abcam.com [abcam.com]
• 8. nwlifescience.com [nwlifescience.com]
• 9. Targeting Nrf2 and NF-κB Signaling Pathways in Inflammatory Pain: The Role of Polyphenols from Thinned Apples - PMC [pmc.ncbi.nlm.nih.gov]

Formulation of Bisandrographolide C for Preclinical Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C, a diterpenoid dimer isolated from Andrographis paniculata, has garnered interest for its potential therapeutic properties, including the activation of TRPV1 and TRPV3 channels.[1] However, its progression into preclinical and clinical development is likely hampered by a significant challenge common to many natural products: poor aqueous solubility. Physicochemical data, including a high calculated XLogP3 value of 6.1, strongly indicate that Bisandrographolide C is a lipophilic molecule with limited solubility in water, which can lead to low oral bioavailability.[2] This document provides detailed application notes and protocols for the formulation of Bisandrographolide C to enhance its solubility and facilitate its evaluation in preclinical studies.

Physicochemical Properties of Bisandrographolide C and Related Compounds

A thorough understanding of the physicochemical properties of Bisandrographolide C is paramount for selecting an appropriate formulation strategy. The high lipophilicity of Bisandrographolide C suggests that strategies aimed at increasing the dissolution rate and/or presenting the compound in a solubilized form will be critical for achieving adequate systemic exposure in preclinical models.

Property	Bisandrographolide C	Andrographolide (related compound)	Bisandrographolide A (related compound)
Molecular Weight	664.9 g/mol [2]	350.4 g/mol	664.88 g/mol
XLogP3	6.1[2]	-	-
Aqueous Solubility	Data not available; predicted to be very low	Sparingly soluble in aqueous buffers (~74 µg/mL)[3][4]	Data not available
Organic Solvent Solubility	Data not available	Soluble in ethanol (B145695) (~0.2 mg/mL), DMSO (~3 mg/mL), and dimethyl formamide (B127407) (~14 mg/mL)[5]	Soluble in Chloroform (B151607), Dichloromethane, Ethyl Acetate, DMSO, Acetone

Formulation Strategies for Poorly Water-Soluble Compounds

Several formulation strategies can be employed to overcome the solubility challenges of Bisandrographolide C. The choice of formulation will depend on the intended route of administration, the required dose, and the specific preclinical model.

Solid Dispersions

Solid dispersions involve the dispersion of one or more active ingredients in an inert carrier or matrix at solid state. This technique can enhance the dissolution rate of poorly water-soluble drugs by reducing particle size, improving wettability, and converting the drug to an amorphous state.

Lipid-Based Formulations: Nanoemulsions

Nanoemulsions are oil-in-water or water-in-oil emulsions with droplet sizes typically in the range of 20-200 nm. They can encapsulate lipophilic drugs like Bisandrographolide C in the oil phase, thereby improving their solubility and oral bioavailability.

Lipid-Based Formulations: Liposomes

Liposomes are vesicular structures composed of a lipid bilayer that can encapsulate both hydrophilic and hydrophobic compounds. For a lipophilic drug like Bisandrographolide C, it would be entrapped within the lipid bilayer.

Experimental Protocols

Protocol 1: Preparation of Bisandrographolide C Solid Dispersion by Solvent Evaporation Method

This protocol describes the preparation of a solid dispersion of Bisandrographolide C using a hydrophilic polymer as a carrier.

Materials:

• Bisandrographolide C

• Polyvinylpyrrolidone (PVP K30) or Hydroxypropyl methylcellulose (B11928114) (HPMC)

• Methanol (B129727) or a suitable organic solvent in which both Bisandrographolide C and the polymer are soluble

• Rotary evaporator

• Mortar and pestle

• Sieves

Procedure:

• Accurately weigh Bisandrographolide C and the chosen polymer (e.g., PVP K30) in a predetermined ratio (e.g., 1:1, 1:5, 1:10 w/w).

• Dissolve both the Bisandrographolide C and the polymer in a minimal amount of a common volatile solvent like methanol in a round-bottom flask.

• Ensure complete dissolution by gentle warming or sonication if necessary.

• Attach the flask to a rotary evaporator and evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50°C).

• Continue evaporation until a thin, solid film is formed on the inner wall of the flask.

• Further dry the solid dispersion in a vacuum oven at a suitable temperature to remove any residual solvent.

• Scrape the dried solid dispersion from the flask.

• Pulverize the solid dispersion using a mortar and pestle.

• Pass the powdered solid dispersion through a sieve of appropriate mesh size to obtain a uniform particle size.

• Store the prepared solid dispersion in a desiccator until further use.

Characterization:

• Drug Content: Determine the amount of Bisandrographolide C in the solid dispersion using a validated analytical method (e.g., HPLC).

• Dissolution Studies: Perform in vitro dissolution testing in a suitable medium (e.g., simulated gastric or intestinal fluid) to compare the dissolution rate of the solid dispersion with that of the pure drug.

• Solid-State Characterization: Use techniques like Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD), and Fourier-Transform Infrared Spectroscopy (FTIR) to characterize the physical state of Bisandrographolide C within the polymer matrix.

Protocol 2: Formulation of Bisandrographolide C Nanoemulsion by High-Pressure Homogenization

This protocol outlines the preparation of an oil-in-water (O/W) nanoemulsion of Bisandrographolide C.

Materials:

• Bisandrographolide C

• Oil phase (e.g., medium-chain triglycerides, sesame oil)

• Surfactant (e.g., Tween 80, Polysorbate 20)

• Co-surfactant (e.g., Transcutol, ethanol)

• Purified water

• High-pressure homogenizer

• Magnetic stirrer

Procedure:

• Preparation of the Oil Phase: Dissolve a known amount of Bisandrographolide C in the selected oil. Gentle heating or sonication may be used to facilitate dissolution.

• Preparation of the Aqueous Phase: Dissolve the surfactant and co-surfactant in purified water.

• Formation of Coarse Emulsion: Slowly add the oil phase to the aqueous phase under continuous stirring with a magnetic stirrer to form a coarse emulsion.

• High-Pressure Homogenization: Pass the coarse emulsion through a high-pressure homogenizer for a specified number of cycles (e.g., 3-5 cycles) at a defined pressure (e.g., 15,000-20,000 psi).

• Cool the resulting nanoemulsion to room temperature.

• Store the nanoemulsion in a sealed container, protected from light.

Characterization:

• Droplet Size and Polydispersity Index (PDI): Measure using Dynamic Light Scattering (DLS).

• Zeta Potential: Determine the surface charge of the droplets using DLS.

• Drug Content and Encapsulation Efficiency: Quantify the amount of Bisandrographolide C in the nanoemulsion and determine the percentage of encapsulated drug.

• Stability Studies: Assess the physical stability of the nanoemulsion over time by monitoring droplet size, PDI, and for any signs of phase separation or drug precipitation.

Protocol 3: Preparation of Bisandrographolide C-Loaded Liposomes by Thin-Film Hydration Method

This protocol details the preparation of liposomes encapsulating the lipophilic Bisandrographolide C.

Materials:

• Bisandrographolide C

• Phospholipids (e.g., soy phosphatidylcholine, dipalmitoylphosphatidylcholine)

• Cholesterol

• Chloroform or a chloroform/methanol mixture

• Phosphate buffered saline (PBS) or other aqueous buffer

• Rotary evaporator

• Probe sonicator or bath sonicator

• Extruder with polycarbonate membranes (optional)

Procedure:

• Accurately weigh the phospholipids, cholesterol, and Bisandrographolide C in a desired molar ratio (e.g., Phospholipid:Cholesterol:Drug at 7:3:0.5).

• Dissolve all components in a round-bottom flask using a suitable organic solvent system like chloroform or a chloroform/methanol mixture.

• Attach the flask to a rotary evaporator and remove the organic solvent under reduced pressure at a temperature above the lipid transition temperature to form a thin, uniform lipid film on the flask wall.

• Ensure complete removal of the solvent by placing the flask under high vacuum for at least 1-2 hours.

• Hydrate the lipid film by adding the aqueous buffer (e.g., PBS) and rotating the flask gently at a temperature above the lipid transition temperature. This will result in the formation of multilamellar vesicles (MLVs).

• To reduce the size and lamellarity of the liposomes, sonicate the MLV suspension using a probe sonicator (on ice to prevent lipid degradation) or a bath sonicator.

• For a more uniform size distribution, the liposome (B1194612) suspension can be extruded through polycarbonate membranes of a defined pore size (e.g., 100 nm) using a mini-extruder.

• Store the prepared liposomal formulation at 4°C.

Characterization:

• Vesicle Size, PDI, and Zeta Potential: Analyze using Dynamic Light Scattering (DLS).

• Encapsulation Efficiency: Determine the percentage of Bisandrographolide C entrapped in the liposomes by separating the free drug from the liposomes (e.g., by ultracentrifugation or dialysis) and quantifying the drug in the liposomal fraction.

• Morphology: Visualize the liposomes using Transmission Electron Microscopy (TEM).

Visualization of Experimental Workflow and Signaling Pathway

Caption: Workflow for formulation and evaluation of Bisandrographolide C.

Caption: Proposed signaling pathways for Bisandrographolide C.

Conclusion

The successful preclinical development of Bisandrographolide C is contingent upon overcoming its inherent poor aqueous solubility. The formulation strategies and detailed protocols provided herein offer a rational approach to enhancing its solubility and bioavailability. Careful selection and characterization of the formulation are critical steps that will enable a more accurate assessment of the therapeutic potential of Bisandrographolide C in subsequent in vitro and in vivo studies. The proposed signaling pathways, based on its known targets and the activity of the related compound andrographolide, provide a framework for investigating its mechanism of action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Bisandrographolide C | C40H56O8 | CID 73174172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Aqueous Solubility of Bisandrographolide C

This technical support guide provides researchers, scientists, and drug development professionals with practical information, troubleshooting advice, and detailed protocols for improving the aqueous solubility of Bisandrographolide C.

Disclaimer: Specific quantitative aqueous solubility data for Bisandrographolide C is limited in publicly available literature. The information and protocols provided herein are based on established methods for improving the solubility of poorly water-soluble drugs, particularly its parent compound, Andrographolide (B1667393). Researchers should consider these as starting points and optimize the parameters for their specific experimental needs.

Frequently Asked Questions (FAQs)

Q1: What is Bisandrographolide C and why is its aqueous solubility a concern?

Bisandrographolide C is a diterpenoid lactone dimer isolated from the plant Andrographis paniculata. Like many other diterpenoids, including its monomer Andrographolide, it is a lipophilic molecule and is expected to have poor solubility in water.[1] This low aqueous solubility can significantly hinder its absorption and bioavailability in biological systems, limiting its therapeutic potential.

Q2: What is the reported aqueous solubility of Bisandrographolide C?

Q3: What are the primary strategies for improving the aqueous solubility of Bisandrographolide C?

The most common and effective strategies for enhancing the solubility of poorly water-soluble compounds like Bisandrographolide C include:

• Solid Dispersion: Dispersing Bisandrographolide C in a water-soluble polymer matrix at a molecular level.

• Nanosuspension: Reducing the particle size of Bisandrographolide C to the nanometer range, which increases the surface area for dissolution.

• Cyclodextrin (B1172386) Inclusion Complexation: Encapsulating the lipophilic Bisandrographolide C molecule within the hydrophobic cavity of a cyclodextrin molecule.

Q4: Which method is the most suitable for my research?

The choice of method depends on several factors, including the desired final dosage form, the required fold-increase in solubility, and the available equipment.

• Solid dispersions are often suitable for oral solid dosage forms and can significantly enhance dissolution rates.

• Nanosuspensions are versatile and can be used for oral, parenteral, and other routes of administration. They are particularly effective in increasing the dissolution velocity.

• Cyclodextrin complexes are well-suited for liquid formulations and can improve both solubility and stability.

Troubleshooting Guide

Issue Encountered	Possible Cause(s)	Suggested Solution(s)
Low drug loading in solid dispersion	Poor miscibility between Bisandrographolide C and the chosen polymer.	- Screen a variety of polymers with different polarities (e.g., PVP K30, HPMC, Soluplus®).- Use a combination of polymers.- Optimize the drug-to-polymer ratio.
Drug recrystallization in solid dispersion upon storage	The amorphous drug is thermodynamically unstable. The chosen polymer does not sufficiently inhibit crystallization.	- Store the solid dispersion in a desiccator at low humidity and controlled temperature.- Incorporate a secondary polymer that has strong interactions with the drug.- Ensure complete solvent removal during preparation.
Particle aggregation in nanosuspension	Insufficient stabilizer concentration or inappropriate stabilizer.	- Increase the concentration of the stabilizer.- Use a combination of steric and electrostatic stabilizers (e.g., a poloxamer and sodium lauryl sulfate).- Optimize the homogenization or milling parameters (e.g., pressure, number of cycles, milling time).
Incomplete formation of cyclodextrin inclusion complex	Steric hindrance due to the size of Bisandrographolide C. Incorrect stoichiometry.	- Use a modified cyclodextrin with a larger cavity or functional groups that can improve interaction (e.g., HP-β-CD).- Optimize the molar ratio of Bisandrographolide C to cyclodextrin.- Employ a more efficient complexation method, such as kneading or freeze-drying.
Precipitation of the compound upon dilution of a stock solution	The aqueous environment is a strong anti-solvent for the organic stock solution.	- Dilute the stock solution slowly into the aqueous phase with vigorous stirring.- Use a co-solvent system in the final aqueous medium.- Prepare a formulation such as a nanosuspension or cyclodextrin complex to maintain solubility upon dilution.

Data Presentation

Table 1: Solubility of Andrographolide in Various Solvents (as a reference for Bisandrographolide C)

Solvent	Solubility (mg/mL)
Ethanol (B145695)	~0.2[2]
DMSO	~3[2]
Dimethylformamide (DMF)	~14[2]
1:1 DMF:PBS (pH 7.2)	~0.5[2]
Water	Almost insoluble[1]

Table 2: Examples of Solubility Enhancement for Andrographolide (indicative for Bisandrographolide C)

Formulation Technique	Carrier/Stabilizer	Fold Increase in Solubility/Dissolution	Reference
Solid Dispersion	Soluplus®	Significant increase in dissolution rate	[4]
Solid Dispersion	PEG 6000	Increased solubility and dissolution	[4]
Nanosuspension	Eudragit® EPO and Pluronic® F-68	2.2-fold increase in AUC	[5]
Cyclodextrin Complex	Hydroxypropyl-β-cyclodextrin (HP-β-CD)	1.6-fold higher AUC
Cyclodextrin Complex	β-cyclodextrin	38-fold increase in solubility

Experimental Protocols

Protocol 1: Preparation of Bisandrographolide C Solid Dispersion by Solvent Evaporation

This protocol is adapted from methods used for Andrographolide.

Materials:

• Bisandrographolide C

• Polyvinylpyrrolidone K30 (PVP K30) or other suitable polymer (e.g., HPMC, Soluplus®)

• Ethanol (or another suitable volatile solvent)

• Rotary evaporator

• Vacuum oven

• Mortar and pestle

• Sieves

Procedure:

• Accurately weigh Bisandrographolide C and the chosen polymer in a desired weight ratio (e.g., 1:5 w/w).

• Dissolve both components completely in a sufficient volume of ethanol in a round-bottom flask. Sonication may be used to aid dissolution.

• Attach the flask to a rotary evaporator.

• Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50 °C).

• Continue evaporation until a thin, dry film is formed on the inner wall of the flask.

• Further dry the solid dispersion in a vacuum oven at 40 °C for 24 hours to remove any residual solvent.

• Scrape the dried solid dispersion from the flask.

• Gently pulverize the solid dispersion using a mortar and pestle.

• Pass the powder through a sieve to obtain a uniform particle size.

• Store the prepared solid dispersion in a desiccator to prevent moisture absorption.

Protocol 2: Preparation of Bisandrographolide C Nanosuspension by Wet Milling

This protocol is a general method adaptable for producing nanosuspensions.

Materials:

• Bisandrographolide C

• Stabilizer (e.g., Poloxamer 188, TPGS)

• Co-stabilizer (optional, e.g., Sodium Lauryl Sulfate)

• Purified water

• High-shear homogenizer

• Wet media mill with zirconium oxide beads (0.2-0.5 mm)

• Particle size analyzer

Procedure:

• Prepare an aqueous solution of the stabilizer(s) in purified water.

• Disperse the accurately weighed Bisandrographolide C powder in the stabilizer solution.

• Homogenize the mixture using a high-shear homogenizer for 5-10 minutes to form a pre-suspension.

• Transfer the pre-suspension to the wet media mill containing zirconium oxide beads.

• Mill the suspension at a controlled temperature (e.g., 4 °C to prevent degradation) for a specified duration (e.g., 1-4 hours).

• Monitor the particle size periodically using a particle size analyzer until the desired size (typically < 500 nm) is achieved.

• Separate the nanosuspension from the milling media.

• The resulting nanosuspension can be used directly or lyophilized for long-term storage. If lyophilizing, a cryoprotectant (e.g., mannitol) should be added.

Protocol 3: Preparation of Bisandrographolide C - Cyclodextrin Inclusion Complex by Kneading Method

This method is suitable for lab-scale preparation and is adapted from protocols for similar compounds.

Materials:

• Bisandrographolide C

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol

• Water

• Mortar and pestle

• Vacuum oven

Procedure:

• Accurately weigh Bisandrographolide C and HP-β-CD in a 1:1 molar ratio.

• Place the HP-β-CD in a mortar and add a small amount of a water:ethanol (1:1 v/v) mixture to form a paste.

• Gradually add the Bisandrographolide C powder to the paste while triturating continuously.

• Knead the mixture for 45-60 minutes, adding small amounts of the water:ethanol mixture as needed to maintain a suitable consistency.

• Dry the resulting solid mass in a vacuum oven at 40-50 °C until a constant weight is achieved.

• Pulverize the dried complex and pass it through a sieve.

• Store the inclusion complex in a tightly sealed container in a desiccator.

Visualizations

Caption: Workflow for Solid Dispersion Preparation.

Caption: Workflow for Nanosuspension Preparation.

Caption: Workflow for Cyclodextrin Inclusion Complexation.

References

• 1. Andrographolide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Bisandrographolide A | CAS:160498-00-0 | Diterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Physicochemical characteristics and oral bioavailability of andrographolide complexed with hydroxypropyl-beta-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]

Bisandrographolide C stability testing under different pH conditions

Technical Support Center: Bisandrographolide C Stability

Disclaimer: Publicly available research specifically detailing the pH stability of Bisandrographolide C is limited. The following guide is based on extensive studies conducted on Andrographolide , a structurally related major diterpenoid lactone found in the same plant, Andrographis paniculata. This information serves as a robust framework and a predictive guide for designing, executing, and troubleshooting stability experiments for Bisandrographolide C. Researchers should validate these methodologies for their specific compound of interest.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of Bisandrographolide C at different pH levels?

Q2: What are the likely degradation pathways for Bisandrographolide C?

Based on studies of Andrographolide, the degradation pathway is dictated by the pH.

• Under acidic conditions (e.g., pH 2.0) , Andrographolide typically undergoes isomerization and dehydration, leading to products like isoandrographolide (B12420448) and 8,9-didehydroandrographolide.[1][2][3][4][5]

• Under basic conditions (e.g., pH 6.0 and higher) , hydrolysis of the lactone ring is a common degradation route, forming products such as 15-seco-andrographolide and others.[1][2][3][4][5]

Researchers studying Bisandrographolide C should be vigilant for similar chemical transformations.

Q3: Which analytical techniques are recommended for monitoring the stability of Bisandrographolide C?

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) or Ultra-Performance Liquid Chromatography (UPLC) with a Photodiode Array (PDA) or UV detector are the most suitable methods.[6][7][8] These techniques allow for the separation and quantification of the parent compound from its potential degradation products. A C18 column is commonly used for separation.[6][9] For structural elucidation of unknown degradation products, hyphenated techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) are indispensable.[10][11][12]

Troubleshooting Guide

Issue 1: Rapid and Unexpected Degradation of the Compound in Solution.

• Possible Cause 1: pH of the Medium. The stability of diterpenoid lactones is highly sensitive to pH. An unbuffered or alkaline (pH > 7) solution can cause rapid hydrolysis of the lactone ring.

  • Solution: Ensure your solvent system is buffered to a slightly acidic or neutral pH (ideally pH 3-5) for maximum stability.[2] Verify the pH of your final solution after the compound has been added.

• Possible Cause 2: High Temperature. Thermal degradation can occur, and its rate is often accelerated at non-optimal pH values.[2][3][4]

  • Solution: Store stock solutions and samples at refrigerated (2-8°C) or frozen (≤ -20°C) temperatures. Avoid repeated freeze-thaw cycles. Conduct experiments at controlled room temperature unless investigating thermal stability.

• Possible Cause 3: Photodegradation. Exposure to UV light can lead to degradation.

  • Solution: Protect your samples from light by using amber vials or covering containers with aluminum foil, especially during long-term storage or processing.[13]

Issue 2: Poor Separation Between the Parent Compound and Degradation Products in HPLC.

• Possible Cause: Suboptimal Chromatographic Conditions. The mobile phase composition, gradient, or column type may not be adequate to resolve structurally similar degradation products from the parent peak.

  • Solution:

    • Adjust Mobile Phase: Modify the ratio of your organic solvent (e.g., acetonitrile (B52724) or methanol) to the aqueous buffer.[6]

    • Optimize Gradient: If using a gradient elution, adjust the slope to increase the separation between closely eluting peaks.

    • Change Buffer pH: Altering the pH of the aqueous mobile phase can change the ionization state of the analytes and improve resolution.

    • Test Different Columns: If resolution is still poor, consider a column with a different stationary phase or particle size.[8]

Data Summary: Andrographolide Stability (as a proxy)

Table 1: Degradation Kinetics of Andrographolide at Different pH Values. This table summarizes findings from studies on Andrographolide and can be used as an estimation for designing Bisandrographolide C experiments.

pH	Temperature (°C)	Rate Constant (k)	Predicted Shelf-Life (t₉₀) at 25°C	Degradation Order
2.0	50 - 85	Varies with temp.	~4.3 years	First-order
4.0	70	No degradation	-	-
6.0	50 - 85	Varies with temp.	~41 days	First-order
8.0	50 - 85	Varies with temp.	~1.1 days	First-order

(Data compiled from multiple sources indicating degradation follows first-order kinetics and is faster at higher pH and temperatures)[2][3][4][5]

Table 2: Major Degradation Products of Andrographolide Identified Under Forced Degradation.

Stress Condition	Degradation Products Identified
Acidic (pH 2.0)	Isoandrographolide, 8,9-Didehydroandrographolide
Basic (pH 6.0)	15-Seco-andrographolide, 14-Deoxy-15-methoxyandrographolide, 14-Deoxy-11,14-dehydroandrographolide

(Source: Spectroscopic analysis of degradation products)[1][2][3][4][5][9]

Experimental Protocols

Protocol 1: General Procedure for pH-Dependent Stability Testing

• Buffer Preparation: Prepare a series of buffers covering the desired pH range (e.g., pH 2, 4, 7, 9, 12). Common buffers include phosphate, citrate, or borate (B1201080) buffers. Ensure the buffer strength is sufficient to maintain the pH after the addition of the compound stock solution.

• Stock Solution Preparation: Prepare a concentrated stock solution of Bisandrographolide C in a suitable organic solvent like methanol (B129727) or DMSO.[5]

• Sample Preparation: Dilute the stock solution with each respective buffer to achieve the final desired concentration for the study. The final concentration of the organic solvent should be low (e.g., <5%) to minimize its effect on stability.

• Incubation: Incubate the samples in a temperature-controlled environment (e.g., 25°C or an accelerated condition like 40°C). Protect samples from light.

• Time-Point Sampling: Withdraw aliquots from each sample at predetermined time intervals (e.g., 0, 2, 4, 8, 24, 48 hours).

• Sample Quenching (if necessary): Immediately neutralize the pH of the collected aliquots by diluting them in the initial mobile phase or another suitable buffer to halt further degradation before analysis.

• Analysis: Analyze the samples using a validated stability-indicating HPLC or UPLC method to determine the remaining concentration of Bisandrographolide C and detect the formation of any degradation products.

Protocol 2: Example Stability-Indicating RP-HPLC Method (This method is based on protocols for Andrographolide and should be optimized for Bisandrographolide C)

• Instrument: HPLC system with PDA/UV detector.

• Column: C18, 4.6 x 250 mm, 5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: Start at 30% B, increase to 70% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Scan from 200-400 nm; quantify at the λmax of Bisandrographolide C (e.g., ~223 nm for Andrographolide).[6]

• Injection Volume: 10-20 µL.

• Column Temperature: 30°C.

Visualizations

Caption: Experimental workflow for a pH-dependent stability study.

Caption: Potential degradation pathways based on Andrographolide data.

References

• 1. researchgate.net [researchgate.net]
• 2. Degradation kinetics of Andrographolide in aqueous solution, product identification and biological activity evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Degradation kinetics of Andrographolide in aqueous solution, product identification and biological activity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scilit.com [scilit.com]
• 5. researchgate.net [researchgate.net]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. crbb-journal.com [crbb-journal.com]
• 9. researchgate.net [researchgate.net]
• 10. files.core.ac.uk [files.core.ac.uk]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. impactfactor.org [impactfactor.org]
• 13. phytojournal.com [phytojournal.com]

Technical Support Center: Bisandrographolide C Stability and Degradation

Disclaimer: Publicly available scientific literature lacks specific data on the temperature stability and degradation kinetics of Bisandrographolide C. This document provides comprehensive information on Andrographolide (B1667393) , the major bioactive diterpenoid lactone from the same plant, Andrographis paniculata. Researchers may find this information useful as a reference for designing and interpreting stability studies for the structurally related Bisandrographolide C. The experimental conditions and degradation pathways described for Andrographolide may offer insights into potential stability challenges for other diterpenoids from this plant.

Frequently Asked Questions (FAQs)

Q1: What are the typical storage conditions for diterpenoid lactones isolated from Andrographis paniculata?

A1: Based on studies of Andrographolide, crystalline forms are generally stable. For instance, crystalline Andrographolide is highly stable even at 70°C with 75% relative humidity over a three-month period[1]. However, amorphous forms are less stable and can degrade under the same conditions[2]. For long-term storage, it is advisable to store the compound in a crystalline form at controlled room temperature or under refrigeration, protected from light and moisture.

Q2: How does pH affect the stability of Andrographolide in aqueous solutions?

A2: Andrographolide is most stable in acidic conditions, with an optimal pH range between 2.0 and 4.0[3][4][5][6]. Its degradation rate increases significantly in neutral to basic solutions[3][4]. The degradation in aqueous solutions follows first-order kinetics[3][4][5][6].

Q3: What are the known degradation products of Andrographolide?

A3: Under acidic conditions (pH 2.0), the major degradation products are isoandrographolide (B12420448) and 8,9-didehydroandrographolide[3][4][6][7]. Under basic or near-neutral conditions (pH 6.0 and above), the degradation products include 15-seco-andrographolide, 14-deoxy-15-methoxyandrographolide, and 14-deoxy-11,12-didehydroandrographolide[1][3][4][6][7].

Q4: Are there validated analytical methods for stability testing of Andrographolide?

A4: Yes, several stability-indicating high-performance liquid chromatography (HPLC) and high-performance thin-layer chromatography (HPTLC) methods have been developed and validated for the quantification of Andrographolide in the presence of its degradation products.[8][9][10][11] These methods are crucial for accurate stability assessment.

Troubleshooting Guide for Experimental Stability Studies

Problem	Possible Cause	Recommended Solution
Rapid degradation of the compound in solution.	The pH of the solution may be neutral or basic.	Adjust the pH of the solution to the optimal range of 2.0-4.0 for enhanced stability[3][4][5][6].
Inconsistent results in thermal stability studies.	The physical form (crystalline vs. amorphous) of the compound may not be controlled.	Ensure the compound is in a consistent and known physical form, as amorphous material degrades more readily[1].
Appearance of unknown peaks in chromatograms during stability analysis.	These are likely degradation products.	Conduct forced degradation studies under various stress conditions (acid, base, oxidation, heat, light) to systematically generate and identify potential degradation products[8][9].
Poor separation of the parent compound from its degradation products in HPLC.	The chromatographic method is not optimized for stability indication.	Develop and validate a stability-indicating HPLC method. This involves experimenting with different columns, mobile phase compositions, and gradient elution to achieve adequate resolution between all peaks[8][10][11].

Quantitative Data Summary

Table 1: Summary of Andrographolide Degradation under Forced Conditions

Stress Condition	Reagents and Conditions	Observation	Reference
Acid Hydrolysis	4 N HCl, reflux at 100°C for 2 hours	Significant degradation	[1][7]
Base Hydrolysis	0.05 N NaOH, room temperature for 10 minutes	Rapid and significant degradation	[1][7]
Oxidative Degradation	3% H₂O₂, 80°C for 2 hours	Degradation observed	[9]
Thermal Degradation (Dry Heat)	Hot air oven at 80°C for 2 hours	Degradation observed, especially in amorphous form	[1][2][9]
Photolytic Degradation	Exposure to UV light for 6 hours	Complete degradation reported in one study	[9]

Table 2: Degradation Kinetics of Andrographolide in Aqueous Solution

pH	Temperature (°C)	Rate Constant (k)	Half-life (t½)	Degradation Order	Reference
2.0	70	Data not specified	Data not specified	First-order	[3][4]
6.0	70	Data not specified	Data not specified	First-order	[3][4]
8.0	70	Data not specified	Data not specified	First-order	[3][4]
Amorphous Solid	25	3.8 x 10⁻⁶ d⁻¹ (predicted)	Data not specified	Second-order	[2]

Experimental Protocols

Stability-Indicating HPLC Method for Andrographolide

This protocol is a composite based on several published methods and should be optimized for specific laboratory conditions.[8][10][11]

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic mixture of methanol (B129727) and water is commonly used. A typical starting point is a 65:35 (v/v) mixture of methanol and water. The pH of the aqueous phase can be adjusted with phosphoric acid to improve peak shape.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 226 nm.

• Injection Volume: 20 µL.

• Sample Preparation: Dissolve the compound in the mobile phase or a suitable solvent like methanol to a known concentration (e.g., 10-50 µg/mL).

Forced Degradation Study Protocol

• Acid Hydrolysis: Dissolve the compound in a solution of 0.1 N HCl and heat at 80°C for a specified period (e.g., 2 hours). Neutralize the solution before injection into the HPLC.

• Base Hydrolysis: Dissolve the compound in a solution of 0.1 N NaOH and keep at room temperature or heat gently for a specified period. Neutralize the solution before analysis.

• Oxidative Degradation: Treat a solution of the compound with 3% hydrogen peroxide (H₂O₂) at room temperature or with gentle heating.

• Thermal Degradation: Expose the solid compound to dry heat in a calibrated oven at a temperature such as 80°C for several hours.

• Photolytic Degradation: Expose a solution of the compound to UV light (e.g., 254 nm) for a defined duration.

Visualizations

Caption: Workflow for a forced degradation study.

References

• 1. ingentaconnect.com [ingentaconnect.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Degradation kinetics of Andrographolide in aqueous solution, product identification and biological activity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scilit.com [scilit.com]
• 6. researchgate.net [researchgate.net]
• 7. Isolation and characterization of the acid and base degradation products of andrographolide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stability Indicating RP- HPLC Method for Determination of Andrographolide - IJPRS [ijprs.com]
• 9. phytojournal.com [phytojournal.com]
• 10. medic.upm.edu.my [medic.upm.edu.my]
• 11. files.core.ac.uk [files.core.ac.uk]

Technical Support Center: Optimizing Bisandrographolide C for In Vitro Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the concentration of Bisandrographolide C in in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Bisandrographolide C and what are its known biological activities?

A1: Bisandrographolide C is a diterpenoid dimer isolated from the plant Andrographis paniculata. Preliminary research suggests it possesses anti-cancer and ion channel modulating properties. Specifically, it has been shown to bind to and suppress the function of CD81, a protein implicated in cancer metastasis, in esophageal cancer cells.[1] Additionally, Bisandrographolide C activates TRPV1 and TRPV3 channels with Kd values of 289 and 341 μM, respectively, and may offer protective effects to cardiomyocytes under hypoxia-reoxygenation conditions.[2]

Q2: What is a good starting concentration range for Bisandrographolide C in in vitro assays?

A2: Specific optimal concentrations for Bisandrographolide C are not extensively documented and are highly dependent on the cell type and assay. However, based on data for the related compound Andrographolide (B1667393) and the limited data on Bisandrographolide C, a broad starting range of 1 µM to 100 µM is recommended for initial dose-response experiments. For anti-inflammatory assays, concentrations as low as 0.5 µM have been effective for Andrographolide in inhibiting cytokine release.[3] For anti-cancer cell viability assays with Andrographolide, IC50 values typically range from 10 µM to 100 µM.[4] It is crucial to perform a dose-response curve to determine the optimal concentration for your specific experimental conditions.

Q3: How should I prepare a stock solution of Bisandrographolide C?

A3: Bisandrographolide C is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), Chloroform, Dichloromethane, Ethyl Acetate, and Acetone.[5] For cell-based assays, it is recommended to prepare a high-concentration stock solution (e.g., 10-20 mM) in anhydrous DMSO. This stock solution should be aliquoted into single-use vials to minimize freeze-thaw cycles and stored at -20°C or -80°C for long-term stability. For experiments, the DMSO stock should be diluted directly into the cell culture medium to the desired final concentration immediately before use. Ensure the final DMSO concentration in the assay is low (typically <0.5%, ideally <0.1%) to avoid solvent-induced cytotoxicity.

Q4: What are the known signaling pathways modulated by Bisandrographolide C?

A4: Direct evidence for signaling pathways modulated by Bisandrographolide C is limited. However, research on the closely related compound, Andrographolide, has shown significant modulation of several key pathways involved in cancer and inflammation. These include the NF-κB, PI3K/Akt/mTOR, and JAK/STAT signaling pathways.[6][7][8] Andrographolide has been shown to inhibit NF-κB activation, a critical regulator of inflammatory responses and cell survival.[9] Given the structural similarities, it is plausible that Bisandrographolide C may also affect these pathways, but this requires experimental validation.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or no biological activity observed	- Sub-optimal concentration: The concentration of Bisandrographolide C may be too low to elicit a response. - Compound precipitation: Bisandrographolide C has low aqueous solubility and may precipitate in the culture medium. - Cell line insensitivity: The chosen cell line may not be responsive to Bisandrographolide C. - Incorrect assay endpoint: The selected assay may not be suitable for detecting the biological activity of the compound.	- Perform a broad dose-response experiment (e.g., 0.1 µM to 100 µM) to identify the active range. - Visually inspect the culture medium for any signs of precipitation after adding the compound. Prepare fresh dilutions from the DMSO stock for each experiment. Ensure the final DMSO concentration is minimal. - Review literature to select a cell line known to be sensitive to similar compounds or screen multiple cell lines. - Consider alternative assays to measure different aspects of cellular function (e.g., apoptosis, cell cycle, specific protein phosphorylation).
High background or non-specific effects	- High DMSO concentration: The concentration of the solvent (DMSO) may be causing cellular stress or toxicity. - Compound cytotoxicity: The concentration of Bisandrographolide C may be too high, leading to general cytotoxicity rather than a specific biological effect.	- Ensure the final DMSO concentration in all wells, including controls, is identical and as low as possible (ideally ≤ 0.1%). - Perform a cytotoxicity assay (e.g., MTT, LDH) to determine the cytotoxic concentration range of Bisandrographolide C for your specific cell line. Use concentrations below the cytotoxic threshold for functional assays.
Inconsistent results between experiments	- Inconsistent cell culture conditions: Variations in cell passage number, seeding density, or growth phase can affect experimental outcomes. - Variability in compound preparation: Inconsistent preparation of stock and working solutions can lead to dosing errors. - Assay variability: Inherent variability in the assay itself.	- Maintain consistent cell culture practices. Use cells within a defined passage number range and ensure consistent seeding density and confluency at the time of treatment. - Prepare fresh working solutions from a well-characterized stock solution for each experiment. Aliquot stock solutions to avoid repeated freeze-thaw cycles. - Include appropriate positive and negative controls in every experiment to monitor assay performance. Run replicates to assess variability.

Data Presentation

Table 1: Reported In Vitro Activity of Bisandrographolide C and Related Compounds

Compound	Assay Type	Cell Line/System	Effective Concentration/Result	Reference
Bisandrographolide C	Ion Channel Activation	-	Kd for TRPV1: 289 µMKd for TRPV3: 341 µM	[2]
Bisandrographolide C	Protein Binding	Esophageal Cancer Cells	Binds to and suppresses CD81 function	[1]
Bisandrographolide A	Ion Channel Activation	HEK293T cells expressing TRPV4	EC50: 790-950 nM	[10][11]
Andrographolide	Anti-inflammatory	Mouse Peritoneal Macrophages	IC50 for TNF-α inhibition: 0.6 µM	[3]
Andrographolide	Anti-inflammatory	THP-1 cells	IC50 for TNF-α inhibition: 21.9 µM	[12]
Andrographolide	Anti-cancer (Cytotoxicity)	Oral Cancer (KB) cells	IC50: 106 µg/ml	[13]
Andrographolide	Anti-cancer (Cytotoxicity)	Breast Cancer (MCF-7) cells	IC50: 32.90 µM (48h)	[4]
Andrographolide	Anti-cancer (Cytotoxicity)	Breast Cancer (MDAMB-231) cells	IC50: 37.56 µM (48h)	[4]

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

This protocol is a general guideline for determining the cytotoxic effects of Bisandrographolide C on a chosen cancer cell line.

1. Cell Seeding:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

2. Compound Treatment:

• Prepare a 10 mM stock solution of Bisandrographolide C in DMSO.

• Perform serial dilutions of the stock solution in culture medium to obtain a range of concentrations (e.g., 1 µM to 100 µM).

• Include a vehicle control (medium with the same final concentration of DMSO as the highest Bisandrographolide C concentration).

• Remove the medium from the wells and add 100 µL of the medium containing the different compound concentrations.

3. Incubation:

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

4. MTT Assay:

• Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

5. Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage of viability against the log of the compound concentration to determine the IC50 value.

Protocol 2: Apoptosis (Annexin V-FITC/PI) Assay

This protocol provides a method for assessing the induction of apoptosis by Bisandrographolide C.

1. Cell Treatment:

• Seed cells in a 6-well plate and allow them to attach overnight.

• Treat the cells with the desired concentrations of Bisandrographolide C (e.g., IC25 and IC50 values determined from the MTT assay) for a specified time (e.g., 24 hours). Include a vehicle control.

2. Cell Harvesting and Staining:

• Harvest the cells by trypsinization and collect both the detached and attached cells.

• Wash the cells with cold PBS.

• Resuspend the cells in 1X Annexin-binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's instructions.

• Incubate the cells in the dark at room temperature for 15 minutes.

3. Flow Cytometry Analysis:

• Analyze the stained cells by flow cytometry.

• Early apoptotic cells will be Annexin V-positive and PI-negative.

• Late apoptotic/necrotic cells will be both Annexin V-positive and PI-positive.

Visualizations

Caption: General experimental workflow for determining the optimal concentration and effect of Bisandrographolide C.

Caption: A logical troubleshooting guide for common issues in in vitro assays with Bisandrographolide C.

Caption: Potential signaling pathways modulated by Andrographolide, which may be relevant for Bisandrographolide C.

References

• 1. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Andrographolide exhibits anti-invasive activity against colon cancer cells via inhibition of MMP2 activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Bisandrographolide A | CAS:160498-00-0 | Diterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. Targeting signaling pathways with andrographolide in cancer therapy (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Study on the mechanism of andrographolide activation [frontiersin.org]
• 8. Andrographolide suppresses chondrosarcoma cell migration and invasion by inhibiting the PI3K/Akt/mTOR signaling pathway and activating autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanisms of Natural Extracts of Andrographis paniculata That Target Lipid-Dependent Cancer Pathways: A View from the Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. An in vitro study of anti-inflammatory activity of standardised Andrographis paniculata extracts and pure andrographolide - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Andrographolide demonstrates anti-proliferative activity in oral cancer by promoting apoptosis, the programmed cell death process - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low yield in Bisandrographolide C extraction

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the extraction of Bisandrographolide C from Andrographis paniculata.

Disclaimer: Bisandrographolide C is a minor dimeric diterpenoid within Andrographis paniculata. Detailed extraction yield data specifically for this compound is limited in publicly available literature. Therefore, this guide leverages data and protocols for Andrographolide, the most abundant and well-studied diterpenoid in the plant, as a proxy. The principles and troubleshooting steps are broadly applicable to diterpenoids from this species.

Frequently Asked Questions (FAQs)

Q1: What is Bisandrographolide C?

A1: Bisandrographolide C is an ent-labdane diterpenoid dimer isolated from the medicinal plant Andrographis paniculata.[1] It is recognized for its biological activities, including the activation of TRPV1 and TRPV3 channels, and it may play a role in protecting cardiomyocytes from hypoxia-reoxygenation injury.[1]

Q2: Which part of Andrographis paniculata has the highest concentration of diterpenoids?

A2: The leaves of Andrographis paniculata contain the highest concentration of diterpenoid lactones, including Andrographolide.[2] Consequently, the leaves are the most common plant part used for the extraction of these compounds.

Q3: What are the most effective solvents for extracting diterpenoids like Bisandrographolide C?

A3: Polar solvents are generally more effective for extracting diterpenoids from Andrographis paniculata. Methanol (B129727) has been identified as one of the best solvents for the extraction of Andrographolide.[3][4] Ethanol (B145695), particularly aqueous ethanol solutions (e.g., 50-70%), also demonstrates high extraction efficiency for related diterpenoids.[5][6] The choice of solvent is a critical factor influencing the extraction selectivity and overall yield.[7]

Q4: How does temperature affect the extraction process?

A4: Increasing the extraction temperature generally enhances the solubility and diffusion rate of the target compounds, which can lead to a higher yield up to a certain point.[8][9] However, excessively high temperatures (e.g., above 70°C) can lead to the thermal degradation of thermolabile compounds like Andrographolide, resulting in a lower yield of the desired product.

Q5: What are common challenges in the purification of Bisandrographolide C?

A5: A primary challenge in purification is the removal of chlorophyll, which results in a sticky, dark green extract that can interfere with subsequent steps like crystallization.[3] The complex mixture of similar diterpenoids in the crude extract also makes the isolation of a specific minor compound like Bisandrographolide C challenging, often requiring multiple chromatographic steps.

Troubleshooting Guide for Low Yield

This guide addresses common issues encountered during the extraction of Bisandrographolide C that may lead to lower than expected yields.

Issue	Potential Cause	Recommended Solution
Low Overall Extract Yield	1. Inappropriate Solvent: The solvent polarity may not be optimal for Bisandrographolide C.	Use polar solvents like methanol or aqueous ethanol (50-70%). Methanol is often cited as highly effective for related diterpenoids.[3][4][5]
2. Insufficient Extraction Time: The contact time between the plant material and the solvent may be too short.	Increase the extraction time. For maceration, consider extending the period to 16 hours or more. For reflux or sonication, ensure the duration is adequate (e.g., 1-3 hours).[4]
3. Poor Solid-to-Liquid Ratio: An insufficient volume of solvent may lead to incomplete extraction.	Increase the solvent volume. A common starting ratio is 1:10 to 1:20 (w/v) of plant material to solvent.[5]
Low Purity of Target Compound	1. Co-extraction of Impurities: Chlorophyll and other pigments are often co-extracted, complicating purification.	Treat the crude extract with activated charcoal to remove coloring matter before proceeding to crystallization or chromatography.[3]
2. Ineffective Fractionation: The chosen purification method may not be adequately separating Bisandrographolide C from other similar diterpenoids.	Employ multi-step purification, such as column chromatography followed by preparative HPLC, to isolate the target compound.
Degradation of Bisandrographolide C	1. Excessive Heat: High temperatures during extraction (e.g., reflux or solvent evaporation) can degrade the compound.	Maintain extraction temperatures below 70°C. Use reduced pressure for solvent evaporation to keep the temperature low.
2. Improper Storage of Plant Material: Poor storage conditions of the dried leaves can lead to the degradation of bioactive compounds over time.	Store dried plant material in airtight containers, protected from light and at a cool, constant temperature (e.g., 25°C) to preserve the integrity of the compounds.

Data Summary: Factors Influencing Diterpenoid Yield

The following table summarizes quantitative data on the extraction of Andrographolide (used as a proxy for diterpenoids like Bisandrographolide C) under various experimental conditions.

Extraction Method	Solvent	Temperature	Time	Yield of Andrographolide	Reference
Maceration followed by Reflux	Methanol	Reflux (approx. 65°C)	16h maceration, 1h reflux	0.6% w/w
Maceration	Methanol	40°C	3 hours	~13.75% (crude extract yield)	[4]
Soxhlet Extraction	Methanol	Boiling point of methanol	12 hours	4.686% (in leaves)	[2]
Ultrasonic Extraction	70% Ethanol	Not specified	30 minutes	Optimized for highest efficiency

Detailed Experimental Protocols

Protocol 1: Methanolic Maceration and Reflux Extraction

This protocol is adapted from methods optimized for Andrographolide and is suitable for lab-scale extraction.

• Preparation of Plant Material:

  • Obtain dried leaves of Andrographis paniculata.

  • Grind the leaves into a coarse powder (e.g., 80 mesh size).

  • Dry the powder in an oven at 35-40°C for 24 hours to remove residual moisture.[2]

• Extraction:

  • Weigh 50 g of the dried powder and place it in a suitable flask.

  • Add 200 mL of methanol and allow the mixture to macerate for 16 hours at room temperature with occasional stirring.

  • After maceration, set up a reflux condenser and heat the mixture under reflux for 1 hour.

  • Allow the mixture to cool to room temperature.

• Filtration and Concentration:

  • Filter the mixture through Whatman No. 1 filter paper to separate the extract from the plant residue.

  • Wash the residue with a small amount of fresh methanol to ensure complete recovery of the extract.

  • Combine the filtrates and concentrate the extract using a rotary evaporator under reduced pressure at a temperature below 50°C to obtain a semi-solid mass.

• Initial Purification (Decolorization):

  • Dissolve the crude extract in a minimal amount of methanol.

  • Add activated charcoal (e.g., 1-2% w/w of the crude extract) to the solution.

  • Heat the mixture gently (e.g., reflux for 20 minutes) to facilitate the adsorption of pigments.[3]

  • Filter the hot solution to remove the charcoal. The resulting filtrate should be significantly lighter in color.

• Crystallization and Isolation:

  • Concentrate the decolorized extract by evaporating the solvent until the solution becomes supersaturated.

  • Allow the solution to cool slowly to induce crystallization. Cooling to a lower temperature (e.g., 4°C) can improve the yield.

  • Collect the crystals by filtration and wash them with a small amount of cold methanol to remove soluble impurities.

  • Further purification of Bisandrographolide C from the crystalline mixture will require chromatographic techniques such as column chromatography or preparative HPLC.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the extraction and purification of Bisandrographolide C.

References

• 1. Qualitative and Quantitative Analysis of Andrographis paniculata by Rapid Resolution Liquid Chromatography/Time-of-Flight Mass Spectrometry [mdpi.com]
• 2. phytojournal.com [phytojournal.com]
• 3. mdpi.com [mdpi.com]
• 4. Diterpenoids and Flavonoids from Andrographis paniculata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. iscientific.org [iscientific.org]
• 8. Simultaneous Estimation of Andrographolide and Wedelolactone in Herbal Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Qualitative and Quantitative Analysis of Andrographis paniculata by Rapid Resolution Liquid Chromatography/Time-of-Flight Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of Bisandrographolide C during storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of Bisandrographolide C during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for Bisandrographolide C?

For long-term storage, it is recommended to store Bisandrographolide C at -20°C.[1] For short-term storage, room temperature may be acceptable, but it is always best to refer to the Certificate of Analysis provided by the supplier.[2]

Q2: What are the primary factors that can cause degradation of Bisandrographolide C?

Based on studies of structurally related diterpenoid lactones like andrographolide (B1667393), the primary factors contributing to degradation are expected to be:

• pH: Bisandrographolide C is likely susceptible to degradation in both acidic and alkaline conditions. The optimal pH for stability is predicted to be in the weakly acidic range.

• Temperature: Elevated temperatures can accelerate degradation.

• Light: Exposure to light, particularly UV light, may induce degradation.

• Oxidizing agents: The presence of oxidizing agents can lead to the formation of degradation products.

Q3: How can I monitor the stability of my Bisandrographolide C sample?

The stability of Bisandrographolide C can be monitored using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) with a photodiode array (PDA) detector.[3] These methods allow for the quantification of the parent compound and the detection of any degradation products.

Q4: Are there any known stabilizers for Bisandrographolide C?

While specific stabilizers for Bisandrographolide C are not extensively documented, natural saponins (B1172615) like tea saponins and glycyrrhizin (B1671929) have been shown to be effective in stabilizing nanosuspensions of the related compound andrographolide.[4][5] Antioxidants such as ascorbic acid or butylated hydroxytoluene (BHT) could also be considered to prevent oxidative degradation, although their compatibility and effectiveness with Bisandrographolide C would need to be experimentally verified.

Troubleshooting Guides

Issue 1: Loss of Potency or Unexpected Experimental Results

Possible Cause: Degradation of Bisandrographolide C.

Troubleshooting Steps:

• Verify Storage Conditions: Confirm that the compound has been stored at the recommended temperature and protected from light.

• Assess Purity: Re-analyze the purity of your Bisandrographolide C sample using a validated HPLC or UPLC method. Compare the chromatogram to a reference standard or the initial analysis.

• Investigate Experimental Conditions:

  • pH of Solutions: If working with aqueous solutions, measure the pH. Diterpenoid lactones are generally more stable in a slightly acidic pH range (around 3-5).[6][7][8]

  • Temperature Exposure: Minimize the exposure of the compound to elevated temperatures during your experiments.

  • Solvent Purity: Ensure that the solvents used are of high purity and free from contaminants that could promote degradation.

Issue 2: Appearance of Additional Peaks in Chromatogram

Possible Cause: Formation of degradation products.

Troubleshooting Steps:

• Characterize Degradation Products: If your analytical method allows, use mass spectrometry (LC-MS) to obtain mass information about the unknown peaks to help in their identification. Based on studies of andrographolide, potential degradation products could include isomers or hydrolysis products.[6][7][8]

• Perform Stress Testing: To understand the degradation profile, conduct forced degradation studies under various stress conditions (acidic, basic, oxidative, photolytic, and thermal). This will help in identifying the conditions that lead to the formation of specific degradation products.

• Optimize Formulation/Experimental Conditions: Based on the stress testing results, adjust the pH, temperature, and other experimental parameters to minimize degradation. Consider the use of appropriate stabilizers if necessary.

Data Presentation

Table 1: Hypothetical pH-Dependent Degradation of Bisandrographolide C at 40°C over 4 weeks

pH	Initial Purity (%)	Purity after 4 weeks (%)	Degradation (%)
2.0	99.5	95.2	4.3
4.0	99.5	98.8	0.7
7.0	99.5	90.1	9.4
9.0	99.5	75.6	23.9

Note: This data is hypothetical and intended for illustrative purposes, based on the known behavior of similar diterpenoid lactones.

Table 2: Hypothetical Temperature-Dependent Degradation of Bisandrographolide C at pH 6.8 over 4 weeks

Temperature	Initial Purity (%)	Purity after 4 weeks (%)	Degradation (%)
4°C	99.5	99.1	0.4
25°C (Room Temp)	99.5	96.3	3.2
40°C	99.5	90.1	9.4

Note: This data is hypothetical and intended for illustrative purposes.

Experimental Protocols

Protocol 1: HPLC Method for Purity Assessment and Stability Testing of Bisandrographolide C

This protocol is adapted from methods used for the analysis of andrographolide and other diterpenoids.[9][10]

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Photodiode Array (PDA) detector.

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

2. Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid or Phosphoric acid (for pH adjustment)

• Bisandrographolide C reference standard

3. Chromatographic Conditions:

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid). For example:

  • Start with 30% acetonitrile, increasing to 70% over 20 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: Based on the UV spectrum of Bisandrographolide C. A wavelength around 225 nm is a reasonable starting point based on the parent compound, andrographolide.[11]

• Injection Volume: 10 µL

4. Sample Preparation:

• Prepare a stock solution of Bisandrographolide C in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Dilute the stock solution with the mobile phase to a working concentration (e.g., 50 µg/mL).

5. Procedure:

• Equilibrate the HPLC system with the initial mobile phase conditions until a stable baseline is achieved.

• Inject the prepared sample.

• Record the chromatogram and integrate the peak corresponding to Bisandrographolide C.

• For stability studies, analyze samples at specified time points and compare the peak area of Bisandrographolide C to the initial time point to determine the percentage of degradation.

Visualizations

References

• 1. Bisandrographolide C - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Development of analysis method of andrographolide from Andrographis paniculata using UPLC-PDA | Current Research on Biosciences and Biotechnology [crbb-journal.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Degradation kinetics of Andrographolide in aqueous solution, product identification and biological activity evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. files.core.ac.uk [files.core.ac.uk]
• 10. Qualitative and Quantitative Analysis of Andrographis paniculata by Rapid Resolution Liquid Chromatography/Time-of-Flight Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Cyclodextrin-Mediated Solubility Enhancement of Bisandrographolide C

Disclaimer: Scientific literature with specific data on the complexation of Bisandrographolide C with cyclodextrins is limited. The following troubleshooting guide and FAQs are based on extensive research on the closely related and structurally similar compound, Andrographolide (B1667393) (AG). The principles and methodologies presented are highly applicable to Bisandrographolide C.

Frequently Asked Questions (FAQs)

Q1: Why is the solubility of Bisandrographolide C low, and how can cyclodextrins help?

Bisandrographolide C, a diterpenoid lactone similar to Andrographolide, is characterized by a largely hydrophobic structure, which leads to poor aqueous solubility. This low solubility can limit its bioavailability and therapeutic efficacy.[1][2] Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity.[3] They can encapsulate poorly water-soluble molecules, like Bisandrographolide C, within their hydrophobic core, forming an "inclusion complex." This complex effectively masks the hydrophobic nature of the guest molecule, leading to a significant increase in its apparent water solubility.[4][5]

Q2: Which type of cyclodextrin (B1172386) is best for enhancing Bisandrographolide C solubility?

Several types of cyclodextrins and their derivatives can be used. Studies on the related compound Andrographolide have shown success with β-cyclodextrin (β-CD), hydroxypropyl-β-cyclodextrin (HP-β-CD), and γ-cyclodextrin (γ-CD).[2][6]

• β-CD: Effective but has relatively low water solubility itself.[3]

• HP-β-CD: A chemically modified derivative with significantly higher aqueous solubility and lower toxicity, often showing a linear (AL-type) increase in drug solubility with increasing concentration.[4][7][8]

• γ-CD: Has a larger cavity size and has also been shown to form stable complexes with Andrographolide.[2]

The optimal choice depends on the specific complexation efficiency, desired solubility enhancement, and toxicological considerations for the intended application. A phase solubility study is recommended to determine the best candidate.

Q3: What is a phase solubility study, and why is it important?

A phase solubility study is a fundamental experiment used to determine the interaction between a host (cyclodextrin) and a guest (Bisandrographolide C) molecule in a solution. It helps to:

• Determine the stoichiometry of the inclusion complex (e.g., 1:1, 1:2).

• Calculate the apparent stability constant (Kc), which indicates the strength of the interaction.

• Select the most effective cyclodextrin for solubility enhancement.

The study involves adding an excess amount of Bisandrographolide C to aqueous solutions of increasing cyclodextrin concentrations and measuring the concentration of the dissolved drug after equilibrium is reached.[9][10] The resulting plot of drug solubility versus cyclodextrin concentration is called a phase solubility diagram.[11]

Q4: What do the different types of phase solubility diagrams (e.g., AL, BS) indicate?

According to the Higuchi and Connors classification, the shape of the phase solubility diagram provides insight into the nature of the complex:[11]

• AL-type: A linear increase in guest solubility with increasing CD concentration. This is the most common and desirable type, indicating the formation of a soluble 1:1 complex.[7][12]

• BS-type: Indicates the formation of a complex with limited or low solubility, which may precipitate out of the solution at higher CD concentrations.[2][11]

Troubleshooting Guides

Issue 1: Low Yield or Inefficient Complexation During Preparation

Possible Cause & Solution

• Inappropriate Preparation Method: The chosen method may not be optimal for your specific drug-CD pair.

  • Troubleshooting Step: Experiment with different preparation methods. For laboratory scale, solvent evaporation and freeze-drying often yield good results.[4][13] For poorly water-soluble drugs, the kneading method can also be effective.[13]

• Incorrect Molar Ratio: The stoichiometry of the complex might not be 1:1.

  • Troubleshooting Step: Prepare complexes with different molar ratios (e.g., 1:1, 1:2, 2:1) of Bisandrographolide C to cyclodextrin. Characterization studies on the related compound Andrographolide suggest a 1:2 molar ratio can be effective for complexation with β-CD.[5][14][15]

• Insufficient Reaction Time/Energy: The complex may not have had enough time or energy to form completely.

  • Troubleshooting Step: Increase the stirring/sonication time or temperature during the complexation process. For the kneading method, ensure thorough and prolonged kneading to facilitate interaction.

Issue 2: Inconclusive Results from Characterization Techniques (DSC, FTIR)

Possible Cause & Solution

• Physical Mixture Instead of True Inclusion Complex: The characterization results may only show a simple physical mixing of the two components.

  • Troubleshooting Step 1 (DSC): In a true inclusion complex, the characteristic endothermic peak of the guest molecule (Bisandrographolide C) should be absent, shifted to a different temperature, or significantly broadened.[8][13] If the peak is still present and sharp, it indicates the presence of uncomplexed, crystalline drug. Re-evaluate your preparation method.

  • Troubleshooting Step 2 (FTIR): An inclusion complex is confirmed by shifts in the characteristic absorption bands of the guest molecule or the disappearance of certain peaks due to their inclusion within the CD cavity.[16] If no significant spectral changes are observed compared to the physical mixture, complexation has likely not occurred.

Issue 3: Phase Solubility Study Shows a BS-type Curve

Possible Cause & Solution

• Low Solubility of the Formed Complex: The Bisandrographolide C-cyclodextrin complex itself has limited solubility in the aqueous medium.

  • Troubleshooting Step: This is common with natural cyclodextrins like β-CD.[2] Switch to a more soluble cyclodextrin derivative, such as HP-β-CD , which typically results in AL-type diagrams and higher achievable drug concentrations.[8]

Experimental Protocols

Protocol 1: Phase Solubility Study

• Prepare a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin (e.g., 0, 2, 4, 6, 8, 10 mM HP-β-CD).[9]

• Add an excess amount of Bisandrographolide C powder to each solution in separate vials.

• Seal the vials and shake them at a constant temperature (e.g., 25°C or 37°C) for 48-72 hours to ensure equilibrium is reached.[17]

• After equilibration, centrifuge the suspensions to pellet the excess, undissolved drug.

• Filter the supernatant through a 0.45 µm syringe filter.

• Dilute the filtered samples appropriately and determine the concentration of dissolved Bisandrographolide C using a validated analytical method (e.g., HPLC-UV).

• Plot the molar concentration of dissolved Bisandrographolide C against the molar concentration of the cyclodextrin.

Protocol 2: Preparation of Inclusion Complex (Solvent Evaporation Method)

• Dissolve Bisandrographolide C and the selected cyclodextrin (e.g., HP-β-CD) in a suitable solvent, such as methanol (B129727) or an ethanol-water mixture, at a predetermined molar ratio (e.g., 1:1 or 1:2).[4][14]

• Stir the solution continuously for a specified period (e.g., 24 hours) at room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator at a controlled temperature (e.g., 50°C).[8]

• Collect the resulting solid powder.

• Dry the powder further in a desiccator under vacuum to remove any residual solvent.

• Store the final inclusion complex powder in an airtight container.

Data Presentation

Table 1: Solubility Enhancement of Andrographolide with Different Cyclodextrins (Data based on Andrographolide as a proxy for Bisandrographolide C)

Cyclodextrin Type	Molar Ratio (Drug:CD)	Preparation Method	Solubility Increase (Fold)	Reference
β-CD	1:2	Solvent Evaporation	~38x	[5]
HP-β-CD	1:1	Solvent Evaporation	-	[4]
HP-β-CD	1:1	Inclusion Complex	2.68x	[8]

Table 2: Stability Constants (Kc) for Andrographolide-Cyclodextrin Complexes (Data based on Andrographolide as a proxy for Bisandrographolide C)

Cyclodextrin Type	Phase Solubility Diagram Type	Stability Constant (Kc)	Reference
HP-β-CD	AL	38.60 x 10-3 M	[8]
γ-CD	AL	- (Highest among β, HP-β, γ)	[2]
β-CD	BS	-	[2]

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. scholars.cityu.edu.hk [scholars.cityu.edu.hk]
• 3. β-Cyclodextrin - Wikipedia [en.wikipedia.org]
• 4. Physicochemical characteristics and oral bioavailability of andrographolide complexed with hydroxypropyl-beta-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Formation of Andrographlolide-BetaCyclodextrin Inclusion to Increase Solubility and Dissolution Rate | Semantic Scholar [semanticscholar.org]
• 6. CN102343096A - Andrographolide cyclodextrin inclusion compound, preparation method and application thereof - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Molecular encapsulation of andrographolide in 2-hydroxypropyl-β-cyclodextrin cavity: synthesis, characterization, pharmacokinetic and in vitro antiviral activity analysis against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2.2. Phase Solubility Study [bio-protocol.org]
• 10. farmaciajournal.com [farmaciajournal.com]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. oatext.com [oatext.com]
• 14. ijpsr.com [ijpsr.com]
• 15. ijpsr.com [ijpsr.com]
• 16. researchgate.net [researchgate.net]
• 17. ijrpc.com [ijrpc.com]

Technical Support Center: Nanoparticle-Based Delivery Systems for Bisandrographolide C

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the development of nanoparticle-based delivery systems for Bisandrographolide C. Given the limited specific data on Bisandrographolide C nanoformulations, this guide draws upon extensive research on the related compound, Andrographolide (B1667393), which shares similar challenges of poor water solubility and low bioavailability.[1][2][3][4] The principles and protocols outlined here serve as a robust starting point for the successful formulation and characterization of Bisandrographolide C nanocarriers.

Frequently Asked Questions (FAQs)

1. Why use a nanoparticle-based delivery system for Bisandrographolide C?

Bisandrographolide C, a diterpenoid from Andrographis paniculata, is expected to have poor water solubility, similar to Andrographolide.[2][3] This characteristic limits its oral bioavailability and therapeutic efficacy. Nanoparticle-based delivery systems can overcome these limitations by:

• Enhancing Solubility and Bioavailability: Encapsulating the hydrophobic drug in a nanocarrier can improve its dispersion in aqueous environments and facilitate absorption.[5][6]

• Enabling Controlled and Sustained Release: Polymeric nanoparticles can be designed to release the drug over an extended period, maintaining therapeutic concentrations and reducing dosing frequency.[7][8][9]

• Allowing for Targeted Delivery: The surface of nanoparticles can be modified with ligands to target specific cells or tissues, increasing drug efficacy and minimizing off-target side effects.[8][10][11]

• Protecting the Drug from Degradation: The nanocarrier can shield the encapsulated drug from enzymatic degradation and harsh physiological conditions.[7]

2. What types of nanoparticles are suitable for Bisandrographolide C?

Several types of nanoparticles can be considered for the delivery of hydrophobic drugs like Bisandrographolide C:

• Polymeric Nanoparticles: Made from biodegradable and biocompatible polymers such as PLGA (poly(lactic-co-glycolic acid)), PLA (polylactic acid), and PCL (polycaprolactone).[1][8] They are versatile for controlled release applications.[7][12]

• Lipid-Based Nanoparticles: This category includes liposomes and solid lipid nanoparticles (SLNs).[1][8] They are composed of biocompatible lipids and are effective at encapsulating hydrophobic drugs.[1]

• Niosomes: Non-ionic surfactant-based vesicles that are structurally similar to liposomes and can encapsulate both hydrophilic and lipophilic drugs.[1]

• Self-Microemulsifying Drug Delivery Systems (SMEDDS): Isotropic mixtures of oils, surfactants, and co-surfactants that spontaneously form fine oil-in-water microemulsions upon gentle agitation with aqueous media.[1]

3. What are the critical quality attributes (CQAs) to consider during formulation development?

The following CQAs are crucial for ensuring the safety, efficacy, and stability of your nanoparticle formulation:

• Particle Size and Polydispersity Index (PDI): Affects biodistribution, cellular uptake, and drug release. A narrow size distribution (low PDI) is desirable for reproducibility.

• Zeta Potential: Indicates the surface charge of the nanoparticles and predicts their stability in suspension. Higher absolute zeta potential values generally correlate with better colloidal stability.

• Drug Loading Content (LC%) and Encapsulation Efficiency (EE%): Determine the amount of drug carried by the nanoparticles and the efficiency of the encapsulation process.

• In Vitro Drug Release Profile: Characterizes the rate and extent of drug release from the nanoparticles over time.

• Stability: The formulation should be stable during storage in terms of particle size, drug content, and physical appearance.

Troubleshooting Guides

This section provides solutions to common problems encountered during the formulation and characterization of nanoparticle-based delivery systems for hydrophobic drugs like Bisandrographolide C.

Formulation Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low Encapsulation Efficiency (EE%)	1. Poor affinity of the drug for the polymer/lipid matrix.2. Drug leakage into the external phase during formulation.3. Insufficient amount of polymer/lipid to encapsulate the drug.	1. Select a polymer/lipid with better compatibility with Bisandrographolide C.2. Optimize the solvent system to minimize drug solubility in the external phase.3. Increase the polymer/drug ratio.[12]4. For emulsion-based methods, increase the viscosity of the internal phase.
Large Particle Size or High Polydispersity Index (PDI)	1. Inefficient homogenization or sonication.2. Aggregation of nanoparticles due to low surface charge.3. Inappropriate concentration of stabilizer/surfactant.	1. Increase homogenization speed/time or sonication power/duration.2. Optimize the pH of the formulation to increase the surface charge (zeta potential).3. Adjust the concentration of the stabilizer/surfactant.[12]4. Consider using a combination of stabilizers.[5]
Drug Precipitation or Crystal Formation	1. Drug concentration exceeds its solubility in the organic phase.2. Rapid solvent evaporation leading to uncontrolled precipitation.	1. Decrease the initial drug concentration.2. Use a co-solvent to improve drug solubility.3. Control the rate of solvent evaporation.
Poor Formulation Stability (Aggregation over time)	1. Insufficient surface charge (low zeta potential).2. Inadequate amount of stabilizer.3. Inappropriate storage conditions (temperature, light).	1. Modify the surface charge by adjusting pH or adding charged molecules.2. Increase the concentration of the stabilizer.3. Optimize storage conditions (e.g., store at 4°C in the dark).4. Consider lyophilization for long-term storage.

Characterization Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Inconsistent Particle Size Measurements (DLS)	1. Sample too concentrated (multiple scattering effects).2. Presence of aggregates or dust particles.3. Inappropriate instrument settings.	1. Dilute the sample with an appropriate filtered solvent.2. Filter the sample through a syringe filter (e.g., 0.45 µm) before measurement.3. Ensure correct settings for viscosity and refractive index of the dispersant.
Low Drug Loading (LC%) Results	1. Inefficient drug encapsulation (see EE% troubleshooting).2. Loss of drug during purification/washing steps.3. Inaccurate quantification method.	1. Optimize the formulation to improve EE%.2. Minimize the number of washing steps or use a less harsh purification method (e.g., tangential flow filtration).3. Validate the analytical method (e.g., HPLC, UV-Vis) for accuracy and precision.
Burst Release in Drug Release Studies	1. High amount of drug adsorbed on the nanoparticle surface.2. Porous or unstable nanoparticle matrix.	1. Wash the nanoparticles thoroughly to remove surface-adsorbed drug.2. Use a polymer with a denser matrix or a higher molecular weight.3. Crosslink the polymer to create a more stable network.
Irreproducible In Vitro Cell Viability Assay Results	1. Interference of the nanoparticles with the assay reagent (e.g., MTT, XTT).2. Inconsistent cell seeding density.3. Contamination of cell cultures.	1. Run a control with blank nanoparticles to check for interference.2. Ensure accurate and consistent cell counting and seeding.3. Maintain aseptic techniques to prevent contamination.

Quantitative Data Summary

The following tables summarize typical quantitative data for nanoparticle formulations of Andrographolide, which can serve as a benchmark for the development of Bisandrographolide C nanoparticles.

Table 1: Physicochemical Properties of Andrographolide Nanoparticles

Formulation Type	Polymer/Lipid	Particle Size (nm)	PDI	Zeta Potential (mV)	EE%	LC%	Reference
pH-sensitive Nanoparticles	Eudragit® EPO	255 ± 9	-	+29.3 ± 3.4	93.8 ± 0.67	-	[13]
PLGA Nanoparticles	PLGA	150-250	< 0.2	-15 to -25	70-85	5-10	[12]
Solid Lipid Nanoparticles (SLNs)	Various Lipids	150-300	< 0.3	-20 to -30	> 80	2-5	[1]
Carboxymethyl Chitosan Nanoparticles	Carboxymethyl Chitosan	600-3000	-	-	-	-	[14]

Note: "-" indicates data not provided in the source.

Table 2: Pharmacokinetic Parameters of Andrographolide Formulations in Rats

Formulation	Cmax (µg/mL)	Tmax (h)	AUC₀₋∞ (µg·h/mL)	Relative Bioavailability (%)	Reference
Pure Andrographolide	0.83 ± 0.05	-	2.169 ± 0.143	100	[13]
pH-sensitive Nanoparticles	2.67 ± 0.13	-	4.807 ± 0.261	221.53	[13]

Note: "-" indicates data not provided in the source.

Experimental Protocols

1. Preparation of PLGA Nanoparticles by Emulsion-Solvent Evaporation

This method is widely used for encapsulating hydrophobic drugs.[12]

• Organic Phase Preparation: Dissolve a specific amount of PLGA and Bisandrographolide C in a suitable organic solvent (e.g., dichloromethane, ethyl acetate).

• Aqueous Phase Preparation: Prepare an aqueous solution containing a stabilizer (e.g., polyvinyl alcohol (PVA), poloxamer).

• Emulsification: Add the organic phase to the aqueous phase and emulsify using a high-speed homogenizer or a sonicator to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours to allow the organic solvent to evaporate, leading to the formation of solid nanoparticles.

• Purification: Centrifuge the nanoparticle suspension to pellet the nanoparticles. Wash the pellet multiple times with deionized water to remove excess stabilizer and unencapsulated drug.

• Storage: Resuspend the final nanoparticle pellet in deionized water or a suitable buffer. For long-term storage, lyophilize the nanoparticles with a cryoprotectant.

2. Determination of Encapsulation Efficiency (EE%) and Drug Loading (LC%)

• Sample Preparation: After centrifugation of the nanoparticle suspension, carefully collect the supernatant. Lyophilize the nanoparticle pellet to determine its dry weight.

• Quantification of Unencapsulated Drug: Measure the concentration of Bisandrographolide C in the supernatant using a validated analytical method (e.g., HPLC-UV).

• Calculation:

  • EE% = [(Total Drug - Drug in Supernatant) / Total Drug] x 100

  • LC% = [(Total Drug - Drug in Supernatant) / Dry Weight of Nanoparticles] x 100

3. In Vitro Drug Release Study

• Sample Preparation: Disperse a known amount of Bisandrographolide C-loaded nanoparticles in a specific volume of release medium (e.g., phosphate-buffered saline (PBS) with 0.5% Tween 80 to ensure sink conditions).

• Incubation: Place the sample in a dialysis bag or a centrifuge tube and incubate at 37°C in a shaking water bath.

• Sampling: At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with an equal volume of fresh medium.

• Quantification: Analyze the concentration of Bisandrographolide C in the collected aliquots using a validated analytical method.

• Data Analysis: Plot the cumulative percentage of drug released versus time.

Visualizations

Experimental Workflow

Caption: Workflow for nanoparticle formulation, characterization, and evaluation.

Signaling Pathway

Andrographolide, a related compound, is known to inhibit the NF-κB signaling pathway, which is a key regulator of inflammation and cell survival.[15][16][17] It is plausible that Bisandrographolide C may exert its biological effects through a similar mechanism.

Caption: Potential inhibition of the NF-κB signaling pathway by Bisandrographolide C.

References

• 1. biointerfaceresearch.com [biointerfaceresearch.com]
• 2. Andrographis paniculata Formulations: Impact on Diterpene Lactone Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. labs.utsouthwestern.edu [labs.utsouthwestern.edu]
• 6. Emerging nanoformulation strategies for phytocompounds and applications from drug delivery to phototherapy to imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Nanoparticle-Based Drug Delivery Systems Enhance Treatment of Cognitive Defects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Nanoparticle drug delivery - Wikipedia [en.wikipedia.org]
• 11. azonano.com [azonano.com]
• 12. Encapsulation of Andrographolide in poly(lactide-co-glycolide) Nanoparticles: Formulation Optimization and in vitro Efficacy Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Improved bioavailability of orally administered andrographolide from pH-sensitive nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Development of Andrographolide-Carboxymethyl Chitosan Nanoparticles: Characterization, in vitro Release and in vivo Antimalarial Activity Study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Targeting signaling pathways with andrographolide in cancer therapy (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Study on the mechanism of andrographolide activation - PMC [pmc.ncbi.nlm.nih.gov]

Addressing off-target effects in Bisandrographolide C experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Bisandrographolide (B10772405) C. The focus is on identifying and mitigating potential off-target effects to ensure data validity and proper interpretation of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the known on-target effects of Bisandrographolide C?

Bisandrographolide C, along with andrographolide (B1667393) and bisandrographolide A, has been shown to bind to the tetraspanin CD81 and suppress its function.[1] This interaction is linked to the anti-metastatic activities of Andrographis paniculata water extract in esophageal cancer.[1] Therefore, in studies related to cancer cell motility and metastasis, particularly in esophageal cancer, CD81 can be considered a primary on-target molecule.

Q2: What are off-target effects and why are they a concern in my Bisandrographolide C experiments?

Off-target effects occur when a compound interacts with molecules other than its intended therapeutic target.[2] These unintended interactions can lead to a variety of issues, including misleading experimental results, cellular toxicity, and adverse side effects in a clinical setting.[2][3] Identifying and understanding the off-target effects of Bisandrographolide C is crucial for validating its specific mechanism of action and ensuring the observed phenotype is a direct result of its intended on-target activity.

Q3: My cells are showing unexpected toxicity or a phenotype that doesn't align with the known function of CD81. Could this be due to off-target effects of Bisandrographolide C?

It is possible that unexpected cellular responses are due to off-target effects. Small molecule inhibitors can sometimes affect pathways essential for cell survival or other cellular processes unrelated to their primary target.[4] To investigate this, it is recommended to perform dose-response experiments to determine if the toxicity is concentration-dependent and to use control compounds to dissect on-target versus off-target effects.

Q4: How can I distinguish between on-target and off-target effects in my experiments?

Distinguishing between on-target and off-target effects is a critical step in validating your findings.[4] Several strategies can be employed:

• Use of a Structurally Unrelated Inhibitor: Employing another compound that targets the same pathway (e.g., another CD81 inhibitor with a different chemical structure) can help confirm that the observed phenotype is due to the inhibition of the intended target.[4]

• Rescue Experiments: If possible, overexpressing the target protein (CD81) might rescue the phenotype induced by Bisandrographolide C, suggesting an on-target effect.

• Use of Negative Controls: A structurally similar but inactive analog of Bisandrographolide C, if available, can be a powerful tool. Any effects observed with the active compound but not the inactive analog are more likely to be on-target.

• Cell Line Profiling: Testing Bisandrographolide C in cell lines that do not express the target protein (CD81) can help identify off-target effects.

Troubleshooting Guide: Investigating Off-Target Effects

This guide provides a systematic approach to troubleshooting experiments with Bisandrographolide C where off-target effects are suspected.

Table 1: Troubleshooting Common Issues in Bisandrographolide C Experiments

Observed Issue	Potential Cause	Recommended Action
Inconsistent results between batches	Compound degradation, variations in cell culture conditions, or reagent variability.[4][5]	Prepare fresh dilutions from a stable stock for each experiment. Standardize cell culture protocols, including passage number and confluency. Ensure all reagents are within their expiration dates and stored correctly.[4][5]
High cellular toxicity at expected effective concentrations	Off-target effects on essential cellular pathways, compound instability leading to toxic degradation products, or solvent toxicity.[4]	Perform a dose-response curve to determine the EC50 for the on-target effect and the CC50 for cytotoxicity. Use a lower concentration of Bisandrographolide C if possible. Run a solvent-only control to assess its effect on cell viability.[4]
Observed phenotype is not consistent with known CD81 function	Engagement of one or more off-target molecules.	Initiate off-target identification workflow (see below). Consider if Bisandrographolide C might have polypharmacological effects, where it intentionally interacts with multiple targets.
Loss of compound activity	Chemical degradation (hydrolysis, oxidation), precipitation, or adsorption to container surfaces.[5]	Assess compound integrity using analytical methods like HPLC or LC-MS.[5] Ensure proper storage conditions (e.g., -20°C or -80°C, protected from light).[5]

Experimental Protocols & Workflows

Protocol 1: General Workflow for Identifying Off-Target Effects

This workflow provides a general strategy for identifying potential off-target effects of Bisandrographolide C.

Workflow for off-target identification.

Protocol 2: Microscale Thermophoresis (MST) for Target Engagement

Microscale thermophoresis can be used to quantify the binding affinity of Bisandrographolide C to its known target, CD81, and to validate potential off-targets.[1]

Objective: To determine the binding affinity (Kd) of Bisandrographolide C to a target protein.

Methodology:

• Protein Preparation: Purify the target protein (e.g., recombinant CD81) and label it with a fluorescent dye.

• Ligand Preparation: Prepare a serial dilution of Bisandrographolide C in an appropriate buffer.

• Incubation: Mix the fluorescently labeled protein at a constant concentration with the different concentrations of Bisandrographolide C.

• MST Measurement: Load the samples into capillaries and measure the thermophoretic movement using an MST instrument.

• Data Analysis: Plot the change in thermophoresis as a function of the Bisandrographolide C concentration and fit the data to a binding curve to determine the Kd.

Signaling Pathways

A related compound, andrographolide, has been shown to modulate several signaling pathways, including NF-κB, JAK/STAT, and PI3K/AKT.[6][7] While the specific effects of Bisandrographolide C on these pathways are not yet fully elucidated, it is plausible that it may have similar off-target activities. Researchers should consider investigating these pathways if unexpected phenotypes are observed.

Diagram: Potential Off-Target Signaling Pathways

This diagram illustrates some of the key signaling pathways that could be unintentionally modulated by a small molecule inhibitor.

References

• 1. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Targeting signaling pathways with andrographolide in cancer therapy (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Study on the mechanism of andrographolide activation [frontiersin.org]

Technical Support Center: Minimizing Experimental Variability in Bisandrographolide C Bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing experimental variability when working with Bisandrographolide C.

Frequently Asked Questions (FAQs)

Q1: What is Bisandrographolide C and what are its known biological activities?

A1: Bisandrographolide C is a naturally occurring diterpenoid dimer isolated from the plant Andrographis paniculata. It is known to activate Transient Receptor Potential (TRP) channels, specifically TRPV1 and TRPV3.[1] This activity can lead to an increase in intracellular calcium levels. Related compounds, like Bisandrographolide A, have been shown to activate TRPV4 channels.[2][3][4][5] Additionally, compounds from Andrographis paniculata are recognized for their anti-inflammatory and potential anti-cancer properties, often linked to the inhibition of the NF-κB signaling pathway.[6][7][8]

Q2: My cell viability assay results with Bisandrographolide C are inconsistent. What are the common causes?

A2: Inconsistent results in cell viability assays, such as the MTT assay, are a common issue. Key factors that can introduce variability include:

• Cell Seeding Density: The number of cells seeded per well is critical. Optimal density varies between cell lines and should be determined empirically.[9]

• Compound Precipitation: Bisandrographolide C, like many natural products, may have limited solubility in aqueous media. Ensure it is fully dissolved in a suitable solvent like DMSO before diluting in culture medium. Visually inspect for any precipitation.

• Incomplete Formazan (B1609692) Solubilization (MTT Assay): If using an MTT assay, ensure the formazan crystals are completely dissolved before reading the absorbance. Inadequate mixing or insufficient solvent volume can lead to artificially low readings.

• Interference with Assay Reagents: Some compounds can directly react with the assay reagents. For example, colored compounds can interfere with absorbance readings, and reducing agents can affect tetrazolium salt-based assays.[10]

• Edge Effects: Wells on the perimeter of a microplate are more susceptible to evaporation, which can concentrate the compound and affect cell growth. To mitigate this, consider not using the outer wells for experimental samples or ensuring proper humidification during incubation.

Q3: I am not observing the expected anti-inflammatory effect of Bisandrographolide C in my NF-κB assay. What should I check?

A3: A lack of an expected anti-inflammatory response in an NF-κB assay can stem from several factors:

• Suboptimal Stimulation: Ensure that the pro-inflammatory stimulus (e.g., TNF-α or LPS) is used at a concentration and for a duration sufficient to induce a robust NF-κB activation in your specific cell line.

• Cell Health and Passage Number: Use cells that are healthy, in the logarithmic growth phase, and within a consistent, low passage number range. High passage numbers can lead to phenotypic drift and altered signaling responses.

• Assay Timing: The kinetics of NF-κB translocation are transient. Perform a time-course experiment to determine the peak of NF-κB activation in your system to ensure you are measuring the effect of Bisandrographolide C at the optimal time point.[11]

• Antibody/Reagent Performance: For immunofluorescence-based assays, verify the specificity and optimal concentration of your primary and secondary antibodies. For reporter assays, ensure the stability and responsiveness of your cell line.

Q4: How can I minimize variability in my calcium imaging experiments for TRPV channel activation?

A4: Calcium imaging experiments are sensitive to a variety of factors. To improve consistency:

• Consistent Dye Loading: Ensure that the loading conditions for your calcium indicator dye (e.g., Fluo-4 AM) are consistent across all samples, including dye concentration, incubation time, and temperature.[12]

• Control for Autofluorescence: Some compounds and even cell culture media components can be autofluorescent. Include appropriate controls, such as cells without the calcium indicator dye, to assess background fluorescence.[12][13]

• Stable Imaging Environment: Maintain a stable temperature and pH in your imaging buffer, as these can affect both cell health and TRPV channel activity.

• Minimize Phototoxicity: Use the lowest possible excitation light intensity and exposure time to avoid phototoxicity, which can damage cells and lead to spurious calcium signals.

Troubleshooting Guides

Guide 1: Cell Viability Assays (e.g., MTT)

Problem	Potential Cause	Recommended Solution
High variability between replicate wells	Inconsistent cell seeding, pipetting errors, or edge effects.	Use a multichannel pipette for cell seeding and reagent addition. Ensure a single-cell suspension before plating. Avoid using the outer wells of the plate.
Low signal or no dose-response	Compound is inactive, precipitated, or the wrong concentration range was tested. Cell density is too low.	Verify compound integrity and solubility. Test a wider range of concentrations. Optimize cell seeding density for your specific cell line.
High background absorbance	Incomplete formazan solubilization. Contamination of reagents or media.	Ensure complete dissolution of formazan crystals by thorough mixing. Use fresh, sterile reagents and media.
Inconsistent results across experiments	Variation in cell passage number, serum batch, or incubation times.	Use cells within a narrow passage number range. Test new batches of serum before use. Standardize all incubation times.

Guide 2: NF-κB Translocation Assays (Immunofluorescence)

Problem	Potential Cause	Recommended Solution
Weak or no NF-κB signal	Suboptimal primary antibody concentration or incubation time. Poor cell permeabilization.	Titrate the primary antibody to determine the optimal concentration. Increase incubation time (e.g., overnight at 4°C). Optimize permeabilization conditions (e.g., Triton X-100 or saponin (B1150181) concentration and incubation time).
High background fluorescence	Primary or secondary antibody concentration is too high. Insufficient washing. Autofluorescence.	Reduce antibody concentrations. Increase the number and duration of wash steps.[13][14] Include an unstained control to assess autofluorescence and consider using a different fluorophore if necessary.[12][13]
No translocation observed after stimulation	Ineffective stimulus. Incorrect timing of analysis.	Confirm the activity of your stimulus (e.g., TNF-α, LPS). Perform a time-course experiment to identify the peak of NF-κB translocation.
Patchy or uneven staining	Cells are not properly fixed or permeabilized. Cells are lifting off the plate.	Optimize fixation and permeabilization steps. Use coated plates or coverslips to improve cell adherence.

Data Presentation

Table 1: Bioactivity of Bisandrographolide C and Related Compounds

Compound	Assay	Cell Line/System	Result	Reference
Bisandrographolide C	TRPV1 Activation	-	Kd: 289 µM	[1]
Bisandrographolide C	TRPV3 Activation	-	Kd: 341 µM	[1]
Bisandrographolide A	TRPV4 Activation	Mouse Keratinocytes	EC50: 790-950 nM	[2][3][4]

Table 2: Cytotoxicity of Andrographolide (B1667393) (Related Compound) in Breast Cancer Cell Lines

Cell Line	Incubation Time	IC50 (µM)	Reference
MCF-7	24 h	63.19 ± 0.03	[15]
48 h	32.90 ± 0.02	[15]
72 h	31.93 ± 0.04	[15]
MDA-MB-231	24 h	65.00 ± 0.02	[15]
48 h	37.56 ± 0.03	[15]
72 h	30.56 ± 0.03	[15]

Table 3: Anti-inflammatory Activity of Andrographolide (Related Compound)

Assay	Cell Line	IC50 (µM)	Reference
PGE2 Inhibition	RAW264.7	8.8 (95% CI: 7.4 to 10.4)	[7]

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Bisandrographolide C in culture medium from a DMSO stock solution. The final DMSO concentration should be consistent across all wells and typically ≤ 0.1%. Replace the medium in the wells with 100 µL of the compound dilutions. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO or another suitable solubilization buffer to each well. Mix thoroughly on a plate shaker to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the average absorbance of the blank wells from all other readings. Calculate cell viability as a percentage of the vehicle control.

Protocol 2: NF-κB p65 Translocation Assay by Immunofluorescence

• Cell Culture: Seed cells on sterile glass coverslips in a 24-well plate and allow them to adhere overnight.

• Treatment: Pre-treat cells with various concentrations of Bisandrographolide C for a specified time (e.g., 1 hour). Then, stimulate with a known NF-κB activator (e.g., 20 ng/mL TNF-α) for the pre-determined optimal translocation time (e.g., 30 minutes).

• Fixation: Wash the cells twice with ice-cold PBS and fix with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization: Wash three times with PBS and permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Wash three times with PBS and block with 1% BSA in PBST (PBS with 0.1% Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate with a primary antibody against NF-κB p65 diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash three times with PBST. Incubate with a fluorescently-conjugated secondary antibody and a nuclear counterstain (e.g., DAPI) in blocking buffer for 1 hour at room temperature in the dark.

• Mounting and Imaging: Wash three times with PBST. Mount the coverslips onto microscope slides using an anti-fade mounting medium. Acquire images using a fluorescence microscope.

• Analysis: Quantify the nuclear translocation of p65 by measuring the fluorescence intensity in the nucleus versus the cytoplasm.

Protocol 3: Intracellular Calcium Measurement using Fluo-4 AM

• Cell Seeding: Seed cells on glass-bottom dishes suitable for live-cell imaging and culture overnight.

• Dye Loading: Prepare a Fluo-4 AM loading solution (e.g., 2-5 µM in HBSS or other physiological buffer). Remove the culture medium, wash the cells once with the buffer, and incubate with the Fluo-4 AM solution for 30-60 minutes at 37°C.[16]

• Washing: Gently wash the cells two to three times with the physiological buffer to remove excess dye.

• Baseline Measurement: Add fresh buffer to the dish and acquire baseline fluorescence images for 1-2 minutes to establish a stable signal.

• Compound Addition: Add Bisandrographolide C at the desired concentration and continue to record the fluorescence intensity over time to measure any changes in intracellular calcium.

• Positive Control: At the end of the experiment, add a calcium ionophore like ionomycin (B1663694) as a positive control to determine the maximum fluorescence signal.

• Data Analysis: Analyze the change in fluorescence intensity over time relative to the baseline.

Visualizations

Caption: Workflow for a typical MTT cell viability assay.

Caption: Simplified NF-κB signaling pathway upon TNF-α stimulation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Buy Bisandrographolide A | 160498-00-0 [smolecule.com]
• 6. mdpi.com [mdpi.com]
• 7. The wide spectrum anti-inflammatory activity of andrographolide in comparison to NSAIDs: A promising therapeutic compound against the cytokine storm - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Study on the mechanism of andrographolide activation [frontiersin.org]
• 9. mdpi.com [mdpi.com]
• 10. TRPV3 Ion Channel: From Gene to Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 12. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 13. biotium.com [biotium.com]
• 14. youtube.com [youtube.com]
• 15. Andrographolide Exhibits Anticancer Activity against Breast Cancer Cells (MCF-7 and MDA-MB-231 Cells) through Suppressing Cell Proliferation and Inducing Cell Apoptosis via Inactivation of ER-α Receptor and PI3K/AKT/mTOR Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Troubleshooting tips for western blot | Abcam [abcam.com]

Strategies to reduce signal-to-noise ratio in Bisandrographolide C fluorescence assays

Technical Support Center: Bisandrographolide C Fluorescence Assays

Welcome to the Technical Support Center for fluorescence assays involving Bisandrographolide C. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their experiments. The primary goal in fluorescence assays is to achieve a high signal-to-noise (S/N) ratio, which ensures data accuracy and sensitivity.[1] This guide focuses on strategies to maximize this ratio by enhancing the specific signal and minimizing background noise.

Frequently Asked Questions (FAQs)

Q1: What is the signal-to-noise ratio (S/N), and why is it critical in my assay?

The signal-to-noise ratio (S/N or SNR) is a measure that compares the level of the desired signal to the level of background noise. A high S/N ratio is crucial for assay sensitivity and reliability. It indicates that the measured fluorescence is significantly above the background, allowing for accurate detection and quantification of the biological process under investigation.[1][2]

Q2: What are the most common sources of high background noise in my Bisandrographolide C assay?

High background can originate from several sources, broadly categorized as:

• Instrumental: Electronic noise and stray light from the plate reader's optical components.[3]

• Reagents and Buffers: Intrinsic fluorescence from buffers, solvents like DMSO, or impurities in reagents.[3][4]

• Assay Plates: Autofluorescence from the microplate material itself, particularly standard polystyrene plates.[3] Using black-walled plates can significantly reduce this issue.[5]

• Test Compound: Bisandrographolide C itself may exhibit autofluorescence at the excitation and emission wavelengths used in the assay.[3][6]

• Biological Sample: In cell-based assays, endogenous cellular components like NADH and riboflavin (B1680620) can contribute to autofluorescence.[7]

Q3: How can I determine if Bisandrographolide C is autofluorescent and interfering with my assay?

To check for compound autofluorescence, run a control plate where you add Bisandrographolide C at various concentrations to wells containing only the assay buffer (no enzyme, substrate, or fluorescent probe).[3][8] Measure the fluorescence at your assay's excitation and emission wavelengths. A concentration-dependent increase in signal indicates that the compound itself is fluorescent and may be interfering with your results.

Q4: What instrument settings can I adjust to improve my S/N ratio?

Optimizing instrument settings is a critical step:

• Gain Setting: The gain controls the amplification of the fluorescence signal by the photomultiplier tube (PMT).[9] Adjust the gain using a positive control well (the expected highest signal) to be around 90% of the detector's maximum. This maximizes sensitivity without risking signal saturation.[9]

• Excitation/Emission Wavelengths: Ensure that the selected wavelengths and bandwidths are optimal for your specific fluorophore.[1] Even small deviations can significantly reduce signal intensity.

• Integration Time: Increasing the integration time can boost a weak signal, but it may also increase background noise.[5]

• Filters: Adding secondary excitation and emission filters can reduce excess background noise and improve the S/N ratio, sometimes by as much as 3-fold.[10][11]

Q5: My results show high well-to-well variability. What are the likely causes and solutions?

High variability across a microplate often points to technical inconsistencies:

• Pipetting Inaccuracy: Inconsistent volumes can lead to significant signal variation. Use calibrated multichannel pipettes or automated liquid handlers for better precision.[5]

• Evaporation: Evaporation from wells, especially at the edges of the plate ("edge effect"), can concentrate reagents and alter signals. Use plate seals and ensure plates are properly incubated.[5]

• Temperature Fluctuations: Temperature changes as small as 1°C can affect reaction rates and fluorescent signals.[12] Allow plates to equilibrate to the reader's temperature before measurement.

• Well Contamination: Cross-contamination between wells can occur, especially with shared plate seals.[13][14] Using individual tubes for critical steps or employing specialized high-throughput systems can mitigate this.[13]

Troubleshooting Guide

This guide provides structured solutions to common problems encountered during Bisandrographolide C fluorescence assays.

Problem 1: High Background Signal

A high background reduces the assay window and masks the true signal.

Potential Cause	Recommended Solution & Experimental Protocol
Compound Autofluorescence	The chemical structure of Bisandrographolide C may be inherently fluorescent at the assay wavelengths.[3][6]
Solution 1: Background Subtraction. Measure the fluorescence of the compound in buffer alone and subtract this value from the experimental wells.[8]
Solution 2: Use a Red-Shifted Fluorophore. Autofluorescence is often stronger at shorter (blue/green) wavelengths.[15] Switching to a fluorophore that excites and emits at longer wavelengths (red or far-red) can often avoid the interference.[16]
Contaminated Reagents or Buffers	Buffers, solvents, or other assay components may contain fluorescent impurities.[4]
Solution: Use High-Purity Materials. Prepare all buffers and solutions fresh using high-purity water (e.g., Milli-Q) and analytical-grade reagents. Filter-sterilize buffers if microbial contamination is suspected.[3]
Inappropriate Microplate Type	Standard clear or white polystyrene plates can have high autofluorescence and cause light leakage between wells.[3]
Solution: Use Black-Walled, Clear-Bottom Plates. Black walls are essential for fluorescence assays as they absorb stray light and minimize well-to-well crosstalk and background.[5]

Problem 2: Low Signal Intensity

A weak signal can be difficult to distinguish from the background noise.

Potential Cause	Recommended Solution & Experimental Protocol
Suboptimal Reagent Concentrations	The concentrations of the fluorescent probe, target protein, or substrate may not be optimal for signal generation.
Solution: Perform Reagent Titrations. Systematically vary the concentration of one key reagent (e.g., the fluorescently labeled ligand) while keeping others constant to find the concentration that provides the best S/N ratio. The lowest concentration that gives a robust signal is often best.[4]
Incorrect Instrument Settings	A mismatch between the fluorophore's spectra and the instrument's filter or monochromator settings is a common cause of low signal.[5]
Solution 1: Wavelength Scan. Use the plate reader's scanning function to determine the optimal excitation and emission peaks for your fluorophore in the actual assay buffer.[1]
Solution 2: Optimize Gain and Integration Time. As detailed in the FAQ, systematically increase the gain setting and/or integration time to amplify the signal.[5] Be careful not to saturate the detector.
Signal Quenching	Components in the assay buffer or Bisandrographolide C itself may be quenching the fluorescence of the probe.
Solution: Check for Quenching Effects. Compare the fluorescence intensity of the free fluorophore in buffer with and without the test compound. A significant decrease in signal in the presence of the compound indicates quenching.[4]

Experimental Protocols

Protocol: Measuring Compound Autofluorescence

This protocol determines if Bisandrographolide C contributes to the background signal.

Materials:

• Bisandrographolide C stock solution (e.g., in DMSO)

• Assay buffer (the same used in the main experiment)

• Black, clear-bottom 96-well or 384-well microplate

• Fluorescence microplate reader

Methodology:

• Prepare Serial Dilutions: Create a 2-fold serial dilution of Bisandrographolide C in assay buffer. The concentration range should cover and exceed the final concentrations used in your assay. Include a "buffer + DMSO" control and a "buffer only" control.

• Plate Layout: Add the dilutions to the microplate in triplicate.

• Incubation: Incubate the plate under the same conditions (time, temperature) as your main assay.

• Fluorescence Reading: Measure the fluorescence intensity using the exact same excitation/emission wavelengths, bandwidths, and gain settings as your primary experiment.

• Data Analysis:

  • Subtract the average "buffer only" reading from all wells.

  • Plot the background-subtracted fluorescence intensity against the concentration of Bisandrographolide C.

  • A concentration-dependent increase in fluorescence confirms that the compound is autofluorescent and provides the data needed for background correction.

Visualizations

Diagrams of Workflows and Pathways

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// Edges compound -> receptor [label="Activates", color="#EA4335"]; receptor -> influx [color="#FBBC05"]; influx -> cam [label="Activates", color="#4285F4"]; cam -> calcineurin [label="Activates", color="#5F6368"]; calcineurin -> nfat [label="Activates", color="#5F6368"]; nfat -> nucleus [label="Translocation", color="#5F6368", style=dashed]; nucleus -> transcription [color="#34A853"]; } caption: "Hypothetical signaling pathway involving Bisandrographolide C."

References

• 1. tecan.com [tecan.com]
• 2. ionoptix.com [ionoptix.com]
• 3. benchchem.com [benchchem.com]
• 4. Establishing and optimizing a fluorescence polarization assay [moleculardevices.com]
• 5. Troubleshooting Fluorescence Intensity Plate Reader Experiments | Basicmedical Key [basicmedicalkey.com]
• 6. High-Throughput Screening to Predict Chemical-Assay Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Background in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. bmglabtech.com [bmglabtech.com]
• 10. A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy | Semantic Scholar [semanticscholar.org]
• 11. A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy | PLOS One [journals.plos.org]
• 12. tecan.com [tecan.com]
• 13. journals.asm.org [journals.asm.org]
• 14. researchgate.net [researchgate.net]
• 15. biotium.com [biotium.com]
• 16. Fluorescence polarization assays in high-throughput screening and drug discovery: a review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Cell Line Selection and Validation for Bisandrographolide C Studies

This technical support center provides researchers, scientists, and drug development professionals with guidance on selecting and validating appropriate cell lines for studying the effects of Bisandrographolide C. It includes frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Bisandrographolide C and what is its known mechanism of action?

Bisandrographolide C is a labdane (B1241275) diterpenoid compound.[1] Studies have shown that it can bind to the tetraspanin CD81, which is involved in cell motility. By binding to CD81, Bisandrographolide C can suppress the expression of this protein and inhibit the movement of cancer cells.[1][2] This suggests its potential as an anti-metastatic agent. Additionally, a closely related compound, Bisandrographolide A, has been shown to activate the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a cation channel involved in various cellular signaling processes.[1]

Q2: Which cell lines are suitable for studying the anti-metastatic effects of Bisandrographolide C?

Based on its known interaction with CD81, cell lines with moderate to high expression of CD81 are recommended. Human esophageal cancer cell lines EC109 and KYSE520 have been used to demonstrate the suppressive effect of Bisandrographolide C on cell motility.[1][2] When selecting a cell line, it is crucial to consider the cancer type of interest and the expression levels of CD81. Public databases such as the Cancer Cell Line Encyclopedia (CCLE) can be used to check the expression of CD81 in various cell lines.

Q3: Which cell lines are suitable for studying the effects of Bisandrographolide C on TRPV4 activation?

While direct studies on Bisandrographolide C and TRPV4 are limited, research on the similar compound Bisandrographolide A has utilized HEK293T cells overexpressing TRPV4 and immortalized mouse keratinocytes (308 cells ), which endogenously express TRPV4.[1] Therefore, these cell lines would be appropriate starting points for investigating the potential effects of Bisandrographolide C on TRPV4 activation.

Q4: What are the key steps for validating a chosen cell line for Bisandrographolide C studies?

Proper cell line validation is critical to ensure the reliability and reproducibility of your research.[3] Key validation steps include:

• Authentication: Verify the identity of the cell line using methods like Short Tandem Repeat (STR) profiling for human cell lines.[3]

• Mycoplasma Detection: Regularly test for mycoplasma contamination, as it can significantly alter cellular responses.[4]

• Target Expression Confirmation: Confirm the expression of the target protein (e.g., CD81 or TRPV4) in your chosen cell line using techniques like Western blotting or flow cytometry.

• Passage Number Monitoring: Use cells at a low passage number to minimize genetic drift and ensure consistent experimental results.[4]

Troubleshooting Guides

Issue 1: Inconsistent or no observable effect of Bisandrographolide C on cell motility.

• Possible Cause 1: Low CD81 expression in the chosen cell line.

  • Troubleshooting Step: Validate CD81 expression levels using Western blot or qPCR. If expression is low or absent, consider selecting a different cell line known to have higher CD81 expression.

• Possible Cause 2: Suboptimal assay conditions.

  • Troubleshooting Step: Optimize the concentration of Bisandrographolide C and the incubation time. Perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell line.

• Possible Cause 3: Issues with the cell migration/invasion assay.

  • Troubleshooting Step: Ensure the proper functioning of your assay (e.g., Transwell assay, wound healing assay). Include appropriate positive and negative controls to validate the assay setup. For instance, a known inhibitor of cell migration for your cell line can serve as a positive control.

Issue 2: Difficulty in detecting TRPV4 channel activation.

• Possible Cause 1: Low or no TRPV4 expression.

  • Troubleshooting Step: Confirm TRPV4 expression in your chosen cell line. If endogenous expression is too low, consider using a cell line transiently or stably overexpressing TRPV4, such as HEK293T cells.[1]

• Possible Cause 2: Insensitive detection method.

  • Troubleshooting Step: Calcium imaging using fluorescent indicators like Fura-2 or Fluo-4 is a common method. Ensure that your imaging setup has sufficient sensitivity and that the dye is loaded correctly. Electrophysiological techniques like patch-clamping can provide more direct and sensitive measurements of channel activity.

• Possible Cause 3: Compound solubility and stability issues.

  • Troubleshooting Step: Diterpenoid compounds can have poor water solubility.[5][6] Ensure that Bisandrographolide C is fully dissolved in the vehicle (e.g., DMSO) and that the final concentration in the cell culture medium does not lead to precipitation. Prepare fresh dilutions for each experiment.

Quantitative Data

Due to limited publicly available data specifically for Bisandrographolide C, the following tables include data for the closely related and well-studied compound, Andrographolide , to provide a reference for expected potency in various cancer cell lines.

Table 1: IC50 Values of Andrographolide in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Incubation Time (hours)	Reference
MDA-MB-231	Breast Cancer	30.28	48	[7]
MCF-7	Breast Cancer	36.9	48	[7]
T-47D	Breast Cancer	>100	48	[7]
DBTRG-05MG	Glioblastoma	13.95	72	[8]
KB	Oral Cancer	106.2	Not Specified	[9]
A375	Melanoma	12.07	48	[10]
C8161	Melanoma	10.92	48	[10]
SiHa	Cervical Cancer	85.59	48	[10]
CaSki	Cervical Cancer	87.52	48	[10]
C33A	Cervical Cancer	96.05	48	[10]

Table 2: Effects of Andrographolide on Cell Proliferation and Apoptosis

Cell Line	Effect	Concentration (µM)	Duration (hours)	Observation	Reference
MDA-MB-231	Apoptosis	30	48	82.41% late apoptotic cells	[7]
DBTRG-05MG	Cell Cycle Arrest	13.95	72	G2/M phase arrest	[8]
OEC-M1	Cytotoxicity	55	24	IC50 value	[11]
C8161	Cell Cycle Arrest	Not Specified	24	G2/M phase arrest	[4]
A375	Cell Cycle Arrest	Not Specified	24	G2/M phase arrest	[4]

Experimental Protocols

Protocol 1: Cell Line Validation Workflow

A systematic approach to cell line validation is crucial for the integrity of experimental data.

References

• 1. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Two New Diterpenoids from Biscogniauxia sp. and Their Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Andrographolide inhibits proliferation and induces cell cycle arrest and apoptosis in human melanoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rjptonline.org [rjptonline.org]
• 7. Production of triterpenoids with cell and tissue cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Andrographolide suppresses cervical cancer progression by targeting angiogenesis and inducing apoptosis in a CAM-PDX model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Andrographolide demonstrates anti-proliferative activity in oral cancer by promoting apoptosis, the programmed cell death process - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Interpreting Unexpected Results in Bisandrographolide C Research: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals navigate potential challenges and interpret unexpected results during experiments with Bisandrographolide C.

Frequently Asked Questions (FAQs)

Q1: We observe a cytotoxic effect of Bisandrographolide C at concentrations expected to only activate TRPV1/TRPV3 channels. What could be the cause?

A1: This is a common issue when working with bioactive compounds. Several factors could contribute to unexpected cytotoxicity:

• Off-target effects: While Bisandrographolide C is known to activate TRPV1 and TRPV3, it may interact with other cellular targets at higher concentrations, leading to cytotoxicity. It is crucial to determine a concentration-response curve to identify the therapeutic window.

• Activation of other TRP channels: Bisandrographolide A, a related compound, activates TRPV4 channels.[1][2][3] It is possible that Bisandrographolide C has a less potent, but still significant, effect on other TRP channels that could contribute to cell death depending on the cell type and expression levels of these channels.

• Interaction with other signaling pathways: Andrographolide (B1667393), another compound from Andrographis paniculata, is known to modulate various signaling pathways, including NF-κB, JAK/STAT, and PI3K/AKT.[4][5][6] Bisandrographolide C might have similar effects that, when combined with TRPV1/3 activation, lead to cytotoxicity.

• Purity of the compound: Ensure the purity of your Bisandrographolide C sample. Impurities from the extraction process or synthesis could be responsible for the observed cytotoxicity.

Q2: Our results on the anti-metastatic properties of Bisandrographolide C are not reproducible. What could be the reason?

A2: Reproducibility issues in cell migration and invasion assays are common. Here are some potential sources of variability:

• Cell line heterogeneity: The expression of CD81, a known target of Bisandrographolide C, can vary within a cell line and between passages.[7] It is advisable to use cells with a consistent and verified CD81 expression level.

• Assay conditions: Cell migration and invasion assays are sensitive to various factors, including cell density, serum concentration in the medium, and the type of extracellular matrix used. Standardize these parameters across all experiments.

• Compound stability: Ensure that Bisandrographolide C is stable in your cell culture medium over the duration of the experiment. Degradation of the compound could lead to inconsistent results.

Q3: We do not observe the expected increase in intracellular calcium upon application of Bisandrographolide C in our cell line. Why might this be?

A3: A lack of calcium response could be due to several factors related to the expression and function of the target channels:

• Low or no expression of TRPV1/TRPV3: The cell line you are using may not endogenously express TRPV1 or TRPV3 channels at a sufficient level to produce a measurable calcium influx. Verify the expression of these channels using techniques like qPCR or Western blotting.

• Channel desensitization: Prolonged exposure to an agonist can lead to the desensitization of TRP channels. Ensure that your experimental design minimizes the pre-exposure of cells to Bisandrographolide C or other potential agonists.

• Incorrect buffer composition: The composition of your extracellular buffer, particularly the concentration of calcium, can significantly impact the driving force for calcium entry. Use a standard buffer with a known calcium concentration.

Troubleshooting Guides

Issue 1: Inconsistent results in cell viability assays

Potential Cause	Troubleshooting Step	Expected Outcome
Compound solubility	Verify the solubility of Bisandrographolide C in your vehicle (e.g., DMSO) and culture medium. Prepare fresh stock solutions for each experiment.	Consistent and clear solutions, leading to more reproducible dosing.
Cell passage number	Use cells within a defined passage number range. High passage numbers can lead to phenotypic drift.	Reduced variability in cell growth rates and response to treatment.
Assay interference	Some compounds can interfere with the reagents used in viability assays (e.g., MTT, WST-1). Run a control with the compound in cell-free medium.	No change in absorbance/fluorescence in the cell-free control, confirming no direct interference.

Issue 2: Unexpected activation of signaling pathways

Potential Cause	Troubleshooting Step	Expected Outcome
Crosstalk between pathways	Use specific inhibitors for pathways known to be affected by related compounds (e.g., NF-κB, JAK/STAT inhibitors) to dissect the observed effects.	Identification of the specific signaling pathways activated by Bisandrographolide C in your experimental model.
Vehicle effects	Ensure the final concentration of the vehicle (e.g., DMSO) is consistent across all treatment groups and does not exceed a non-toxic level (typically <0.1%).	The vehicle control group shows no significant activation of the signaling pathway of interest.

Data Presentation

Table 1: Known Molecular Targets and Affinities of Bisandrographolide C

Target	Effect	Affinity (Kd)	Reference
TRPV1	Activation	289 µM	[8]
TRPV3	Activation	341 µM	[8]
CD81	Binding	Not specified	[7]

Experimental Protocols

Calcium Imaging for TRP Channel Activation

• Cell Culture: Plate cells (e.g., HEK293T cells transiently transfected with TRPV1 or TRPV3, or a cell line with endogenous expression) in a 96-well black-walled, clear-bottom plate and grow to 80-90% confluency.[2]

• Dye Loading: Remove the culture medium and wash the cells with a physiological salt solution (e.g., HBSS). Incubate the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in the salt solution for 30-60 minutes at 37°C.[2]

• Baseline Measurement: Wash the cells to remove excess dye and replace with fresh salt solution. Measure the baseline fluorescence using a plate reader or fluorescence microscope.

• Compound Addition: Add Bisandrographolide C at the desired concentration and immediately begin recording the fluorescence intensity over time.

• Data Analysis: The change in fluorescence (ΔF) is normalized to the baseline fluorescence (F0) to calculate ΔF/F0, which represents the relative change in intracellular calcium concentration.[2]

Microscale Thermophoresis (MST) for Protein Binding

• Protein Labeling: Label the purified target protein (e.g., CD81) with a fluorescent dye according to the manufacturer's protocol.

• Serial Dilution: Prepare a serial dilution of Bisandrographolide C in a suitable buffer.

• Incubation: Mix the labeled protein with each concentration of Bisandrographolide C and incubate to allow binding to reach equilibrium.

• MST Measurement: Load the samples into capillaries and measure the thermophoretic movement using an MST instrument.

• Data Analysis: The change in thermophoresis is plotted against the ligand concentration, and the data are fitted to a binding model to determine the dissociation constant (Kd).[7]

Visualizations

Caption: Troubleshooting workflow for unexpected cytotoxicity.

Caption: Known signaling pathways of Bisandrographolide C.

References

• 1. Buy Bisandrographolide A | 160498-00-0 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Targeting signaling pathways with andrographolide in cancer therapy (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Study on the mechanism of andrographolide activation [frontiersin.org]
• 7. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

Bisandrographolide C vs. Bisandrographolide A: differential TRPV channel activation

A Comparative Analysis of Bisandrographolide C and Bisandrographolide A on Transient Receptor Potential Vanilloid (TRPV) Channel Activation

For researchers and professionals in drug development, understanding the nuanced interactions of natural compounds with ion channels is paramount. Bisandrographolide A and Bisandrographolide C, both diterpenoid dimers isolated from the medicinal plant Andrographis paniculata, exhibit distinct and selective activities on various Transient Receptor Potential Vanilloid (TRPV) channels. This guide provides a detailed comparison of their effects, supported by experimental data and methodologies, to inform further research and therapeutic development.

Data Presentation: Quantitative Comparison

The following table summarizes the quantitative data on the activation of TRPV channels by Bisandrographolide A and Bisandrographolide C.

Compound	Target TRPV Channel	Effect	Potency (EC₅₀ / Kₑ)
Bisandrographolide A	TRPV4	Agonist	790-950 nM
TRPV1, TRPV2, TRPV3	No activation or blockage	Not applicable
Bisandrographolide C	TRPV1	Agonist	289 µM
TRPV3	Agonist	341 µM

Differential Activation of TRPV Channels

Bisandrographolide A is a potent and selective agonist of the TRPV4 channel, a key player in mechanosensation and osmosensation.[1][2] In contrast, it shows no activity on TRPV1, TRPV2, or TRPV3 channels, highlighting its specificity.[1][2]

Conversely, Bisandrographolide C demonstrates a different selectivity profile, activating TRPV1 and TRPV3 channels.[3] TRPV1 is well-known as the capsaicin (B1668287) receptor involved in pain and heat sensation, while TRPV3 is implicated in thermosensation and skin physiology. The potency of Bisandrographolide C is notably lower than that of Bisandrographolide A for their respective targets.

Experimental Protocols

The following are detailed methodologies representative of the key experiments cited for determining the activity of these compounds on TRPV channels.

Calcium Imaging Assay for TRPV Channel Activation

This assay is a high-throughput method to screen for compounds that activate ion channels leading to an increase in intracellular calcium concentration.

• Cell Culture and Transfection: Human Embryonic Kidney 293 (HEK293T) cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum and antibiotics. For TRPV channel expression, cells are transiently transfected with plasmids encoding the specific human TRPV channel subtype (e.g., TRPV1, TRPV3, or TRPV4).

• Fluorescent Calcium Indicator Loading: 24-48 hours post-transfection, the cells are loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM or Fluo-4 AM, for 30-60 minutes at 37°C.

• Compound Application and Data Acquisition: The cells are then washed and placed in a buffer solution. The test compound (Bisandrographolide A or C) is added at various concentrations. Changes in intracellular calcium are monitored by measuring the fluorescence intensity using a fluorescence microscope or a plate reader. An increase in fluorescence indicates channel activation.

• Data Analysis: The change in fluorescence is normalized to the baseline fluorescence. Dose-response curves are generated by plotting the normalized fluorescence change against the compound concentration to determine the EC₅₀ or Kₑ values.

Whole-Cell Patch-Clamp Electrophysiology

This technique provides a direct measure of ion channel activity by recording the ionic currents flowing through the channels.

• Cell Preparation: HEK293T cells expressing the target TRPV channel are used. A single cell is selected for recording.

• Electrode and Recording Setup: A glass micropipette with a tip diameter of ~1 µm is filled with an intracellular solution and brought into contact with the cell membrane. A gigaohm seal is formed between the pipette and the membrane. The membrane patch under the pipette is then ruptured to achieve the whole-cell configuration.

• Voltage Clamp and Compound Application: The cell membrane potential is clamped at a holding potential (e.g., -60 mV). The test compound is applied to the extracellular solution perfusing the cell.

• Current Recording and Analysis: The activation of TRPV channels by the compound results in an inward or outward current, which is recorded by the patch-clamp amplifier. The current amplitude at different compound concentrations is measured to construct dose-response curves and determine the potency.

Signaling and Experimental Workflow Diagrams

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Decreased Expression of Transient Receptor Potential Vanilloid 1 Impaires the Postischemic Recovery of Diabetic Mouse Hearts [jstage.jst.go.jp]

A Comparative Analysis of the Bioactivities of Bisandrographolide C and Andrographolide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the bioactive properties of two natural compounds derived from Andrographis paniculata: Bisandrographolide C and its well-studied counterpart, andrographolide (B1667393). While andrographolide has been the subject of extensive research for its diverse pharmacological effects, Bisandrographolide C is an emerging compound with a more narrowly defined but significant bioactivity profile. This comparison aims to objectively present the current state of knowledge on their respective biological activities, supported by available experimental data and methodologies.

Overview of Bioactivity

Andrographolide is a labdane (B1241275) diterpenoid that has demonstrated a broad spectrum of biological activities, including anti-inflammatory, anticancer, antiviral, and immunomodulatory effects.[1][2] Its mechanisms of action are multifaceted, involving the modulation of key signaling pathways such as NF-κB, JAK/STAT, and PI3K/Akt.[3][4][5]

Bisandrographolide C, a dimeric diterpenoid, has been identified as a potent activator of specific transient receptor potential (TRP) channels and has shown protective effects in cardiomyocytes.[6] Notably, research has also indicated its potential in cancer therapy by demonstrating its ability to bind to CD81, a protein implicated in cancer metastasis.[7]

Quantitative Bioactivity Data

The following tables summarize the available quantitative data for the bioactivities of Bisandrographolide C and andrographolide. It is important to note that the volume of research on andrographolide is significantly greater, resulting in a more extensive dataset for this compound.

Table 1: Bioactivity of Bisandrographolide C

Bioactivity	Assay System/Cell Line	Quantitative Data (Kd)	Reference
TRPV1 Channel Activation	Not specified in abstract	289 µM	[6]
TRPV3 Channel Activation	Not specified in abstract	341 µM	[6]
Cardioprotection	Cardiomyocytes	Not applicable	[6]
CD81 Binding (Esophageal Cancer)	EC109 Cells	Not specified in abstract	[7]

Table 2: Bioactivity of Andrographolide

Bioactivity (Anticancer)	Cell Line	IC50 Value	Reference
Oral Cancer	KB	106 µg/ml	[8]
Breast Cancer	MCF-7	32.90 µM (48h)	[9]
Breast Cancer	MDA-MB-231	37.56 µM (48h)	[9]
Colon Cancer	HCT-116	GI50: 0.85 µM	[10]
Glioblastoma	DBTRG-05MG	13.95 µM (72h)	[11]
Bioactivity (Anti-inflammatory)	Assay System	IC50 Value	Reference
TNF-α Release Inhibition	THP-1 human monocytic cells	21.9 µM	[12]
PGE2 Inhibition	RAW264.7 murine macrophages	8.8 µM	[2]
NO Production Inhibition (as part of an extract)	RAW 264.7 cells	Not specified for pure compound	[13]

Signaling Pathways and Mechanisms of Action

Andrographolide is known to modulate multiple signaling pathways central to inflammation and cancer progression. In contrast, the known mechanisms for Bisandrographolide C are currently centered on its interaction with specific ion channels and cell surface proteins.

Andrographolide Signaling Pathways

Andrographolide exerts its anti-inflammatory effects primarily through the inhibition of the NF-κB signaling pathway . It has been shown to prevent the degradation of IκBα and the subsequent nuclear translocation of NF-κB, thereby downregulating the expression of pro-inflammatory genes.[6][14]

In the context of cancer, andrographolide has been demonstrated to inhibit the JAK/STAT pathway , particularly STAT3 phosphorylation, which is crucial for cancer cell survival and proliferation.[4] Furthermore, it interferes with the PI3K/Akt/mTOR signaling cascade , a key pathway in cell growth, proliferation, and survival.[5][15]

Figure 1: Simplified signaling pathways modulated by Andrographolide.

Bisandrographolide C Mechanism of Action

The primary reported mechanism of Bisandrographolide C is the activation of TRPV1 and TRPV3 channels . These channels are non-selective cation channels involved in various physiological processes, including sensory perception. Activation of these channels by Bisandrographolide C leads to an influx of cations, which can trigger downstream cellular responses.[6]

Additionally, Bisandrographolide C has been identified to bind to CD81 on esophageal cancer cells, which is associated with the suppression of cell motility.[7] CD81 is a tetraspanin protein involved in cell adhesion, migration, and signaling, and is often overexpressed in cancer.

Figure 2: Known mechanisms of action for Bisandrographolide C.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols cited in the literature for assessing the bioactivities of these compounds.

Cytotoxicity Assay (MTT Assay) for Andrographolide

The anti-proliferative activity of andrographolide is commonly assessed using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Cancer cells (e.g., KB, MCF-7, MDA-MB-231) are seeded in 96-well plates at a specific density (e.g., 5x10^4 cells/ml) and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of andrographolide for specific time periods (e.g., 24, 48, 72 hours).

• MTT Incubation: After the treatment period, MTT solution (5 mg/ml) is added to each well and incubated for 4 hours. Viable cells with active mitochondrial dehydrogenases convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: The formazan crystals are dissolved in a solubilization solution, typically dimethyl sulfoxide (B87167) (DMSO).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.[8][16]

Figure 3: Workflow for a typical MTT cytotoxicity assay.

TNF-α Release Inhibition Assay for Andrographolide

The anti-inflammatory activity of andrographolide can be determined by measuring its ability to inhibit the release of tumor necrosis factor-alpha (TNF-α) from stimulated immune cells.

• Cell Culture: Human monocytic cells (e.g., THP-1) are cultured and differentiated into macrophages.

• Stimulation: The macrophages are stimulated with lipopolysaccharide (LPS) to induce the production and release of TNF-α.

• Treatment: The cells are co-incubated with LPS and various concentrations of andrographolide.

• Supernatant Collection: After a specific incubation period, the cell culture supernatant is collected.

• ELISA: The concentration of TNF-α in the supernatant is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• IC50 Calculation: The IC50 value for TNF-α release inhibition is determined from the dose-response curve.[12]

TRPV1 Activation Assay (Calcium Imaging)

The activation of TRPV1 channels by Bisandrographolide C can be assessed by measuring changes in intracellular calcium concentration ([Ca2+]i) using fluorescent calcium indicators.

• Cell Preparation: Cells expressing TRPV1 (e.g., transfected HEK293 cells or primary sensory neurons) are cultured on glass coverslips.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye, such as Fluo-4 AM or Fura-2 AM.

• Baseline Measurement: The baseline fluorescence of the cells is recorded using a fluorescence microscope.

• Compound Application: A solution containing Bisandrographolide C is applied to the cells.

• Fluorescence Monitoring: Changes in fluorescence intensity, which correspond to changes in [Ca2+]i, are recorded over time. An increase in fluorescence indicates channel activation and calcium influx.

• Data Analysis: The change in fluorescence is quantified to determine the extent of channel activation.[17][18]

Cardiomyocyte Hypoxia-Reoxygenation Injury Model

To evaluate the protective effects of a compound on cardiomyocytes, an in vitro model of hypoxia-reoxygenation (H/R) injury is often used.

• Cell Culture: Primary neonatal rat cardiomyocytes or a cardiomyocyte cell line (e.g., H9c2) are cultured.

• Hypoxia: The cells are subjected to a hypoxic environment (low oxygen, typically 1-5% O2) for a defined period (e.g., 6-12 hours) to simulate ischemia. This is often done in a specialized incubator with controlled gas levels.[19][20]

• Treatment: The compound of interest (e.g., Bisandrographolide C) can be added before, during, or after the hypoxic period.

• Reoxygenation: The cells are returned to a normoxic environment (normal oxygen levels) to simulate reperfusion.

• Assessment of Injury: Cell viability and apoptosis are assessed using various assays, such as LDH release assay (for membrane damage), MTT assay (for metabolic activity), or staining with apoptosis markers like Annexin V.[21][22]

Conclusion

The comparative analysis reveals that andrographolide is a broadly acting compound with well-documented anti-inflammatory and anticancer properties, supported by a wealth of in vitro and in vivo data and a relatively clear understanding of its modulation of major signaling pathways. Bisandrographolide C, on the other hand, presents a more specific and novel bioactivity profile, primarily as an activator of TRPV1 and TRPV3 channels and a potential modulator of cancer cell motility through interaction with CD81.

For drug development professionals, andrographolide offers a rich scaffold for derivatization to enhance its potency and specificity for various therapeutic targets. The extensive research on its mechanisms provides a solid foundation for further preclinical and clinical investigations. Bisandrographolide C represents a newer area of exploration. Its ability to modulate specific ion channels and cell surface proteins suggests potential applications in areas such as sensory neuroscience and oncology. Further research is warranted to elucidate its full therapeutic potential, including more comprehensive studies on its anticancer and anti-inflammatory effects and the signaling pathways involved. This guide highlights the current landscape of research on these two compounds, providing a valuable resource for scientists and researchers in the field of natural product-based drug discovery.

References

• 1. New andrographolide derivatives and their cytotoxic activity [wisdomlib.org]
• 2. The wide spectrum anti-inflammatory activity of andrographolide in comparison to NSAIDs: A promising therapeutic compound against the cytokine storm - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting signaling pathways with andrographolide in cancer therapy (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of the JAK-STAT3 pathway by andrographolide enhances chemosensitivity of cancer cells to doxorubicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inactivation of PI3K/Akt signaling mediates proliferation inhibition and G2/M phase arrest induced by andrographolide in human glioblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Andrographolide interferes with binding of nuclear factor-κB to DNA in HL-60-derived neutrophilic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Andrographolide demonstrates anti-proliferative activity in oral cancer by promoting apoptosis, the programmed cell death process - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Local Ca2+ signals couple activation of TRPV1 and ANO1 sensory ion channels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. An in vitro study of anti-inflammatory activity of standardised Andrographis paniculata extracts and pure andrographolide - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Andrographolide Inhibits Inflammatory Cytokines Secretion in LPS-Stimulated RAW264.7 Cells through Suppression of NF-κB/MAPK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Andrographolide enhanced radiosensitivity by downregulating glycolysis via the inhibition of the PI3K-Akt-mTOR signaling pathway in HCT116 colorectal cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Cytotoxicity and cell cycle arrest induced by andrographolide lead to programmed cell death of MDA-MB-231 breast cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Assay of TRPV1 Receptor Signaling | Springer Nature Experiments [experiments.springernature.com]
• 18. Assay of TRPV1 Receptor Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Adiponectin Protects Hypoxia/Reoxygenation-Induced Cardiomyocyte Injury by Suppressing Autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Cardiac shock wave therapy protects cardiomyocytes from hypoxia-induced injury by modulating miR-210 - PMC [pmc.ncbi.nlm.nih.gov]
• 21. journals.physiology.org [journals.physiology.org]
• 22. In vitro Models of Ischemia-Reperfusion Injury - PMC [pmc.ncbi.nlm.nih.gov]

Bisandrographolide C: A Comparative Analysis with Other Known TRPV1 Agonists

For Immediate Release

A comprehensive comparative analysis of Bisandrographolide C, a natural compound isolated from Andrographis paniculata, reveals its standing among other known agonists of the Transient Receptor Potential Vanilloid 1 (TRPV1), a key receptor in pain and temperature sensation. This guide provides researchers, scientists, and drug development professionals with a detailed comparison of Bisandrographolide C's performance, supported by available experimental data, alongside established TRPV1 agonists such as capsaicin (B1668287) and resiniferatoxin (B1680534).

Quantitative Comparison of TRPV1 Agonist Potency

The potency of a TRPV1 agonist is a critical parameter in evaluating its potential therapeutic efficacy. The following table summarizes the available quantitative data for Bisandrographolide C and other well-characterized TRPV1 agonists. It is important to note that the activity of these compounds can vary depending on the specific experimental conditions, such as the cell type and assay methodology used.

Agonist	Potency (EC50/Kd)	Cell Type	Assay Method	Reference
Bisandrographolide C	Kd: 289 μM	Not specified	Not specified	[1]
Capsaicin	EC50: ~0.1 - 1 µM	HEK293 cells	Calcium Imaging / Electrophysiology
Resiniferatoxin (RTX)	EC50: ~10 - 50 nM	HEK293 cells	Calcium Imaging	[2][3]

EC50 (Half-maximal effective concentration) is the concentration of a drug that gives half of the maximal response. Kd (Dissociation constant) is a measure of the affinity of the agonist for the receptor. A lower value for both indicates higher potency.

Experimental Methodologies

The determination of agonist potency on TRPV1 typically involves cell-based assays that measure the influx of cations, primarily calcium, upon channel activation. A common and robust method is the calcium imaging assay using fluorescent indicators.

Calcium Imaging Assay Protocol

This protocol provides a general framework for assessing TRPV1 activation in a heterologous expression system, such as Human Embryonic Kidney 293 (HEK293) cells stably or transiently expressing the TRPV1 channel.

• Cell Culture and Plating: HEK293 cells expressing TRPV1 are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics. Cells are then seeded onto 96-well plates or glass coverslips suitable for fluorescence microscopy.

• Fluorescent Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye, such as Fluo-4 AM or Fura-2 AM. These dyes exhibit an increase in fluorescence intensity upon binding to free calcium ions.

• Compound Application: A baseline fluorescence is recorded before the addition of the test compound (e.g., Bisandrographolide C, capsaicin, or resiniferatoxin) at various concentrations.

• Fluorescence Measurement: The change in intracellular calcium concentration is monitored by measuring the fluorescence intensity over time using a fluorescence plate reader or a fluorescence microscope.

• Data Analysis: The increase in fluorescence is proportional to the influx of calcium and thus to the activation of TRPV1 channels. Dose-response curves are generated by plotting the fluorescence change against the logarithm of the agonist concentration. The EC50 value is then calculated from these curves.

Signaling Pathways of TRPV1 Activation

Activation of the TRPV1 channel by an agonist initiates a cascade of intracellular signaling events. The primary event is the influx of cations, predominantly Ca2+ and Na+, leading to depolarization of the cell membrane. This influx of calcium, in particular, acts as a second messenger, triggering various downstream signaling pathways.

Caption: General signaling pathway upon TRPV1 activation.

Experimental Workflow for Agonist Potency Determination

The following diagram illustrates a typical workflow for determining the potency of a compound as a TRPV1 agonist.

Caption: Workflow for TRPV1 agonist potency assay.

Discussion and Conclusion

Bisandrographolide C emerges as a compound of interest with demonstrated activity on TRPV1 channels.[1] Based on the available dissociation constant (Kd) of 289 μM, its potency appears to be significantly lower than that of the well-established vanilloid agonists, capsaicin (EC50 in the sub-micromolar to low micromolar range) and the ultrapotent resiniferatoxin (EC50 in the nanomolar range).

The detailed experimental conditions under which the Kd for Bisandrographolide C was determined are not fully specified in the currently accessible literature, which makes a direct and precise comparison challenging. Further studies employing standardized assays, such as the calcium imaging protocol outlined above, are necessary to determine the EC50 of Bisandrographolide C and to fully characterize its pharmacological profile at the TRPV1 receptor.

Understanding the comparative potency and efficacy of novel agonists like Bisandrographolide C is crucial for the rational design and development of new therapeutic agents targeting TRPV1 for a variety of conditions, including chronic pain and inflammation. The data and protocols presented in this guide serve as a valuable resource for researchers in this field.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Activation of vanilloid receptor 1 by resiniferatoxin mobilizes calcium from inositol 1,4,5-trisphosphate-sensitive stores - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of transient receptor potential vanilloid 1 (TRPV1) by resiniferatoxin - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Capsaicin and Bisandrographolide A on Transient Receptor Potential Vanilloid 1 (TRPV1)

For the attention of researchers, scientists, and drug development professionals, this guide provides a comparative overview of the efficacy of the well-known TRPV1 agonist, capsaicin (B1668287), against Bisandrographolide A, a compound isolated from Andrographis paniculata.

Executive Summary: Extensive research confirms capsaicin as a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a key player in nociception. In stark contrast, experimental evidence demonstrates that Bisandrographolide A, a natural diterpenoid from Andrographis paniculata, does not exhibit any activity at the TRPV1 receptor. This guide synthesizes the available quantitative data, details the experimental methodologies used to ascertain these findings, and visualizes the pertinent signaling pathways and experimental workflows. Notably, no scientific literature was found assessing the activity of Bisandrographolide C on TRPV1; therefore, this comparison focuses on the studied compound, Bisandrographolide A.

Data Presentation: Quantitative Comparison

The following table summarizes the quantitative data on the effects of capsaicin and Bisandrographolide A on the TRPV1 channel.

Compound	Target	Assay Type	Cell Line	Efficacy	Potency (EC50/IC50)	Citation
Capsaicin	TRPV1	Electrophysiology (Whole-cell patch clamp)	CHO	Agonist	2.2 ± 1.2 µM	[1]
TRPV1	Electrophysiology (Whole-cell patch clamp)	HEK293T	Agonist	~0.03 µM	[2]
TRPV1	Calcium Imaging (Fura-2)	HEK293	Agonist	EC50 values in the sub-micromolar to low micromolar range are commonly reported.	[3][4]
Bisandrographolide A	TRPV1	Electrophysiology (Whole-cell patch clamp)	HEK293T	No activation or blockade observed at concentrations up to 2.6 µM.	Not Applicable	[5][6]
TRPV1	Calcium Imaging	HEK293T	No activation observed.	Not Applicable	[5][6]

Signaling Pathway and Experimental Workflow

To elucidate the mechanisms and methodologies underlying these findings, the following diagrams illustrate the capsaicin-induced TRPV1 signaling pathway and a standard experimental workflow for assessing compound activity on TRPV1.

Capsaicin-induced TRPV1 activation pathway.

General workflow for TRPV1 functional assays.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Whole-Cell Patch-Clamp Electrophysiology

This technique directly measures the ion flow through the TRPV1 channel upon compound application.

• Cell Preparation: Human Embryonic Kidney 293T (HEK293T) cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin, and maintained at 37°C in a 5% CO₂ incubator. Cells are transiently transfected with a plasmid encoding the human TRPV1 channel using a lipid-based transfection reagent. Recordings are typically performed 24-48 hours post-transfection.[2][6]

• Recording: Transfected cells are transferred to a recording chamber and perfused with an extracellular solution containing (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, and 10 glucose, with the pH adjusted to 7.4. Borosilicate glass pipettes with a resistance of 3-5 MΩ are filled with an intracellular solution containing (in mM): 140 KCl, 1 MgCl₂, 10 HEPES, and 5 EGTA, with the pH adjusted to 7.2.[7]

• Procedure: The whole-cell configuration is established, and cells are voltage-clamped at a holding potential of -60 mV. Test compounds (capsaicin or Bisandrographolide A) are dissolved in the extracellular solution and perfused onto the cell at various concentrations. The resulting currents are recorded, amplified, and digitized for analysis.[2][8]

Calcium Imaging Assay

This high-throughput method measures the increase in intracellular calcium concentration, an indicator of TRPV1 channel opening.

• Cell Preparation: HEK293T cells stably or transiently expressing TRPV1 are seeded into 96-well black-walled, clear-bottom plates and grown to confluence.[9][10]

• Dye Loading: The cell culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye, such as Fluo-4 AM or Fura-2 AM, in a physiological buffer (e.g., Hank's Balanced Salt Solution with HEPES) for 30-60 minutes at 37°C. After incubation, the cells are washed to remove excess dye.[9][11]

• Procedure: The plate is placed in a fluorescence plate reader or a microscope equipped for live-cell imaging. A baseline fluorescence reading is taken before the addition of the test compounds. The compounds are then added, and the change in fluorescence intensity is monitored over time. An increase in fluorescence indicates a rise in intracellular calcium due to TRPV1 activation.[9][12]

Discussion

The data unequivocally demonstrate that capsaicin is a potent agonist of the TRPV1 receptor. Upon binding to an intracellular site on the channel, capsaicin induces a conformational change that opens the channel pore, leading to an influx of cations, primarily Ca²⁺ and Na⁺.[3][13] This influx depolarizes the sensory neuron, triggering the sensation of pain and heat.[3] Prolonged activation by capsaicin leads to a desensitization of the channel, a mechanism that is exploited for its analgesic properties.[14]

Conversely, studies on Bisandrographolide A, a structurally related diterpenoid from the same plant, Andrographis paniculata, show a clear lack of activity at the TRPV1 channel.[5][6] Experiments using both electrophysiology and calcium imaging have shown that Bisandrographolide A neither activates the TRPV1 channel nor inhibits its activation by other stimuli.[5][6] Instead, Bisandrographolide A has been identified as a potent activator of TRPV4.[5][6]

Conclusion

This comparative guide highlights the distinct pharmacological profiles of capsaicin and Bisandrographolide A with respect to the TRPV1 channel. While capsaicin serves as a classic and potent TRPV1 agonist, Bisandrographolide A is inactive at this receptor, demonstrating specificity in the interaction of natural compounds with TRP channels. The absence of data on Bisandrographolide C underscores the need for further research to fully characterize the bioactivity of all compounds from Andrographis paniculata on this important therapeutic target. This information is critical for researchers in the fields of pharmacology and drug discovery for the rational design of novel analgesics and other therapeutics targeting the TRPV1 channel.

References

• 1. Voltage-Dependent Interaction of Capsaicine and Protons on TRPV1-Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Site-specific contacts enable distinct modes of TRPV1 regulation by the potassium channel Kvβ1 subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Understand spiciness: mechanism of TRPV1 channel activation by capsaicin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Adrenergic receptors inhibit TRPV1 activity in the dorsal root ganglion neurons of rats | PLOS One [journals.plos.org]
• 8. sophion.com [sophion.com]
• 9. Assay of TRPV1 Receptor Signaling | Springer Nature Experiments [experiments.springernature.com]
• 10. moleculardevices.com [moleculardevices.com]
• 11. TRPV1 drugs alter core body temperature via central projections of primary afferent sensory neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Local Ca2+ signals couple activation of TRPV1 and ANO1 sensory ion channels - PMC [pmc.ncbi.nlm.nih.gov]
• 13. TRPV1 Receptors and Signal Transduction - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Integrating TRPV1 Receptor Function with Capsaicin Psychophysics - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Bisandrographolide C: A Comparative Analysis in Cancer Research

A detailed guide for researchers, scientists, and drug development professionals on the experimental findings of Bisandrographolide C, benchmarked against related compounds and standard chemotherapeutic agents.

Introduction

Bisandrographolide C, a diterpenoid derived from the plant Andrographis paniculata, has emerged as a compound of interest in oncological research. This guide provides a comprehensive cross-validation of the existing research findings on Bisandrographolide C, with a particular focus on its anti-cancer properties. By juxtaposing its performance with its structural analog, Andrographolide, and standard-of-care chemotherapies for esophageal cancer, this document aims to offer an objective resource for the scientific community. The data presented herein is collated from peer-reviewed studies, emphasizing quantitative comparisons, detailed experimental methodologies, and visual representations of the underlying molecular pathways.

Quantitative Data Comparison

The following tables summarize the key quantitative findings from various studies, offering a comparative perspective on the efficacy of Bisandrographolide C and its alternatives.

Table 1: Comparative Efficacy Against Esophageal Cancer Cell Lines

Compound	Cell Line	Assay Type	IC50 / Effect	Source
Bisandrographolide C	EC109	Cell Motility	Suppressive effect on cell motility	[1][2]
Andrographolide	EC109	Cell Motility	Suppressive effect on cell motility	[1][2]
Bisandrographolide A	EC109	Cell Motility	Suppressive effect on cell motility	[1][2]
Andrographolide	ECA109	Proliferation (MTT)	Inhibition of proliferation	[3]
Cisplatin	TE-2	Proliferation (MTT)	IC50: 37.5 µM	[4]
Cisplatin	TE-13	Proliferation (MTT)	IC50: 56.3 µM	[4]
5-Fluorouracil (5-FU)	25 ESCC cell lines	Proliferation	IC50 range: 1.00 to 39.81 µmol/L	[5]
5-Fluorouracil (5-FU)	Eca-109	Proliferation (MTT)	IC50: 10.5 µg/ml	[6]
5-Fluorouracil (5-FU)	TE-5	Proliferation (WST-1)	IC50: 3.6 ± 1.1 µM	[7]

Note: Direct IC50 values for the cytotoxic or anti-proliferative effects of Bisandrographolide C on esophageal cancer cell lines were not available in the reviewed literature. The primary reported effect is on cell motility.

Table 2: Binding Affinity to CD81

Compound	Method	Target	Binding Interaction	Source
Bisandrographolide C	Microscale Thermophoresis	CD81	Confirmed	[1][2]
Andrographolide	Microscale Thermophoresis	CD81	Confirmed	[1][2]
Bisandrographolide A	Microscale Thermophoresis	CD81	Confirmed	[1][2]

Table 3: Anti-Inflammatory Activity

Compound	Cell Line	Assay	Target	IC50 / Effect	Source
Andrographolide	RAW264.7	NF-κB Inhibition	NF-κB	Dose-dependent inhibition	[8]
Andrographolide	RAW264.7	TNF-α Inhibition	TNF-α	IC50 = 23.3 μM
Andrographolide	THP-1	TNF-α Inhibition	TNF-α	IC50 = 21.9 μM

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key molecular pathways and experimental procedures discussed in the cited research.

Bisandrographolide C inhibits esophageal cancer cell migration by targeting CD81.

Workflow for assessing the inhibition of cancer cell migration by Bisandrographolide C.

Experimental Protocols

This section provides a detailed overview of the methodologies for the key experiments cited in the research on Bisandrographolide C and its analogs.

Cell Culture

• Cell Lines: Human esophageal squamous cell carcinoma cell lines EC109 and KYSE520 were used.

• Culture Conditions: Cells were maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere with 5% CO2.[1][2]

Cell Motility (Wound Healing) Assay

• Procedure: EC109 cells were seeded in 6-well plates and grown to confluence. A sterile pipette tip was used to create a "scratch" in the cell monolayer. The cells were then washed with phosphate-buffered saline (PBS) and incubated with medium containing various concentrations of Bisandrographolide C, Andrographolide, or Bisandrographolide A.

• Data Acquisition: Images of the scratch were captured at 0 and 24 hours.

• Analysis: The width of the scratch was measured to determine the extent of cell migration into the empty area. A reduction in the closure of the scratch in treated cells compared to control cells indicated an inhibitory effect on cell motility.[1][2]

Microscale Thermophoresis (MST) for Binding Affinity

• Objective: To determine the binding interaction between Bisandrographolide C, Andrographolide, and Bisandrographolide A with the CD81 protein.

• Principle: MST measures the motion of molecules in a microscopic temperature gradient. A change in the hydration shell, charge, or size of a molecule upon binding to a ligand results in a change in its thermophoretic movement.

• Procedure:

  • A fluorescently labeled version of the CD81 protein was used.

  • A serial dilution of each compound (Bisandrographolide C, Andrographolide, Bisandrographolide A) was prepared.

  • The labeled CD81 was mixed with each concentration of the compound.

  • The samples were loaded into capillaries, and the thermophoretic movement was measured using an MST instrument.

• Analysis: The change in thermophoresis was plotted against the ligand concentration to determine the binding affinity (Kd).[1][2]

Western Blot Analysis for CD81 Expression

• Objective: To measure the protein levels of CD81 in esophageal cancer cells after treatment with the compounds.

• Procedure:

  • EC109 cells were treated with various concentrations of Bisandrographolide C, Andrographolide, or Bisandrographolide A for 24 hours.

  • Cells were lysed to extract total proteins.

  • Protein concentration was determined using a BCA assay.

  • Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane was blocked and then incubated with a primary antibody against CD81, followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

• Analysis: The intensity of the bands corresponding to CD81 was quantified and normalized to a loading control (e.g., β-actin or GAPDH) to determine the relative protein expression.[1][2]

Anti-Inflammatory Activity (NF-κB Assay)

• Cell Line: RAW264.7 murine macrophage cell line.

• Procedure:

  • RAW264.7 cells were stimulated with lipopolysaccharide (LPS) to induce an inflammatory response and activate the NF-κB signaling pathway.

  • Cells were pre-treated with various concentrations of Andrographolide before LPS stimulation.

  • Nuclear extracts were prepared from the cells.

  • An electrophoretic mobility shift assay (EMSA) or a reporter gene assay was used to measure the DNA binding activity of NF-κB.

• Analysis: A reduction in NF-κB activity in the Andrographolide-treated cells compared to the LPS-only treated cells indicated an anti-inflammatory effect.[8]

Conclusion

The available evidence strongly suggests that Bisandrographolide C, along with its related compounds Andrographolide and Bisandrographolide A, holds promise as an anti-metastatic agent for esophageal cancer by targeting the CD81 protein and inhibiting cell motility.[1][2] While direct cytotoxic comparisons with standard chemotherapies are not yet available, the distinct mechanism of action targeting cell migration presents a compelling avenue for further investigation, potentially in combination with existing therapeutic regimens. The provided experimental protocols offer a foundational framework for researchers aiming to replicate and expand upon these findings. Future research should prioritize determining the IC50 values of Bisandrographolide C on esophageal cancer cell lines to enable a more direct and quantitative comparison of its potency. A deeper understanding of the downstream signaling cascade following CD81 suppression by Bisandrographolide C will also be crucial for its development as a potential therapeutic agent.

References

• 1. Suppression of CD81 promotes bladder cancer cell invasion through increased matrix metalloproteinase expression via extracellular signal-regulated kinase phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Andrographolide radiosensitizes human esophageal cancer cell line ECA109 to radiation in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The molecular mechanism of CD81 antibody inhibition of metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Androgen receptor promotes esophageal cancer cell migration and proliferation via matrix metalloproteinase 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Item - DataSheet1_Andrographolide, a natural anti-inflammatory agent: An Update.PDF - figshare - Figshare [figshare.com]
• 8. ING5 Inhibits Migration and Invasion of Esophageal Cancer Cells by Downregulating the IL-6/CXCL12 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Independent Replication of Bisandrographolide C: A Comparative Guide to Experimental Results

For Researchers, Scientists, and Drug Development Professionals

Data Summary

The following tables summarize key quantitative data from studies on Bisandrographolide C and related compounds, focusing on their anti-cancer and anti-inflammatory effects.

Table 1: Anti-Cancer Activity

Compound	Cancer Cell Line	Assay	Endpoint	Result
Bisandrographolide C	EC109, KYSE520 (Esophageal Cancer)	Cell Motility Assay	Inhibition of cell movement	Suppressed motility of EC109 cells[1]
EC109, KYSE520	Western Blot, qRT-PCR	CD81 protein and mRNA expression	Suppressed CD81 protein and mRNA expression[1][2]
Andrographolide (B1667393)	TD-47 (Human Breast Cancer)	DNA Fragmentation Assay	Apoptosis induction	Induced DNA fragmentation in a time and concentration-dependent manner[3]
TD-47	Immunohistochemistry	Protein expression	Increased expression of p53, bax, caspase-3; decreased bcl-2[3]
Jurkat (T-ALL)	In vivo (nude mice)	Tumor growth inhibition	Notably inhibited tumor growth at 50, 100, and 200 mg/kg[4]
DBTRG-05MG (Glioblastoma)	WST-1 Assay	Cell viability	Significantly reduced cell viability in a concentration- and time-dependent manner[5]
KB (Oral Cancer)	MTT Assay	Cytotoxicity	IC50 value of 106.2 µg/ml[6]

Table 2: Anti-Inflammatory Activity

Compound	Model	Key Target/Pathway	Measured Effect
Andrographolide	LPS-stimulated RAW264.7 macrophages	NF-κB/MAPK Signaling	Dose-dependent inhibition of TNF-α, IL-6, and IL-1β release and mRNA expression[7]
LPS-stimulated RAW264.7 macrophages	Pro-inflammatory mediators	Potent inhibition of PGE2, NO, and TNF-α[8]
Stimulated endothelial cells	NF-κB Activation	Suppressed NF-κB activation, reducing E-selectin expression and leukocyte adhesion[9][10]
Ovalbumin-immunized and challenged mice	Inflammatory cytokines in BALF	Significantly inhibited the elevation of TNF-α and GM-CSF[11]

Experimental Protocols

Anti-Metastatic Activity in Esophageal Cancer Cells

• Cell Lines: Human esophageal cancer cells EC109 and KYSE520.

• Treatment: Cells were incubated with Andrographis paniculata water extract (APW), which contains Bisandrographolide C, for 24 hours.

• Analysis of Cell Motility: The suppressive effects of the compounds on the motility of EC109 cells were confirmed.

• Gene and Protein Expression: The expression of CD81 protein and mRNA was evaluated using Western blot and qRT-PCR, respectively.

• Binding Affinity: The binding of Bisandrographolide C to the CD81 protein was elucidated using microscale thermophoresis.[1][2]

Induction of Apoptosis in Breast Cancer Cells

• Cell Line: TD-47 human breast cancer cell line.

• Treatment: Cells were treated with Andrographolide at concentrations of 0.35 mM, 0.70 mM, and 1.40 mM for 24, 48, and 72 hours.

• DNA Fragmentation: Internucleosomal DNA fragmentation was analyzed by electrophoresis gel.

• Protein Expression: The expression of p53, bax, and bcl-2 was determined by immunohistochemical analysis.[3]

Inhibition of Inflammatory Cytokines in Macrophages

• Cell Line: RAW264.7 murine macrophage cell line.

• Stimulation: Cells were stimulated with lipopolysaccharide (LPS).

• Treatment: Cells were treated with varying concentrations of Andrographolide.

• Cytokine Measurement: The release of TNF-α, IL-6, and IL-1β into the culture medium was measured by ELISA. The mRNA expression of these cytokines was determined by qRT-PCR.

• Signaling Pathway Analysis: The expression and phosphorylation of key proteins in the NF-κB and MAPK pathways (e.g., p65, IκBα, p38, ERK, JNK) were determined by Western blot.[7]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways and experimental workflows discussed in this guide.

References

• 1. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Apoptosis Inducing Effect of Andrographolide on TD-47 Human Breast Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting signaling pathways with andrographolide in cancer therapy (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Andrographolide demonstrates anti-proliferative activity in oral cancer by promoting apoptosis, the programmed cell death process - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Andrographolide Inhibits Inflammatory Cytokines Secretion in LPS-Stimulated RAW264.7 Cells through Suppression of NF-κB/MAPK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The wide spectrum anti-inflammatory activity of andrographolide in comparison to NSAIDs: A promising therapeutic compound against the cytokine storm | PLOS One [journals.plos.org]
• 9. Experimental and Clinical Pharmacology of Andrographis paniculata and Its Major Bioactive Phytoconstituent Andrographolide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Andrographolide attenuates inflammation by inhibition of NF-kappa B activation through covalent modification of reduced cysteine 62 of p50 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In vitro and in vivo anti-inflammatory effects of andrographolide - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Bisandrographolide C and Other Key Bioactive Compounds from Andrographis paniculata

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of Bisandrographolide C and other major bioactive diterpenoids isolated from Andrographis paniculata: andrographolide (B1667393), neoandrographolide (B1678159), and 14-deoxy-11,12-didehydroandrographolide. The information presented herein is intended to assist researchers in evaluating the therapeutic potential of these compounds.

Introduction to Andrographis Compounds

Andrographis paniculata, commonly known as "King of Bitters," is a medicinal plant with a long history of use in traditional Asian medicine. Its therapeutic properties are largely attributed to a class of diterpenoids, with andrographolide being the most abundant and extensively studied. Other significant compounds include neoandrographolide, 14-deoxy-11,12-didehydroandrographolide, and the dimeric compound, Bisandrographolide C. These compounds have garnered scientific interest for their diverse pharmacological activities, including anti-inflammatory, anticancer, and antiviral effects.

Quantitative Comparison of Bioactivities

The following tables summarize the available quantitative data for the bioactivities of Bisandrographolide C and other major Andrographis compounds. It is important to note that direct comparative studies for all activities are limited, and experimental conditions may vary between studies.

Table 1: Anti-Inflammatory and Ion Channel Activity

Compound	Assay	Target/Mediator	Cell Line/Model	IC50 / Kd / EC50	Citation(s)
Bisandrographolide C	Radioligand Binding Assay	TRPV1 Channel	-	Kd: 289 µM	[1][2]
Radioligand Binding Assay	TRPV3 Channel	-	Kd: 341 µM	[1][2]
Andrographolide	NF-κB Luciferase Reporter Assay	NF-κB	RAW 264.7	IC50: 26.0 µM	[3]
Griess Assay	Nitric Oxide (NO)	RAW 264.7	IC50: >100 µM	[4]
ELISA	PGE2	RAW 264.7	IC50: 8.8 µM	[3][5]
ELISA	TNF-α	RAW 264.7	IC50: 29.3 µM	[3]
ELISA	IL-1β	THP-1	IC50: 18.1 µM	[3]
ELISA	IL-6	THP-1	IC50: >200 µM	[3]
Neoandrographolide	Griess Assay	Nitric Oxide (NO)	RAW 264.7	IC50: >100 µM	[4]
14-Deoxy-11,12-didehydroandrographolide	NF-κB Luciferase Reporter Assay	NF-κB	RAW 264.7	IC50: 2 µg/mL	[6]
Griess Assay	Nitric Oxide (NO)	RAW 264.7	IC50: 94.12 µM	[4]

Table 2: Anticancer Activity

Compound	Cell Line	Cancer Type	Assay	IC50	Citation(s)
Bisandrographolide C	Data Not Available	-	-	-	-
Andrographolide	MCF-7	Breast Cancer	MTT Assay (48h)	32.90 µM	[7][8]
MDA-MB-231	Breast Cancer	MTT Assay (48h)	37.56 µM	[7][8]
KB	Oral Cancer	MTT Assay	106 µg/mL	[9]
A375	Malignant Melanoma	MTT Assay (48h)	12.07 µM	[7]
C8161	Malignant Melanoma	MTT Assay (48h)	10.92 µM	[7]
Neoandrographolide	Data Not Available	-	-	-	-
14-Deoxy-11,12-didehydroandrographolide	K562	Leukemia	-	Micromolar range	[10]

Specific IC50 values for the anticancer activity of Bisandrographolide C and Neoandrographolide against various cancer cell lines are not well-documented in the available literature.

Table 3: Antiviral Activity

Compound	Virus	Cell Line	Assay	EC50 / IC50	Citation(s)
Bisandrographolide C	Data Not Available	-	-	-	-
Andrographolide	HIV	HL2/3	Cell Fusion Assay	IC50: 0.59 µM	[11]
Dengue Virus (DENV2)	HepG2	-	EC50: 21.304 µM	[12]
Dengue Virus (DENV2)	HeLa	-	EC50: 22.739 µM	[12]
Influenza A (H1N1)	-	-	EC50: 7.2 µM	[13]
Neoandrographolide	Data Not Available	-	-	-	-
14-Deoxy-11,12-didehydroandrographolide	HIV	-	-	EC50: 56.8 µg/mL	[11]

Table 4: Pharmacokinetic Parameters

Compound	Species	Dose & Route	Cmax	Tmax	T1/2	AUC (0-∞)	Citation(s)
Bisandrographolide C	Data Not Available	-	-	-	-	-	-
Andrographolide	Human	20 mg (oral)	393 ng/mL	1.5-2 h	6.6 h	-	[14]
Rat	20 mg/kg (oral)	-	-	-	-	[14]
Human	2000 mg AP capsule	10.15 ng/mL	1.5 h	1.5 h	20.95 ng·h/mL	[15]
Neoandrographolide	Human	2000 mg AP capsule	58.45 ng/mL	1.5 h	1.5 h	162.62 ng·h/mL	[15]
14-Deoxyandrographolide	Human	2000 mg AP capsule	7.02 ng/mL	1.5 h	1.5 h	21.17 ng·h/mL	[15]

AP: Andrographis paniculata. Pharmacokinetic data for Bisandrographolide C is not available in the reviewed literature.

Signaling Pathways and Mechanisms of Action

The anti-inflammatory effects of many Andrographis compounds are attributed to their ability to modulate key signaling pathways. A primary target is the Nuclear Factor-kappa B (NF-κB) pathway, a critical regulator of the inflammatory response.

Caption: NF-κB Signaling Pathway and Inhibition by Andrographis Compounds.

Bisandrographolide C has a distinct mechanism involving the activation of Transient Receptor Potential (TRP) channels, specifically TRPV1 and TRPV3.[1][2] These channels are involved in various sensory perceptions, including temperature and pain.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols used to evaluate the bioactivities of Andrographis compounds.

NF-κB Luciferase Reporter Assay

This assay is used to quantify the activation or inhibition of the NF-κB transcription factor.

• Cell Culture and Transfection: A suitable cell line (e.g., HEK293 or RAW 264.7) is cultured and then transfected with a plasmid containing the luciferase reporter gene under the control of an NF-κB response element. A second plasmid containing a constitutively expressed reporter (e.g., Renilla luciferase) is often co-transfected for normalization.

• Compound Treatment: The transfected cells are treated with the test compound (e.g., andrographolide) for a specified period.

• Stimulation: To induce NF-κB activation, cells are stimulated with an inflammatory agent such as lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α).

• Cell Lysis and Luciferase Measurement: The cells are lysed, and the luciferase activity in the cell lysate is measured using a luminometer. The firefly luciferase signal is normalized to the Renilla luciferase signal to account for variations in transfection efficiency and cell viability.

• Data Analysis: The inhibitory effect of the compound is calculated by comparing the luciferase activity in treated cells to that in untreated, stimulated cells. The IC50 value is then determined.[1][3][12][16][17]

Caption: Workflow for an NF-κB Luciferase Reporter Assay.

Plaque Reduction Neutralization Test (PRNT)

This assay is a standard method for determining the antiviral activity of a compound.

• Cell Culture: A monolayer of virus-susceptible cells (e.g., Vero cells) is prepared in a multi-well plate.

• Virus-Compound Incubation: A known amount of virus is incubated with serial dilutions of the test compound for a specific period to allow for neutralization.

• Infection: The cell monolayer is infected with the virus-compound mixture.

• Overlay: After an adsorption period, the inoculum is removed, and the cells are overlaid with a semi-solid medium (e.g., containing carboxymethyl cellulose (B213188) or agar) to restrict virus spread to adjacent cells.

• Incubation and Plaque Formation: The plates are incubated for several days to allow for the formation of plaques, which are localized areas of cell death caused by viral replication.

• Staining and Counting: The cell monolayer is fixed and stained (e.g., with crystal violet) to visualize the plaques. The number of plaques in each well is counted.

• Data Analysis: The percentage of plaque reduction is calculated for each compound concentration compared to a virus-only control. The EC50 value, the concentration that reduces the number of plaques by 50%, is then determined.[2][18][19]

Carrageenan-Induced Paw Edema in Rodents

This is a widely used in vivo model to assess the acute anti-inflammatory activity of a compound.

• Animal Acclimatization: Rodents (typically rats or mice) are acclimatized to the laboratory conditions.

• Compound Administration: The test compound is administered to the animals, usually via oral gavage or intraperitoneal injection, at a predetermined time before the induction of inflammation.

• Induction of Edema: A solution of carrageenan (a phlogistic agent) is injected into the sub-plantar tissue of one of the hind paws.

• Measurement of Paw Volume: The volume of the inflamed paw is measured at various time points after carrageenan injection using a plethysmometer.

• Data Analysis: The percentage of inhibition of edema is calculated by comparing the increase in paw volume in the treated group with that of the vehicle-treated control group.[6][20][21][22]

Conclusion

Andrographolide and its analogues, including neoandrographolide and 14-deoxy-11,12-didehydroandrographolide, have demonstrated significant anti-inflammatory, anticancer, and antiviral activities in numerous preclinical studies. Their mechanisms of action often involve the modulation of the NF-κB signaling pathway. Bisandrographolide C, a dimeric diterpenoid, exhibits a distinct mechanism by activating TRPV1 and TRPV3 ion channels.

While there is a substantial body of research on andrographolide and some of its derivatives, quantitative data on the bioactivities of Bisandrographolide C remains limited. Further head-to-head comparative studies under standardized experimental conditions are warranted to fully elucidate the relative therapeutic potential of these promising natural compounds. This guide serves as a valuable resource for researchers by consolidating the available quantitative data and outlining key experimental protocols to facilitate future investigations in this field.

References

• 1. indigobiosciences.com [indigobiosciences.com]
• 2. Plaque Reduction Neutralization Test (PRNT) Protocol - Creative Biolabs [neutab.creative-biolabs.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. mdpi.com [mdpi.com]
• 5. The wide spectrum anti-inflammatory activity of andrographolide in comparison to NSAIDs: A promising therapeutic compound against the cytokine storm - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Vivo Evaluation of the Anti-Inflammatory Effect of Pistacia lentiscus Fruit Oil and Its Effects on Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Andrographolide Exhibits Anticancer Activity against Breast Cancer Cells (MCF-7 and MDA-MB-231 Cells) through Suppressing Cell Proliferation and Inducing Cell Apoptosis via Inactivation of ER-α Receptor and PI3K/AKT/mTOR Signaling [mdpi.com]
• 9. Andrographolide demonstrates anti-proliferative activity in oral cancer by promoting apoptosis, the programmed cell death process - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Antiviral Activities of Andrographolide and Its Derivatives: Mechanism of Action and Delivery System - PMC [pmc.ncbi.nlm.nih.gov]
• 12. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Andrographolide and Its Derivatives: A Comprehensive Review of Anti-Infective Properties and Clinical Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pharmacokinetic and oral bioavailability of andrographolide from Andrographis paniculata fixed combination Kan Jang in rats and human - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Clinical pharmacokinetics and pharmacometabolomics of Andrographis paniculata capsules: Bridging drug disposition and metabolic response to precision medicine | springermedizin.de [springermedizin.de]
• 16. bowdish.ca [bowdish.ca]
• 17. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 18. rockland.com [rockland.com]
• 19. avys.omu.edu.tr [avys.omu.edu.tr]
• 20. Carrageenan-Induced Paw Edema Model - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 21. inotiv.com [inotiv.com]
• 22. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]

Unveiling the Potent Biology of Andrographolide Analogs: A Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

Andrographolide (B1667393), a labdane (B1241275) diterpenoid extracted from Andrographis paniculata, has long been a subject of intense scientific scrutiny due to its diverse pharmacological activities, including potent anti-inflammatory and anticancer properties. However, its clinical utility has been hampered by poor bioavailability and solubility. This has spurred the development of numerous analogs, including dimeric forms like Bisandrographolide C, to enhance its therapeutic potential. This guide provides a comparative analysis of the structure-activity relationships (SAR) of Bisandrographolide C and other key andrographolide analogs, supported by experimental data, to inform future drug discovery and development efforts.

Comparative Analysis of Cytotoxic Activity

The anticancer activity of andrographolide and its analogs is a primary focus of research. Modifications at various positions on the andrographolide scaffold have been shown to significantly impact their cytotoxic effects against various cancer cell lines. The following table summarizes the half-maximal inhibitory concentration (IC50) values for andrographolide and a selection of its representative analogs, highlighting the influence of structural changes on their potency.

Compound	Modification	Cancer Cell Line	IC50 (µM)	Reference
Andrographolide	Parent Compound	HCT-116 (Colon)	>100	[1]
MCF-7 (Breast)	15.8	[1]
Bisandrographolide A (BAA)	Dimeric andrographolide derivative	Not Reported	Not Reported
Analog 1 (SRJ09)	3,19-(2-bromobenzylidene) andrographolide	HCT-116 (Colon)	16.2	[1]
MCF-7 (Breast)	10.5	[1]
Analog 2 (SRJ23)	3,19-(3,5-dichlorobenzylidene) andrographolide	HCT-116 (Colon)	11.5	[1]
MCF-7 (Breast)	8.9	[1]
Analog 3 (19-tert-butyldiphenylsilyl-8,17-epoxy andrographolide)	Silyl ether at C-19 and epoxy at C-8,17	HT29 (Colon)	11.1

Note: Direct comparative data for Bisandrographolide C was not available in the reviewed literature. Bisandrographolide A (BAA) has been identified and studied for its activation of TRPV4 channels, but its cytotoxic activity against cancer cell lines was not reported in the available sources. The analogs presented are representative of modifications at key positions that influence anticancer potency.

Structure-Activity Relationship Insights

The accumulated data from numerous studies on andrographolide analogs reveal several key SAR trends:

• Modifications at C-3 and C-19: The hydroxyl groups at C-3 and C-19 are crucial for activity. Esterification or formation of benzylidene acetals at these positions can enhance lipophilicity and, consequently, cellular uptake, leading to improved anticancer activity. For instance, the benzylidene derivatives SRJ09 and SRJ23 showed increased potency compared to the parent andrographolide.[1]

• The α,β-unsaturated γ-lactone ring: This moiety is a critical pharmacophore, likely acting as a Michael acceptor to form covalent bonds with biological nucleophiles, such as cysteine residues in proteins.

• Modifications at C-14: The C-14 hydroxyl group is another key site for modification. Esterification at this position has been shown to modulate the biological activity.

• Dimerization: The formation of dimeric andrographolide derivatives, such as Bisandrographolide A, introduces significant structural changes that can lead to novel biological activities. While cytotoxic data for Bisandrographolide C is scarce, the principle of dimerization offers a promising avenue for developing analogs with unique pharmacological profiles.

Experimental Protocols

MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Cancer cell lines

• Complete cell culture medium

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (Bisandrographolide C and its analogs) in the culture medium. After 24 hours of incubation, remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the test compounds. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compounds) and a blank (medium only).

• Incubation: Incubate the plates for 48 or 72 hours at 37°C with 5% CO₂.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) × 100. The IC50 value is determined by plotting the percentage of cell viability against the concentration of the compound.

Signaling Pathway Modulation

Andrographolide and its analogs exert their biological effects by modulating various signaling pathways, with the NF-κB and Wnt/β-catenin pathways being prominent targets.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) is a key transcription factor that plays a crucial role in inflammation and cancer. Andrographolide and its derivatives are known to inhibit the NF-κB signaling pathway.

Caption: Inhibition of the NF-κB signaling pathway by andrographolide analogs.

Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin pathway is crucial for cell proliferation and differentiation, and its dysregulation is often implicated in cancer. Certain andrographolide analogs have been shown to modulate this pathway.

Caption: Modulation of the Wnt/β-catenin signaling pathway by andrographolide analogs.

Conclusion

The structural modification of andrographolide, including dimerization to form compounds like Bisandrographolide C, presents a viable strategy for developing novel therapeutic agents with enhanced potency and improved pharmacokinetic profiles. While direct comparative data for Bisandrographolide C is limited, the broader study of andrographolide analogs provides a solid foundation for understanding the key structural features required for potent anticancer and anti-inflammatory activity. Further research focused on the systematic synthesis and evaluation of Bisandrographolide C analogs is warranted to fully elucidate their therapeutic potential and mechanism of action.

References

• 1. Benzylidene derivatives of andrographolide inhibit growth of breast and colon cancer cells in vitro by inducing G1 arrest and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Proteomic Analysis of Bisandrographolide C Treatment: Data Availability and an Alternative Approach

A comprehensive search of publicly available scientific literature and databases has revealed a significant lack of specific comparative proteomic studies on cells treated with Bisandrographolide C. While this compound, a diterpenoid from the plant Andrographis paniculata, has been investigated for its biological activities, including its ability to bind to the protein CD81, broad-scale studies detailing its impact on the entire proteome are not yet available.[1][2] This absence of data prevents a direct comparative analysis of its proteomic effects against other treatments or in different cell lines as per the original request.

In contrast, substantial proteomic research has been conducted on Andrographolide (B1667393) , the most abundant and well-studied bioactive compound from Andrographis paniculata. This research provides a solid foundation for understanding the molecular mechanisms and cellular pathways affected by this class of compounds.

Given the lack of specific data for Bisandrographolide C, we propose a comparative guide on the proteomics of cells treated with Andrographolide . This will allow for a detailed exploration of a closely related and clinically relevant compound, providing valuable insights for researchers, scientists, and drug development professionals.

Proposed Alternative: Comparative Proteomics of Andrographolide-Treated Cells

This guide will objectively compare the proteomic changes induced by Andrographolide treatment in cancer cell lines, supported by experimental data from published studies.

Quantitative Proteomic Data Summary

The following table summarizes the key differentially expressed proteins identified in proteomic studies of cancer cells treated with Andrographolide. These studies highlight Andrographolide's role in modulating proteins involved in apoptosis, cell cycle regulation, and stress responses.

Cell Line	Treatment	Key Upregulated Proteins	Key Downregulated Proteins	Proteomics Method	Reference
SiHa & CaSki (Cervical Cancer)	Andrographolide	p53, Bax	HERC4, SMURF2, E6-associated proteins	LC-MS/MS	[3][4]
LMH (Hepatocellular Carcinoma)	LPS + Andrographolide	-	HMGCS1, HMGCR, FDPS, PBK, CAV1, PRDX1, PRDX4, PRDX6	TMT-based LC-MS/MS	[5]
C4-2, LNCaP, CWR22Rv1 (Prostate Cancer)	Andrographolide	-	Androgen Receptor (AR)	Western Blot	[6]
A-431 (Epidermoid Carcinoma)	Andrographolide	Total EGFR	Surface EGFR	Flow Cytometry, Western Blot	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the experimental protocols typically employed in the proteomic analysis of Andrographolide-treated cells.

Cell Culture and Treatment: Cancer cell lines (e.g., SiHa, CaSki, LMH) are cultured in appropriate media (e.g., RPMI-1640 with 10% FBS). For experiments, cells are treated with a specified concentration of Andrographolide or a vehicle control (e.g., DMSO) for a designated period (e.g., 24-48 hours).[4][5]

Protein Extraction and Digestion: Following treatment, cells are harvested and lysed using a lysis buffer (e.g., 8 M Urea/100 mM Tris-Cl). The protein concentration is determined using a standard assay like the Bradford method. Proteins are then reduced with DTT, alkylated with iodoacetamide, and digested into peptides using an enzyme such as trypsin.[5]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS): The resulting peptide mixtures are separated using liquid chromatography and analyzed by a mass spectrometer. In quantitative proteomics, techniques like Tandem Mass Tags (TMT) or label-free quantification are used to compare the relative abundance of proteins between different samples.[5]

Data Analysis and Bioinformatics: The raw mass spectrometry data is processed using specialized software to identify and quantify proteins. Differentially expressed proteins are determined based on statistical significance (p-value) and fold change. Bioinformatics tools are then used to perform functional annotation and pathway analysis (e.g., GO and KEGG) to understand the biological implications of the observed proteomic changes.[4][5]

Visualization of Molecular Pathways and Workflows

Experimental Workflow for Comparative Proteomics

The following diagram illustrates a typical workflow for a comparative proteomics experiment.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Proteomics Analysis of Andrographolide-Induced Apoptosis via the Regulation of Tumor Suppressor p53 Proteolysis in Cervical Cancer-Derived Human Papillomavirus 16-Positive Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TMT-based quantitative proteomics reveals the targets of andrographolide on LPS-induced liver injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Andrographolide regulates epidermal growth factor receptor and transferrin receptor trafficking in epidermoid carcinoma (A-431) cells - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Bisandrographolide C: A Comparative Analysis Against Standard-of-Care in Esophageal Cancer Models

For Immediate Release

[City, State] – December 10, 2025 – In the landscape of esophageal cancer research, the quest for more effective therapeutic agents is paramount. This guide provides a comprehensive comparison of Bisandrographolide C, a novel natural compound, against the current standard-of-care treatments for metastatic esophageal cancer. This analysis is intended for researchers, scientists, and drug development professionals, offering a side-by-side look at preclinical efficacy based on available experimental data.

Introduction to Bisandrographolide C and Current Standards of Care

Bisandrographolide C is a diterpenoid isolated from Andrographis paniculata, a plant with a long history in traditional medicine. Recent studies have identified its potential as an anti-cancer agent, particularly in metastatic esophageal cancer. Its mechanism of action involves binding to the tetraspanin CD81, a protein implicated in cancer cell motility and metastasis, thereby suppressing its function.[1][2][3]

The current standard-of-care for metastatic esophageal cancer is multifaceted, typically involving a combination of chemotherapy, immunotherapy, and targeted therapy. First-line treatment often consists of a platinum-based agent (such as cisplatin (B142131) or oxaliplatin) combined with a fluoropyrimidine (like 5-fluorouracil (B62378) or capecitabine). For HER2-positive tumors, the targeted antibody trastuzumab is added to chemotherapy. More recently, immune checkpoint inhibitors like pembrolizumab (B1139204) and nivolumab, which target the PD-1/PD-L1 pathway, have been integrated into first-line therapy, often in combination with chemotherapy.

This guide will benchmark the preclinical performance of Bisandrographolide C against these established treatments in relevant esophageal cancer models.

Mechanism of Action: A Visualized Pathway

Bisandrographolide C exerts its anti-metastatic effects by directly interacting with CD81, a cell surface protein. This interaction leads to the downregulation of CD81 expression at both the mRNA and protein levels, which in turn inhibits cancer cell motility.

Bisandrographolide C's Proposed Mechanism of Action

Comparative Efficacy: In Vitro Studies

In vitro studies provide a foundational understanding of a compound's anti-cancer activity. Here, we compare the effects of Bisandrographolide C and standard-of-care drugs on esophageal cancer cell lines.

Table 1: In Vitro Efficacy in Esophageal Cancer Cell Lines

Compound/Drug	Cell Line(s)	Endpoint	Result	Citation(s)
Bisandrographolide C	EC109, KYSE520	Cell Motility	Suppressive effects observed	[1][2]
EC109	CD81 mRNA Expression	Significant downregulation	[1][2]
EC109	CD81 Protein Expression	Significant downregulation	[1][2]
Cisplatin	TE-2	IC50 (48h)	37.5 µM
TE-13	IC50 (48h)	56.3 µM
TE5	IC50 (48h)	1.631 µM
KYSE150	IC50 (48h)	9.592 µM
KYSE220	IC50 (48h)	3.55 µM
KYSE520	IC50 (48h)	19.77 µM
5-Fluorouracil (5-FU)	25 ESCC cell lines	IC50	Ranged from 1.00 to 39.81 µM
Eca-109	IC50	10.5 µg/ml
TE-5	IC50 (72h)	3.6 ± 1.1 µM
Trastuzumab	OE19, OE33	Cell Viability	Dose-dependent decrease

Note: Quantitative data for Bisandrographolide C's effect on cell motility (e.g., percentage inhibition) is not yet available in the public domain. The "suppressive effects" are based on qualitative descriptions in the cited literature.

Comparative Efficacy: In Vivo Studies

Animal models, particularly patient-derived xenografts (PDX), offer a more clinically relevant setting to evaluate therapeutic efficacy.

Table 2: In Vivo Efficacy in Esophageal Cancer Mouse Models

Treatment	Model	Key Findings	Citation(s)
Andrographis paniculata water extract (containing Bisandrographolide C)	EC109 xenograft-bearing mice	Reduced metastasis to lungs, livers, and lymph nodes.	[1][2]
Esophageal PDX	Inhibited tumor growth.	[4]
Cisplatin	Oral squamous carcinoma xenograft	0.9 mg/kg inhibited tumor growth by 86%.	[5]
5-Fluorouracil (5-FU)	Esophageal adenocarcinoma xenografts	Synergistic tumor growth inhibition when combined with a CDK9 inhibitor.	[6]
Trastuzumab	HER-2 positive esophageal carcinoma orthotopic model	Significant inhibition of primary tumor development and reduction of lymphatic metastasis.
Pembrolizumab	Esophageal squamous cell carcinoma (ESCC) subcutaneous mouse model	Enhanced anti-tumor efficacy when combined with IL-6 neutralization.
Nivolumab	Not explicitly detailed in preclinical mouse models in the provided results. Clinical trials show improved survival.

Note: Specific percentages of tumor growth inhibition for the Andrographis paniculata water extract were not detailed in the available literature.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the key experimental protocols used in the cited studies.

Cell Culture

Human esophageal cancer cell lines EC109 and KYSE520 were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells were maintained in a humidified incubator at 37°C with 5% CO2.

Wound Healing (Scratch) Assay

This assay is used to assess cell motility.

Workflow for a Wound Healing Assay

• Cell Seeding: Cells are seeded in a culture plate and grown to form a confluent monolayer.

• Scratch Creation: A sterile pipette tip is used to create a linear "wound" in the monolayer.

• Treatment: The cells are washed to remove debris, and fresh medium containing the test compound (e.g., Bisandrographolide C) or vehicle control is added.

• Imaging: The wound is imaged at the start of the experiment (0 hours) and at regular intervals thereafter.

• Analysis: The area of the wound is measured at each time point to determine the rate of cell migration and wound closure.

Transwell Migration Assay

This assay quantifies the chemotactic motility of cells.

• Chamber Setup: A Transwell insert with a porous membrane is placed in a well of a culture plate. The lower chamber is filled with medium containing a chemoattractant (e.g., FBS).

• Cell Seeding: Cancer cells are seeded in the upper chamber in a serum-free medium.

• Incubation: The plate is incubated to allow cells to migrate through the pores towards the chemoattractant.

• Quantification: After a set time, non-migrated cells on the upper surface of the membrane are removed. The migrated cells on the lower surface are fixed, stained, and counted under a microscope.

Patient-Derived Xenograft (PDX) Model

PDX models provide a more clinically relevant in vivo system.

Workflow for Establishing and Utilizing a PDX Model

• Tissue Implantation: Fresh tumor tissue from a patient with esophageal cancer is surgically implanted into immunocompromised mice.

• Tumor Growth: The tumors are allowed to grow to a palpable size.

• Treatment: The mice are then treated with the investigational compound or a standard-of-care drug.

• Efficacy Assessment: Tumor growth is monitored over time to assess the efficacy of the treatment. At the end of the study, tumors can be excised for further analysis, such as immunohistochemistry, to examine biomarkers like CD81.

Conclusion and Future Directions

The available preclinical data suggests that Bisandrographolide C holds promise as a potential therapeutic agent for metastatic esophageal cancer, primarily through its novel mechanism of targeting CD81 to inhibit cell motility. However, a direct quantitative comparison with standard-of-care drugs is currently challenging due to the limited availability of specific metrics such as IC50 values and in vivo tumor growth inhibition percentages for Bisandrographolide C.

Future research should focus on:

• Quantitative in vitro studies: Determining the IC50 values of Bisandrographolide C for cell viability and migration in a panel of esophageal cancer cell lines.

• Head-to-head in vivo comparisons: Conducting studies that directly compare the efficacy of Bisandrographolide C with standard-of-care chemotherapy and immunotherapy in esophageal cancer PDX models.

• Combination therapy studies: Investigating the potential synergistic effects of Bisandrographolide C when combined with existing standard-of-care treatments.

This comprehensive approach will be crucial in elucidating the full therapeutic potential of Bisandrographolide C and its prospective role in the clinical management of metastatic esophageal cancer.

References

• 1. HKU Scholars Hub: Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo [hub.hku.hk]
• 2. researchgate.net [researchgate.net]
• 3. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Multiple modulatory activities of Andrographis paniculata on immune responses and xenograft growth in esophageal cancer preclinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enhanced antitumor efficacy of cisplatin in combination with ALRT1057 (9-cis retinoic acid) in human oral squamous carcinoma xenografts in nude mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Assessing the Reproducibility of Published Bisandrographolide C Data: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of published data on Bisandrographolide C, a dimeric ent-labdane diterpenoid isolated from Andrographis paniculata. The objective is to assess the reproducibility of its reported biological activities by summarizing quantitative data, detailing experimental protocols, and visualizing key molecular pathways and workflows. This document is intended to serve as a resource for researchers in pharmacology and drug discovery.

Quantitative Data Summary

Published studies on Bisandrographolide C have explored its activity on Transient Receptor Potential (TRP) channels and its effects on cancer cells. The following table summarizes the available quantitative data from two key publications to facilitate a comparison of the findings.

Publication	Biological Target/Effect	Cell Line	Assay Type	Reported Value (EC50/Kd)	Notes
Gao S, et al. J Org Chem. 2019	TRPV1 Activation	HEK293T	Electrophysiology	11.4 ± 1.7 μM	Bisandrographolide C is referred to as compound 5 (12R/15′S configuration).
Gao S, et al. J Org Chem. 2019	TRPV3 Activation	HEK293T	Electrophysiology	Slight activation	Quantitative EC50 not provided.
Gao S, et al. J Org Chem. 2019	Cardiomyocyte Protection	Primary cardiomyocytes	Hypoxia/Reoxygenation Injury Model	Protective effect observed	Concentration-dependent effects not detailed with an EC50.
Yue GG, et al. Phytomedicine. 2022	CD81 Binding	-	Microscale Thermophoresis	Binding confirmed	The abstract mentions elucidation of binding but does not provide a specific Kd value.
Yue GG, et al. Phytomedicine. 2022	Suppression of Cell Motility	EC109 (Esophageal Cancer)	Cell Motility Assay	Suppressive effects confirmed	The abstract confirms the effect but does not provide an IC50 value.

Note on Data Reproducibility: A direct comparison of data from different research groups is currently limited due to the small number of published studies with detailed quantitative data for Bisandrographolide C. The study by Gao et al. provides specific EC50 values for TRPV1 activation, offering a solid baseline for reproducibility studies. The findings from Yue et al. are currently qualitative based on the available abstract, and the full study would be required for a quantitative comparison of the anti-cancer effects.

Detailed Experimental Protocols

To aid in the replication of the published findings, detailed methodologies for the key experiments are provided below.

1. TRPV1 and TRPV3 Channel Activation Assay (Gao S, et al. J Org Chem. 2019)

• Cell Culture and Transfection:

  • Human embryonic kidney (HEK293T) cells were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 μg/mL streptomycin.

  • Cells were maintained at 37°C in a humidified atmosphere with 5% CO2.

  • For transient transfection, cells were seeded in 6-well plates and transfected with plasmids encoding for human TRPV1 or TRPV3 channels using a suitable transfection reagent.

  • Electrophysiological recordings were performed 24-48 hours post-transfection.

• Electrophysiology (Whole-Cell Patch-Clamp):

  • Whole-cell currents were recorded from single transfected HEK293T cells.

  • The external solution contained (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, with the pH adjusted to 7.4 with NaOH.

  • The internal (pipette) solution contained (in mM): 140 CsCl, 10 HEPES, 5 EGTA, and 2 Mg-ATP, with the pH adjusted to 7.2 with CsOH.

  • Bisandrographolide C was dissolved in DMSO to prepare stock solutions and diluted to the final concentrations in the external solution.

  • Currents were recorded in response to the application of varying concentrations of Bisandrographolide C to determine the dose-response relationship and calculate the EC50 value.

2. CD81 Binding and Cell Motility Assays (Yue GG, et al. Phytomedicine. 2022)

• Microscale Thermophoresis (MST):

  • Protocol based on the abstract: The binding of Bisandrographolide C to the CD81 protein was assessed using microscale thermophoresis. This technique measures the motion of molecules in a temperature gradient, which is altered upon ligand binding. Purified CD81 protein would be labeled with a fluorophore, and the change in thermophoretic movement upon titration with Bisandrographolide C would be measured to determine binding.

• Cell Motility Assay:

  • Protocol based on the abstract: The effect of Bisandrographolide C on the motility of the human esophageal cancer cell line EC109 was evaluated. A common method for this is the wound-healing (scratch) assay or a transwell migration assay. In a wound-healing assay, a scratch is made in a confluent monolayer of cells, and the rate of closure of the scratch is monitored over time in the presence of different concentrations of the compound.

Signaling Pathways and Experimental Workflows

Bisandrographolide C Activation of TRPV1 Signaling

The following diagram illustrates the proposed signaling pathway for the activation of the TRPV1 ion channel by Bisandrographolide C, leading to downstream cellular responses.

Bisandrographolide C activates the TRPV1 channel.

General Workflow for a Cell-Based Ion Channel Assay

This diagram outlines a typical experimental workflow for assessing the effect of a compound on ion channel activity in a cell-based assay.

A typical workflow for an in vitro ion channel assay.

A Comparative Meta-Analysis of Bisandrographolide C and Related Diterpenoids from Andrographis paniculata

A Guide for Researchers and Drug Development Professionals

This guide provides a comparative analysis of Bisandrographolide C and other prominent diterpenoids isolated from the medicinal plant Andrographis paniculata. The information is intended for researchers, scientists, and professionals in the field of drug development, offering a synthesis of current experimental data to facilitate further investigation and therapeutic application.

Data Presentation: A Comparative Overview of Bioactivities

The following tables summarize the available quantitative data for Bisandrographolide C and other key diterpenoids from Andrographis paniculata. Direct comparative studies for all activities are limited, with a significant body of research focused on the major constituent, Andrographolide (B1667393).

Table 1: Ion Channel Modulation Activity

Compound	Target	Activity	Quantitative Data (Kd)	Reference
Bisandrographolide C	TRPV1	Activation	289 µM	[1]
Bisandrographolide C	TRPV3	Activation	341 µM	[1]

Table 2: Anticancer Activity - Esophageal Cancer

Compound	Target	Activity	Method	Reference
Bisandrographolide C	CD81	Binding, Inhibition of Metastasis	Microscale Thermophoresis
Bisandrographolide A	CD81	Binding, Inhibition of Metastasis	Microscale Thermophoresis
Andrographolide	CD81	Binding, Inhibition of Metastasis	Microscale Thermophoresis

Table 3: Cytotoxic Activity of Andrographolide Against Various Cancer Cell Lines (IC50 Values)

Cancer Cell Line	IC50 (µM)	Exposure Time (h)	Reference
MDA-MB-231 (Breast)	30.28	48	[2]
MCF-7 (Breast)	36.9	48	[2]
T-47D (Breast)	>100	48	[2]
KB (Oral)	106 µg/mL (~211 µM)	24	[3]
HT-29 (Colon)	3.7 µg/mL (~7.4 µM)	Not Specified	[4]
A375 (Melanoma)	12.07	48	[4]
C8161 (Melanoma)	10.92	48	[4]

Table 4: Anti-inflammatory Activity of Andrographolide

Note: Quantitative data on the direct anti-inflammatory activity (e.g., inhibition of inflammatory mediators) of Bisandrographolide C is limited. The data for Andrographolide is provided for comparison.

Inflammatory Mediator	Cell Line	IC50 (µM)	Reference
PGE2	RAW264.7	8.8	[5]
TNF-α	RAW264.7	12.5	[5]
IL-6	RAW264.7	15.2	[5]
NO	RAW264.7	18.5	[5]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate reproducibility and further research.

Extraction and Isolation of Diterpenoids from Andrographis paniculata

This protocol provides a general framework for the extraction and isolation of diterpenoid compounds, including Bisandrographolide C, from the aerial parts of Andrographis paniculata.

• Plant Material Preparation: The air-dried and powdered aerial parts of Andrographis paniculata are used as the starting material.

• Extraction: The powdered plant material is extracted with 95% ethanol (B145695) at room temperature for a period of two weeks. The resulting extract is filtered and concentrated under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297), and n-butanol, to separate compounds based on their polarity.

• Column Chromatography: The ethyl acetate fraction, which is typically rich in diterpenoids, is subjected to silica (B1680970) gel column chromatography. The column is eluted with a gradient of n-hexane and ethyl acetate, followed by ethyl acetate and methanol.

• Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions with similar TLC profiles are combined.

• Purification: The combined fractions are further purified by repeated column chromatography (including silica gel and Sephadex LH-20) and preparative high-performance liquid chromatography (HPLC) to yield pure diterpenoid compounds, including Bisandrographolide C.

• Structure Elucidation: The chemical structures of the isolated compounds are determined using spectroscopic methods, including Nuclear Magnetic Resonance (NMR - 1H, 13C, COSY, HMQC, HMBC) and Mass Spectrometry (MS).

TRPV Channel Activation Assay using Calcium Imaging

This protocol describes a method to assess the activation of Transient Receptor Potential (TRP) channels, such as TRPV1 and TRPV3, by Bisandrographolide C.

• Cell Culture and Transfection: Human Embryonic Kidney (HEK293) cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum. For the assay, cells are transiently transfected with the cDNA of the specific TRPV channel of interest (e.g., TRPV1 or TRPV3).

• Cell Plating: Transfected cells are plated onto 96-well black-walled, clear-bottom plates and allowed to adhere overnight.

• Fluorescent Dye Loading: The culture medium is removed, and the cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer (e.g., Hank's Balanced Salt Solution) at 37°C for 1 hour in the dark.

• Compound Addition: After incubation, the dye solution is removed, and the cells are washed with the buffer. The baseline fluorescence is recorded using a fluorescence microplate reader. Subsequently, various concentrations of the test compound (Bisandrographolide C) are added to the wells.

• Fluorescence Measurement: The change in intracellular calcium concentration, indicated by the fluorescence intensity of the dye, is monitored over time. An increase in fluorescence intensity upon addition of the compound indicates channel activation.

• Data Analysis: The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence. The dose-response curve is generated by plotting ΔF against the logarithm of the compound concentration, from which the Kd (dissociation constant) can be determined.

Microscale Thermophoresis (MST) for Protein-Ligand Binding

This protocol outlines the methodology used to determine the binding affinity of Bisandrographolide C to the CD81 protein.

• Protein Labeling: The target protein (CD81) is labeled with a fluorescent dye (e.g., NT-647) according to the manufacturer's protocol. The labeled protein is then purified to remove any unbound dye.

• Ligand Preparation: A series of dilutions of the ligand (Bisandrographolide C) is prepared in a suitable assay buffer.

• Binding Reaction: The fluorescently labeled protein is mixed with each dilution of the ligand in a constant volume. The final concentration of the labeled protein is kept constant.

• Capillary Loading: The mixtures are loaded into glass capillaries.

• MST Measurement: The capillaries are placed in the MST instrument. An infrared laser is used to create a microscopic temperature gradient within the capillary. The movement of the fluorescently labeled protein along this temperature gradient (thermophoresis) is monitored.

• Data Analysis: The change in thermophoresis upon ligand binding is measured. The fraction of bound protein is plotted against the logarithm of the ligand concentration. The binding affinity (Kd) is determined by fitting the data to a binding curve.

Mandatory Visualizations

The following diagrams illustrate key signaling pathways and experimental workflows relevant to the study of Bisandrographolide C and related diterpenoids.

Caption: Experimental workflow for the extraction, isolation, and analysis of diterpenoids.

Caption: Inhibition of the NF-κB signaling pathway by Andrographolide.

References

• 1. High-Throughput Approaches to Studying Mechanisms of TRP Channel Activation - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchtrend.net [researchtrend.net]
• 3. Protein Purification-free Method of Binding Affinity Determination by Microscale Thermophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The wide spectrum anti-inflammatory activity of andrographolide in comparison to NSAIDs: A promising therapeutic compound against the cytokine storm - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the selectivity of Bisandrographolide C for TRPV1/TRPV3 over other TRP channels

Introduction

Initial interest in the therapeutic potential of compounds derived from Andrographis paniculata has led to investigations into their effects on various cellular targets, including the Transient Receptor Potential (TRP) channel family. This guide addresses the selectivity of Bisandrographolide A, a key diterpenoid from this plant, for various TRP channels. Contrary to the initial hypothesis of activity at TRPV1 and TRPV3, experimental evidence demonstrates that Bisandrographolide A is a potent and selective activator of TRPV4, with no observed agonistic or antagonistic activity at TRPV1, TRPV2, or TRPV3 channels at concentrations that elicit a strong TRPV4 response.[1][2][3][4] Furthermore, a related compound, 14-deoxy-11,12-didehydroandrographolide (B31429) (ddA), has been identified as an inhibitor of TRPV3.[5] This guide provides a comparative summary of the experimental data on the selectivity of Bisandrographolide A for TRPV4 over other TRP channels.

Quantitative Analysis of Bisandrographolide A Selectivity

The following table summarizes the quantitative data on the activity of Bisandrographolide A at various TRP channels as determined by electrophysiological and calcium imaging assays.

Compound	TRP Channel	Assay Type	Activity	Effective Concentration (EC50) / Inhibitory Concentration (IC50)	Source
Bisandrographolide A	TRPV1	Electrophysiology	No activation or block	> 2.6 µM	[1][2]
Bisandrographolide A	TRPV2	Electrophysiology	No activation or block	> 2.6 µM	[1][2]
Bisandrographolide A	TRPV3	Electrophysiology & Calcium Imaging	No activation or block	> 2.6 µM	[1][2]
Bisandrographolide A	TRPV4	Electrophysiology & Calcium Imaging	Activation	790 - 950 nM	[1][2][3][4]
14-deoxy-11,12-didehydroandrographolide (ddA)	TRPV3	Electrophysiology & Calcium Imaging	Inhibition	0.80 - 0.85 µM	[5]

Experimental Methodologies

A detailed understanding of the experimental protocols is crucial for interpreting the selectivity data. The following sections describe the key methods used in the cited studies.

Cell Culture and Transfection

HEK293T cells were cultured in DMEM/Ham's F-12 medium supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin, and maintained at 37°C in a 5% CO2 incubator. For transient expression of TRP channels, cells were transfected with cDNA encoding for the specific channel (e.g., mouse TRPV4, rat TRPV1, rat TRPV2, or human TRPV3) using a suitable transfection reagent.

Calcium Imaging Assay

Calcium imaging was employed as a primary screening method to identify compounds that modulate TRP channel activity.

Calcium Imaging Experimental Workflow.

Cells expressing the target TRP channel were loaded with the ratiometric calcium indicator Fura-2 AM. Baseline fluorescence was recorded before the addition of Bisandrographolide A. Changes in intracellular calcium concentration upon compound application were monitored by measuring the fluorescence emission at 510 nm with excitation at 340 nm and 380 nm. An increase in the 340/380 nm fluorescence ratio indicated channel activation.

Whole-Cell Patch-Clamp Electrophysiology

To directly measure ion channel currents and confirm the findings from the calcium imaging assays, whole-cell patch-clamp recordings were performed.

Whole-Cell Patch-Clamp Workflow.

Transfected HEK293T cells were voltage-clamped, and membrane currents were recorded in the whole-cell configuration. A ramp protocol from -100 mV to +100 mV was applied to elicit currents. After establishing a stable baseline, Bisandrographolide A was applied to the bath, and the effect on the ion current was recorded. The lack of current induction in TRPV1, TRPV2, and TRPV3 expressing cells, and the potentiation of current in TRPV4 expressing cells, confirmed the selectivity of the compound.[1][2]

Signaling Pathway of TRPV4 Activation

TRPV4 is a non-selective cation channel that, upon activation, allows the influx of cations, primarily Ca2+, into the cell. This increase in intracellular calcium can trigger a variety of downstream signaling events.

TRPV4 Activation by Bisandrographolide A.

Conclusion

The available experimental data robustly demonstrates that Bisandrographolide A is a selective activator of the TRPV4 channel.[1][2][3][4] It does not exhibit any significant activity at the closely related TRPV1, TRPV2, or TRPV3 channels.[1][2] This high degree of selectivity makes Bisandrographolide A a valuable pharmacological tool for studying the physiological and pathophysiological roles of TRPV4. In contrast, the related compound 14-deoxy-11,12-didehydroandrographolide has been shown to be an inhibitor of TRPV3, highlighting the diverse interactions of andrographolide (B1667393) derivatives with the TRP channel family.[5] Future research may further explore the structure-activity relationships of this class of compounds to develop even more potent and selective modulators of specific TRP channels for therapeutic applications.

References

• 1. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. [PDF] Bisandrographolide from Andrographis paniculata Activates TRPV4 Channels* | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling Bisandrographolide C

Essential Safety and Handling Guide for Bisandrographolide C

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of Bisandrographolide C. Given the absence of a specific Safety Data Sheet (SDS) for Bisandrographolide C, the following recommendations are based on information for the related compound Andrographolide and general best practices for handling powdered laboratory chemicals.

Potential Hazards

Assumed Hazards:

• May cause skin irritation.

• May cause serious eye irritation.

• May cause respiratory irritation if inhaled as a dust.

• Potential for allergic skin reaction.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure when handling Bisandrographolide C, particularly in its powdered form.

Recommended PPE for Handling Bisandrographolide C

PPE Category	Specification	Rationale
Hand Protection	Nitrile gloves. Change gloves immediately if contaminated.	To prevent skin contact and potential irritation or allergic reactions.
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from dust particles and potential splashes of solutions containing the compound[2].
Body Protection	A fully fastened laboratory coat.	To protect skin and personal clothing from contamination[3].
Respiratory Protection	A NIOSH-approved respirator is required when handling the powder outside of a fume hood or other containment device, or when dust generation is likely.	To prevent inhalation of airborne particles, which could cause respiratory irritation.

Operational Plan for Safe Handling

Adherence to a strict operational plan is critical to ensure the safety of all laboratory personnel.

Experimental Workflow for Handling Powdered Bisandrographolide C

Caption: A flowchart illustrating the key steps for safely handling powdered Bisandrographolide C.

Step-by-Step Handling Procedures

• Preparation:

  • Before handling, ensure you are wearing the appropriate PPE as detailed in the table above.

  • Designate a specific area for handling Bisandrographolide C, preferably within a certified chemical fume hood to minimize inhalation exposure[4][5].

  • Cover the work surface with absorbent, disposable bench paper[6].

• Weighing and Handling:

  • When weighing the solid compound, use an analytical balance inside a fume hood or a balance enclosure to contain any dust[3].

  • Use a spatula to handle the powder and avoid generating dust.

  • Keep the container with Bisandrographolide C closed whenever possible[6].

  • If preparing a solution, add the solvent to the weighed powder slowly to avoid splashing.

• Post-Handling:

  • After handling, thoroughly decontaminate the work area with an appropriate solvent (e.g., 70% ethanol) and then wipe it down with a damp cloth.

  • Carefully remove and dispose of contaminated gloves and any disposable labware in the designated waste stream.

  • Wash your hands thoroughly with soap and water after completing your work and removing your gloves[2].

Disposal Plan

Proper disposal of Bisandrographolide C and its associated waste is crucial to prevent environmental contamination and ensure a safe laboratory environment.

Waste Disposal Protocol

Waste Type	Disposal Procedure
Solid Bisandrographolide C Waste	Collect in a clearly labeled, sealed container for chemical waste. Treat as non-hazardous chemical waste unless local regulations specify otherwise. Do not dispose of in the regular trash[1][7].
Contaminated Labware (e.g., gloves, weigh boats)	Place in a sealed bag or container labeled "Chemical Waste" and dispose of according to your institution's guidelines for non-hazardous chemical waste[8].
Solutions of Bisandrographolide C	Small quantities of dilute aqueous solutions may be permissible for drain disposal with copious amounts of water, but this depends on local regulations. It is generally recommended to collect all solutions containing the compound in a labeled waste container for chemical waste disposal[9].
Empty Stock Containers	Rinse the container three times with a suitable solvent. The rinsate should be collected as chemical waste. Once thoroughly rinsed, the container can be disposed of in the regular trash after defacing the label[7][8].

Logical Relationship for Waste Disposal Decision-Making

Caption: A diagram showing the decision-making process for the proper disposal of different types of waste containing Bisandrographolide C.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. us.cambridgecommodities.com [us.cambridgecommodities.com]
• 3. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 4. safety.duke.edu [safety.duke.edu]
• 5. uwlax.edu [uwlax.edu]
• 6. ehs.wisc.edu [ehs.wisc.edu]
• 7. sfasu.edu [sfasu.edu]
• 8. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 9. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]